Dapaconazole

• CAS: 1269726-67-1

Core Science & Biosynthesis

Dapaconazole mechanism of action on fungal cell membranes

An In-depth Technical Guide to the Mechanism of Action of Dapaconazole on Fungal Cell Membranes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dapaconazole is a novel imidazole antifungal agent developed for the treatment of fungal infections.[1][2] As a member of the azole class, its primary mechanism of action targets the integrity of the fungal cell membrane, a structure vital for fungal viability and pathogenicity.[3] This technical guide provides a detailed examination of the molecular interactions, downstream cellular consequences, and methods used to characterize the effects of dapaconazole on fungal cell membranes.

Core Mechanism of Action: Inhibition of Ergosterol Biosynthesis

The principal fungistatic or fungicidal activity of dapaconazole and other azoles stems from the disruption of ergosterol biosynthesis. Ergosterol is the predominant sterol in fungal cell membranes, where it serves a role analogous to cholesterol in mammalian cells: regulating membrane fluidity, permeability, and the function of integral membrane proteins.

Target Enzyme: Lanosterol 14α-Demethylase (CYP51)

The key enzyme in the ergosterol biosynthesis pathway targeted by azoles is lanosterol 14α-demethylase, a cytochrome P450 enzyme encoded by the ERG11 gene.[4] This enzyme is critical for the C14-demethylation of lanosterol, a precursor sterol. Dapaconazole, through the nitrogen atom in its imidazole ring, binds to the heme iron atom in the active site of CYP51. This binding competitively inhibits the enzyme, preventing the conversion of lanosterol to intermediates required for ergosterol synthesis. One study reported that dapaconazole inhibits sterol 14α-demethylase cytochrome P450 activity with a half-maximal inhibitory concentration (IC50) of 1.4 μM.[4]

Caption: Inhibition of the Ergosterol Biosynthesis Pathway by Dapaconazole.

Downstream Effects on Fungal Cell Membrane Integrity

The inhibition of CYP51 by dapaconazole triggers a cascade of detrimental downstream effects that compromise the fungal cell membrane.

Depletion of Ergosterol and Accumulation of Toxic Sterols

Blocking lanosterol 14α-demethylase leads to two primary consequences:

• Ergosterol Depletion : The cell is deprived of its primary sterol, which is essential for maintaining proper membrane structure and function.

• Accumulation of 14α-methylated precursors : The substrate for CYP51, lanosterol, and other 14α-methylated sterols accumulate within the cell. These aberrant sterols are incorporated into the cell membrane, where they disrupt the normal packing of phospholipids.

Alteration of Membrane Properties

The incorporation of toxic sterols and the lack of ergosterol lead to significant biophysical changes in the cell membrane:

• Increased Permeability : The disordered membrane becomes "leaky," allowing the uncontrolled efflux of essential ions and small molecules and the influx of substances from the external environment.

• Altered Fluidity : The membrane's fluidity is improperly regulated, affecting its structural integrity and flexibility.

• Enzyme Disruption : The function of many essential membrane-bound enzymes, such as those involved in nutrient transport and cell wall synthesis, is impaired due to the altered lipid environment.

These disruptions ultimately lead to the cessation of fungal growth (fungistatic effect) and, at higher concentrations or with prolonged exposure, cell death (fungicidal effect).

Caption: Downstream Cellular Effects of Dapaconazole Action.

Fungal Stress Response to Dapaconazole

The cellular damage induced by dapaconazole can activate compensatory stress response pathways. The Cell Wall Integrity (CWI) pathway is a key signaling cascade that fungi use to sense and respond to cell surface stress.[5][6] This pathway is activated by damage to the cell wall or membrane and initiates a transcriptional program to reinforce these structures, for example, by increasing chitin synthesis.[7] Understanding the activation of these pathways can provide insights into mechanisms of drug tolerance and potential targets for synergistic drug combinations.

Caption: Fungal Cell Wall Integrity (CWI) Stress Response Pathway.

Quantitative Data on Antifungal Activity

While extensive compilations of Minimum Inhibitory Concentration (MIC) data for dapaconazole against a wide range of fungal pathogens are not broadly available in peer-reviewed literature, studies have noted its efficacy against several pathogenic fungi, including species of Trichophyton, Microsporum, and Aspergillus niger.[1] A study focused on drug-drug interactions reported in vitro IC50 values for dapaconazole against various human cytochrome P450 isoforms, which, while not antifungal MICs, provide quantitative data on the compound's enzymatic inhibition potential.[8][9]

Table 1: In Vitro IC50 Values of Dapaconazole Against Human CYP450 Isoforms

CYP Isoform	IC50 (µM)
CYP1A2	3.68
CYP2A6	20.7
CYP2C8	104.1
CYP2C9	0.22
CYP2C19	0.05
CYP2D6	0.87
CYP3A4	0.008–0.03

Data sourced from Antunes et al., 2022.[8]

For drug development, dapaconazole's activity would be quantified using standard antifungal susceptibility testing, generating data such as that shown in the template below.

Table 2: Template for Presenting Antifungal Susceptibility Data (MICs in µg/mL)

Fungal Species	MIC50	MIC90	MIC Range
Candida albicans	-	-	-
Candida glabrata	-	-	-
Aspergillus fumigatus	-	-	-
Trichophyton rubrum	-	-	-

(Note: This table is a template; specific values for dapaconazole require dedicated susceptibility studies.)

Experimental Protocols

The primary method for determining the in vitro activity of a new antifungal agent like dapaconazole is the broth microdilution assay, standardized by the Clinical and Laboratory Standards Institute (CLSI) in document M27 for yeasts.[10][11][12][13]

Protocol: Broth Microdilution Antifungal Susceptibility Test for Yeasts (CLSI M27 methodology)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of dapaconazole against a yeast isolate.

Materials:

• Dapaconazole stock solution (typically in DMSO).

• Yeast isolate (e.g., Candida albicans).

• Sabouraud Dextrose Agar (SDA) plates.

• Sterile saline or phosphate-buffered saline (PBS).

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS.

• Sterile 96-well microtiter plates.

• Spectrophotometer and/or plate reader.

• Incubator (35°C).

Methodology:

• Inoculum Preparation: a. Subculture the yeast isolate on an SDA plate and incubate at 35°C for 24-48 hours to ensure purity and viability. b. Select several distinct colonies and suspend them in sterile saline. c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL) using a spectrophotometer at 530 nm. d. Prepare the final inoculum by diluting this suspension 1:1000 in RPMI-1640 medium to achieve a target concentration of 1-5 x 10^3 CFU/mL.

• Drug Dilution: a. Prepare a 2X serial dilution of dapaconazole in RPMI-1640 medium in a separate 96-well plate or in tubes. The concentration range should bracket the expected MIC. b. Dispense 100 µL of each 2X drug concentration into the appropriate wells of the final test microtiter plate.

• Inoculation and Incubation: a. Add 100 µL of the final yeast inoculum to each well containing the drug dilutions. This brings the final volume to 200 µL and halves the drug concentration to the desired 1X final concentration. b. Include a positive control well (inoculum, no drug) and a negative control well (medium only, no inoculum). c. Seal the plate or place it in a humidified container and incubate at 35°C for 24-48 hours.

• MIC Determination: a. After incubation, examine the wells for fungal growth (turbidity). b. The MIC is defined as the lowest concentration of dapaconazole that causes a significant reduction in growth (typically ≥50%) compared to the positive control well. This can be assessed visually or by using a plate reader.[14]

Caption: Experimental Workflow for Broth Microdilution MIC Assay.

Conclusion

The mechanism of action of dapaconazole is consistent with that of the imidazole class of antifungals, centered on the potent and specific inhibition of lanosterol 14α-demethylase (CYP51). This targeted disruption of the ergosterol biosynthesis pathway leads to a catastrophic loss of fungal cell membrane integrity, resulting in the inhibition of fungal growth and viability. A comprehensive understanding of this mechanism, supported by quantitative susceptibility data and standardized experimental protocols, is essential for the continued development and strategic deployment of dapaconazole in clinical settings.

References

• 1. repositorio.usp.br [repositorio.usp.br]
• 2. researchgate.net [researchgate.net]
• 3. In vitro metabolism of the new antifungal dapaconazole using liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. The Cell Wall Integrity Signaling Pathway and Its Involvement in Secondary Metabolite Production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Our Paths Might Cross: the Role of the Fungal Cell Wall Integrity Pathway in Stress Response and Cross Talk with Other Stress Response Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Prospective Prediction of Dapaconazole Clinical Drug–Drug Interactions Using an In Vitro to In Vivo Extrapolation Equation and PBPK Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 11. scribd.com [scribd.com]
• 12. webstore.ansi.org [webstore.ansi.org]
• 13. researchgate.net [researchgate.net]
• 14. Antifungal Susceptibility Testing of Candida Isolates from the Candida Surveillance Study - PMC [pmc.ncbi.nlm.nih.gov]

Dapaconazole: A Technical Guide for Researchers

CAS Number: 1269726-67-1[1][2][3][4][5]

This technical guide provides an in-depth overview of the chemical properties, mechanism of action, and available experimental data for Dapaconazole, a novel imidazole antifungal agent. This document is intended for researchers, scientists, and professionals involved in drug development and pharmacological studies.

Chemical Properties

Dapaconazole is a white to off-white solid powder.[3][6] A comprehensive summary of its chemical and physical properties is presented in the table below.

Property	Value	Source
CAS Number	1269726-67-1	[1][2][3][4][5]
Molecular Formula	C₁₉H₁₅Cl₂F₃N₂O	[1][2][7]
Molecular Weight	415.24 g/mol	[1][2][3][4][7]
IUPAC Name	1-[2-(2,4-dichlorophenyl)-2-[[4-(trifluoromethyl)phenyl]methoxy]ethyl]imidazole	[5]
Density	1.4 ± 0.1 g/cm³	[2]
Boiling Point	512.8 ± 50.0 °C at 760 mmHg	[2]
Flash Point	263.9 ± 30.1 °C	[2]
Solubility	Soluble in DMSO	[3]
LogP	5.30	[2]
IC₅₀ (Sterol 14α-demethylase)	1.4 µM	[2]

Experimental Protocols

Detailed experimental protocols for the determination of all chemical properties of Dapaconazole are not publicly available. However, standard methodologies for active pharmaceutical ingredients (APIs) can be employed.

Melting Point Determination

Principle: The melting point is determined as the temperature at which the substance transitions from a solid to a liquid phase. This is a key indicator of purity.

Apparatus: Capillary melting point apparatus.

Procedure:

• A small, finely powdered sample of Dapaconazole is packed into a capillary tube.

• The capillary tube is placed in a calibrated melting point apparatus.

• The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• The temperature range from the first appearance of liquid to the complete liquefaction of the sample is recorded as the melting point.

Boiling Point Determination

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the pressure surrounding the liquid.

Apparatus: Thiele tube or a distillation apparatus.

Procedure (Capillary Method):

• A small amount of liquid Dapaconazole (if melted) is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube.

• The apparatus is heated gently.

• The temperature at which a steady stream of bubbles emerges from the capillary tube, and the liquid just begins to enter the capillary upon cooling, is recorded as the boiling point.

Solubility Determination (Shake-Flask Method)

Principle: This method determines the equilibrium solubility of a compound in a specific solvent.

Procedure:

• An excess amount of solid Dapaconazole is added to a known volume of the solvent (e.g., DMSO, water, buffers at various pH) in a flask.

• The flask is sealed and agitated at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

• The suspension is filtered to remove undissolved solid.

• The concentration of Dapaconazole in the filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Dapaconazole, like other azole antifungals, exerts its effect by disrupting the fungal cell membrane. The primary target of Dapaconazole is the enzyme lanosterol 14α-demethylase , a cytochrome P450 enzyme (CYP51). This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane that is analogous to cholesterol in mammalian cells.

The inhibition of lanosterol 14α-demethylase leads to the depletion of ergosterol and the accumulation of toxic 14α-methylated sterols in the fungal cell membrane. This disruption of membrane integrity and function ultimately inhibits fungal growth and replication.

Signaling Pathway of Dapaconazole Action

Caption: Mechanism of action of Dapaconazole.

Experimental Workflow: Synthesis

A detailed, step-by-step experimental workflow for the synthesis of Dapaconazole is not publicly available in the reviewed literature. However, the synthesis of structurally related imidazole and triazole antifungal agents, such as posaconazole, typically involves multi-step organic synthesis. Key reactions often include the formation of the core imidazole or triazole ring structure, followed by the coupling of various substituted aromatic side chains. The synthesis of Dapaconazole likely involves the reaction of an epoxide intermediate with imidazole, followed by etherification with a substituted benzyl halide.

The general synthetic approach for similar azole antifungals can be conceptualized as follows:

Caption: A generalized synthetic workflow for azole antifungals.

References

• 1. Quantification of dapaconazole in human plasma using high-performance liquid chromatography coupled to tandem mass spectrometry: application to a phase I study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. who.int [who.int]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. thinksrs.com [thinksrs.com]

An In-depth Technical Guide to the Synthesis and Chemical Profile of Dapaconazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dapaconazole is an imidazole-based antifungal agent that has demonstrated notable efficacy against a variety of pathogenic fungi. As with other azole antifungals, its mechanism of action is rooted in the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane. This technical guide provides a comprehensive overview of the chemical structure and a plausible synthesis pathway for Dapaconazole, based on established chemical principles and analogous reactions. Detailed experimental protocols for key transformations are provided, along with a summary of its chemical and physical properties. Furthermore, this document visualizes the proposed synthesis and the established signaling pathway of its mechanism of action to facilitate a deeper understanding for research and development professionals.

Chemical Structure and Properties

Dapaconazole is chemically known as 1-[2-(2,4-dichlorophenyl)-2-[[4-(trifluoromethyl)phenyl]methoxy]ethyl]imidazole[1]. Its structure features a central ethylimidazole core, substituted with a 2,4-dichlorophenyl group and a 4-(trifluoromethyl)benzyloxy group.

Table 1: Chemical and Physical Properties of Dapaconazole

Property	Value	Reference(s)
IUPAC Name	1-[2-(2,4-dichlorophenyl)-2-[[4-(trifluoromethyl)phenyl]methoxy]ethyl]imidazole	[1]
Molecular Formula	C₁₉H₁₅Cl₂F₃N₂O	[1]
Molecular Weight	415.24 g/mol	[1]
CAS Number	1269726-67-1	[1]
SMILES	C1=CC(=CC=C1COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)C(F)(F)F	[1]
Appearance	Solid powder	[2]

Proposed Synthesis Pathway

The proposed synthesis workflow can be visualized as follows:

References

• 1. Dapaconazole | C19H15Cl2F3N2O | CID 51001696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. In vitro metabolism of the new antifungal dapaconazole using liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Dapaconazole Solubility in Different Laboratory Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of dapaconazole, a novel imidazole antifungal agent. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on providing established experimental protocols for determining solubility, outlining the known qualitative solubility profile, and detailing the biochemical pathways relevant to its mechanism of action.

Introduction to Dapaconazole

Dapaconazole is an antifungal drug that has been investigated for the treatment of topical fungal infections.[1] As with any active pharmaceutical ingredient (API), understanding its solubility in various solvents is critical for formulation development, analytical method development, and various stages of non-clinical research. This guide aims to equip researchers with the necessary information to conduct their own solubility assessments of dapaconazole.

Qualitative Solubility Profile of Dapaconazole

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The most common and reliable method for determining the equilibrium solubility of a compound is the shake-flask method.[3][4][5][6] The following protocol provides a detailed methodology for determining the solubility of dapaconazole in various laboratory solvents.

Objective: To determine the equilibrium solubility of dapaconazole in a selection of laboratory solvents at a controlled temperature.

Materials:

• Dapaconazole (solid powder)

• Selected laboratory solvents (e.g., ethanol, methanol, acetone, acetonitrile, dimethyl sulfoxide, water)

• Glass vials with screw caps

• Orbital shaker or incubator with shaking capabilities and temperature control

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• High-performance liquid chromatography (HPLC) system with a suitable detector (or other validated analytical method for dapaconazole quantification)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Solvent: Ensure all solvents are of high purity.

• Addition of Excess Dapaconazole: To a series of glass vials, add a pre-weighed excess amount of dapaconazole. The exact amount should be sufficient to ensure that a saturated solution is formed and solid dapaconazole remains undissolved at equilibrium.

• Addition of Solvent: Add a known volume of the selected solvent to each vial containing the excess dapaconazole.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed. Allow the samples to equilibrate for a sufficient period (typically 24-48 hours) to ensure that equilibrium solubility is reached.

• Phase Separation: After the equilibration period, remove the vials from the shaker and allow them to stand to let the undissolved solid settle.

• Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter the aliquot through a syringe filter into a clean vial to remove any undissolved solid particles.

• Dilution: If necessary, accurately dilute the filtered solution with the appropriate solvent to a concentration that falls within the calibration range of the analytical method.

• Quantification: Analyze the concentration of dapaconazole in the diluted solution using a validated HPLC method or another suitable analytical technique.

• Calculation: Calculate the solubility of dapaconazole in the solvent using the following formula:

  Solubility (mg/mL) = (Concentration of dapaconazole in the diluted sample) x (Dilution factor)

Data Presentation:

The quantitative solubility data for dapaconazole in different solvents should be summarized in a clear and structured table for easy comparison.

Solvent	Temperature (°C)	Solubility (mg/mL)
Ethanol	25	[Insert experimental value]
Methanol	25	[Insert experimental value]
Acetone	25	[Insert experimental value]
Acetonitrile	25	[Insert experimental value]
Dimethyl Sulfoxide (DMSO)	25	[Insert experimental value]
Water	25	[Insert experimental value]

Visualizations

Mechanism of Action of Azole Antifungals

Dapaconazole belongs to the azole class of antifungal agents.[7] The primary mechanism of action of azole antifungals is the inhibition of the enzyme lanosterol 14α-demethylase, which is a key enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[8][9][10][11] The disruption of ergosterol synthesis leads to the accumulation of toxic sterol intermediates and ultimately inhibits fungal growth.[8][9]

Caption: Mechanism of action of dapaconazole and other azole antifungals.

Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in determining the solubility of a compound in the laboratory.

Caption: A general experimental workflow for determining compound solubility.

Conclusion

This technical guide provides a framework for researchers and scientists to approach the determination of dapaconazole's solubility in various laboratory solvents. While quantitative data is not widely published, the provided experimental protocol for the shake-flask method offers a reliable means to generate this critical information. Furthermore, the visualization of the azole antifungal mechanism of action and the experimental workflow for solubility determination serves as a valuable resource for professionals in drug development. The generation of accurate solubility data is a crucial step in advancing the research and potential application of dapaconazole.

References

• 1. Dapaconazole | C19H15Cl2F3N2O | CID 51001696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. scispace.com [scispace.com]
• 4. lup.lub.lu.se [lup.lub.lu.se]
• 5. researchgate.net [researchgate.net]
• 6. pharmatutor.org [pharmatutor.org]
• 7. Antifungal Action Mechanism ofs of Azoles, Caspofungin and Terbinafine.pptx [slideshare.net]
• 8. Mechanisms of Antifungal Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. studysmarter.co.uk [studysmarter.co.uk]
• 10. Mechanisms of action in antifungal drugs | Research Starters | EBSCO Research [ebsco.com]
• 11. Azole antifungals - Life Worldwide [en.fungaleducation.org]

In Vitro Antifungal Spectrum of Dapaconazole Against Pathogenic Fungi: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dapaconazole is a novel imidazole antifungal agent that has demonstrated promising activity against a range of pathogenic fungi. As with other imidazole derivatives, its primary mechanism of action is the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane. This disruption of membrane integrity leads to fungal cell death. This technical guide provides a comprehensive overview of the in vitro antifungal spectrum of Dapaconazole, detailing its activity against various pathogenic fungi, the experimental protocols used for its evaluation, and the underlying biochemical pathways.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Dapaconazole, like other imidazole antifungals, targets the fungal cytochrome P450 enzyme lanosterol 14α-demethylase. This enzyme is crucial for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane that is absent in mammalian cells. By inhibiting this enzyme, Dapaconazole disrupts the integrity and function of the fungal cell membrane, leading to the accumulation of toxic sterol intermediates and ultimately, cell death.[1][2]

Figure 1. Ergosterol Biosynthesis Pathway and Dapaconazole's Site of Action.

Data Presentation: In Vitro Antifungal Activity

The in vitro activity of Dapaconazole has been evaluated against a variety of pathogenic fungi, primarily dermatophytes. The following tables summarize the available Minimum Inhibitory Concentration (MIC) data. MIC is defined as the lowest concentration of an antifungal agent that prevents the visible growth of a microorganism.

Table 1: In Vitro Activity of Dapaconazole Tosylate Against Various Fungal Species

Fungal Species	MIC (μg/mL)
Trichophyton rubrum	0.12
Trichophyton mentagrophytes	0.06
Trichophyton tonsurans	0.25
Microsporum canis	0.12
Microsporum gypseum	0.06
Epidermophyton floccosum	0.12
Aspergillus niger	1.0
Candida albicans	>16

Note: Data for this table is limited and represents findings from a specific study. Further research is needed to establish a more comprehensive spectrum of activity, particularly against a wider range of Candida and Aspergillus species.

Experimental Protocols

The in vitro antifungal activity of Dapaconazole is typically determined using standardized methods established by the Clinical and Laboratory Standards Institute (CLSI), namely the M27-A3 for yeasts and M38-A2 for filamentous fungi.[3][4][5][6]

Broth Microdilution Method for Yeasts (CLSI M27-A3)

This method is used to determine the MIC of antifungal agents against yeasts such as Candida species.

• Inoculum Preparation:

  • Yeast colonies are selected from a 24-hour-old culture on Sabouraud dextrose agar.

  • A suspension is made in sterile saline and adjusted to a 0.5 McFarland turbidity standard.

  • This suspension is then diluted in RPMI 1640 medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.[4]

• Antifungal Agent Preparation:

  • Dapaconazole is dissolved in a suitable solvent (e.g., dimethyl sulfoxide) to create a stock solution.

  • Serial twofold dilutions are prepared in RPMI 1640 medium in a 96-well microtiter plate.

• Incubation:

  • The inoculated microtiter plates are incubated at 35°C for 24-48 hours.[7]

• Endpoint Determination:

  • The MIC is determined as the lowest concentration of the drug that causes a significant reduction (typically ≥50%) in turbidity compared to the growth control well.[8]

Broth Microdilution Method for Filamentous Fungi (CLSI M38-A2)

This method is employed for determining the MIC of antifungal agents against molds like Aspergillus and dermatophytes.

• Inoculum Preparation:

  • Conidia are harvested from mature fungal cultures grown on potato dextrose agar.

  • The conidial suspension is adjusted spectrophotometrically to a specific optical density and then diluted in RPMI 1640 medium to achieve a final inoculum concentration of approximately 0.4 x 10⁴ to 5 x 10⁴ CFU/mL.[3][9]

• Antifungal Agent Preparation:

  • Similar to the yeast protocol, serial twofold dilutions of Dapaconazole are prepared in RPMI 1640 medium in a 96-well microtiter plate.[9]

• Incubation:

  • The inoculated plates are incubated at 35°C for 48-72 hours, depending on the growth rate of the fungus.[9]

• Endpoint Determination:

  • For azoles like Dapaconazole, the MIC is the lowest drug concentration that shows complete inhibition of growth (100% inhibition).[9]

Figure 2. Experimental Workflow for Antifungal Susceptibility Testing.

Logical Relationships in Antifungal Susceptibility Testing

The decision to perform and the interpretation of antifungal susceptibility testing for Dapaconazole follows a logical progression. The following diagram illustrates a simplified decision-making process.

Figure 3. Logical Flow for Dapaconazole Susceptibility Testing Decision.

Conclusion

Dapaconazole demonstrates significant in vitro antifungal activity, particularly against dermatophytes. Its mechanism of action, targeting the fungal-specific ergosterol biosynthesis pathway, provides a sound basis for its therapeutic potential. The standardized CLSI methods provide a robust framework for the continued evaluation of its antifungal spectrum. Further in vitro studies are warranted to establish a more comprehensive understanding of its activity against a broader range of clinically important yeasts and molds, which will be crucial for guiding its future clinical development and application.

References

• 1. Mechanism of action of antifungal drugs, with special reference to the imidazole derivatives. | Semantic Scholar [semanticscholar.org]
• 2. What are Ergosterol biosynthesis inhibitors and how do they work? [synapse.patsnap.com]
• 3. webstore.ansi.org [webstore.ansi.org]
• 4. SUSCEPTIBILITY OF Candida spp. ISOLATED FROM BLOOD CULTURES AS EVALUATED USING THE M27-A3 AND NEW M27-S4 APPROVED BREAKPOINTS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. njccwei.com [njccwei.com]
• 6. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Antifungal Susceptibility Testing of Candida Isolates from the Candida Surveillance Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CLSI M38-A2 broth microdilution. [bio-protocol.org]

An In-depth Technical Guide to Dapaconazole Tosylate vs. Dapaconazole Base Form in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dapaconazole is a novel imidazole antifungal agent that has demonstrated significant efficacy against a broad spectrum of pathogenic fungi.[1][2] In the realm of pharmaceutical research and development, the choice between utilizing the free base form of an active pharmaceutical ingredient (API) or a salt form, such as a tosylate, is a critical decision that can profoundly impact the compound's physicochemical properties, bioavailability, and overall suitability for formulation. This technical guide provides a comprehensive comparison of Dapaconazole tosylate and Dapaconazole base, offering insights into their respective properties, relevant experimental protocols, and the underlying biochemical pathways of its antifungal activity.

While extensive research has been conducted on Dapaconazole tosylate, publicly available data on the Dapaconazole base form is limited. This guide consolidates the available information and provides a comparative framework based on established pharmaceutical principles.

Physicochemical Properties: A Comparative Analysis

The selection of a salt form is a common strategy in drug development to enhance the solubility, stability, and manufacturability of a drug substance. The tosylate salt of Dapaconazole was likely developed to improve upon the inherent properties of the free base.

Table 1: Physicochemical Properties of Dapaconazole Base and Dapaconazole Tosylate

Property	Dapaconazole Base	Dapaconazole Tosylate	Source(s)
Molecular Formula	C₁₉H₁₅Cl₂F₃N₂O	C₂₆H₂₃Cl₂F₃N₂O₄S	[3], Inferred
Molecular Weight	415.24 g/mol	587.44 g/mol	[3], Inferred
pKa (of the basic imidazole nitrogen)	6.77	Not explicitly found, but the basic nitrogen is protonated by toluenesulfonic acid.	[4]
logP (Octanol-Water Partition Coefficient)	5.6	Not explicitly found, but expected to be lower than the base due to increased polarity.	[3]
Aqueous Solubility	Expected to be low.	Expected to be higher than the base form.	General pharmaceutical principles[5]
Solubility in Organic Solvents	Soluble in DMSO.	Soluble in DMSO.	[6]
Melting Point	Data not available.	Data not available.
Physical Form	Likely a solid.	Likely a crystalline solid.	General pharmaceutical principles
Stability	Data not available.	Expected to have better solid-state stability than the amorphous base.	General pharmaceutical principles[4]

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Dapaconazole, like other imidazole and triazole antifungals, exerts its therapeutic effect by disrupting the synthesis of ergosterol, an essential component of the fungal cell membrane. The primary target of Dapaconazole is the enzyme lanosterol 14-alpha-demethylase (CYP51), a cytochrome P450 enzyme.[6]

Inhibition of lanosterol 14-alpha-demethylase leads to the depletion of ergosterol and the accumulation of toxic methylated sterol precursors. This disruption of the cell membrane's integrity and function ultimately results in the inhibition of fungal growth and cell death.

Signaling Pathway Diagram

References

• 1. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 2. Prospective Prediction of Dapaconazole Clinical Drug–Drug Interactions Using an In Vitro to In Vivo Extrapolation Equation and PBPK Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 4. EP2124933B1 - Tosylate salt of a therapeutic compound and pharmaceutical compositions thereof - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Stability of Dapaconazole: A Technical Guide to Physical and Chemical Properties Under Laboratory Conditions

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical stability of the antifungal agent Dapaconazole under laboratory settings. While specific proprietary data on Dapaconazole's degradation is not extensively published, this document outlines the standard methodologies and expected stability profile based on regulatory guidelines and data from structurally related azole antifungals. Understanding the stability of Dapaconazole is crucial for the development of robust formulations, establishment of appropriate storage conditions, and ensuring its therapeutic efficacy and safety.

Regulatory Framework for Stability Testing

The International Council for Harmonisation (ICH) guidelines, particularly Q1A(R2) on Stability Testing of New Drug Substances and Products and Q1B on Photostability Testing, provide the foundational framework for assessing the stability of active pharmaceutical ingredients (APIs) like Dapaconazole.[1] These guidelines mandate "forced degradation" or "stress testing" to elucidate the intrinsic stability of the drug molecule and to develop stability-indicating analytical methods.[2][3]

Forced degradation studies involve subjecting the drug substance to conditions more severe than accelerated stability testing to identify potential degradation products and pathways.[4] This information is critical for:

• Developing and validating stability-indicating analytical methods.[2][5]

• Understanding the chemistry of the drug molecule.[5]

• Generating more stable formulations.[2][5]

• Identifying potential degradation products that could form under normal storage conditions over time.[4]

Forced Degradation Studies: Experimental Protocols

To assess the stability of Dapaconazole, a series of forced degradation studies should be conducted. The goal is to achieve a target degradation of 5-20% to ensure that the primary degradation products are formed without excessive decomposition.[4][5]

Hydrolytic Degradation (Acid and Base)

Hydrolysis is a common degradation pathway for pharmaceuticals, especially those with functional groups like esters or amides.[6][7]

Experimental Protocol:

• Preparation of Solutions: Prepare solutions of Dapaconazole (e.g., 1 mg/mL) in acidic (e.g., 0.1 M to 1 M HCl) and basic (e.g., 0.1 M to 1 M NaOH) media.[8]

• Stress Conditions: Incubate the solutions at room temperature or elevated temperatures (e.g., 50-60°C) for a defined period (e.g., up to 7 days).[8]

• Neutralization: At specified time points, withdraw samples and neutralize them to stop the degradation process.[8]

• Analysis: Analyze the samples using a validated stability-indicating High-Performance Liquid Chromatography (HPLC) method to quantify the remaining Dapaconazole and detect any degradation products.

Oxidative Degradation

Oxidative degradation is another critical stress condition, often involving reactive oxygen species.

Experimental Protocol:

• Preparation of Solution: Prepare a solution of Dapaconazole in a suitable solvent.

• Stress Conditions: Add a solution of an oxidizing agent, such as hydrogen peroxide (H₂O₂), typically at a concentration of 0.1% to 3.0%, and maintain the mixture at room temperature for up to 7 days.[8]

• Analysis: Analyze the samples at various time intervals using a validated stability-indicating HPLC method.

Thermal Degradation

This study evaluates the effect of temperature on the drug substance.

Experimental Protocol:

• Sample Preparation: Place the solid Dapaconazole powder in a suitable container.

• Stress Conditions: Expose the sample to elevated temperatures, typically ranging from 40°C to 80°C, for a specified duration.[8]

• Analysis: Dissolve the stressed samples in a suitable solvent and analyze them using a validated stability-indicating HPLC method.

Photolytic Degradation

Photostability testing is essential to determine if the drug substance is light-sensitive.

Experimental Protocol:

• Sample Preparation: Expose the solid Dapaconazole powder and a solution of the drug to a light source that provides both ultraviolet (UV) and visible light.

• Stress Conditions: The exposure should be for a minimum of 1.2 million lux hours and 200 watt-hours per square meter, as per ICH Q1B guidelines.[8][9] A dark control sample should be stored under the same conditions to differentiate between thermal and photolytic degradation.

• Analysis: Analyze the exposed and control samples using a validated stability-indicating HPLC method.

Illustrative Stability Profile of Dapaconazole

The following tables summarize hypothetical quantitative data from forced degradation studies on Dapaconazole. Note: This data is illustrative and intended to demonstrate how the results of such studies would be presented. Actual data for Dapaconazole may vary.

Table 1: Hypothetical Results of Forced Degradation Studies on Dapaconazole

Stress Condition	Reagent/Condition	Duration	Temperature	Dapaconazole Remaining (%)	Number of Degradation Products	Major Degradation Product (RRT)
Acid Hydrolysis	0.1 M HCl	24 hours	60°C	92.5	2	0.85
1 M HCl	8 hours	60°C	85.2	3	0.85, 1.15
Base Hydrolysis	0.1 M NaOH	12 hours	60°C	89.8	2	0.78
1 M NaOH	4 hours	60°C	81.4	4	0.78, 0.92
Oxidation	3% H₂O₂	48 hours	Room Temp	87.1	3	1.25
Thermal	Solid State	7 days	80°C	95.3	1	1.10
Photolytic	Solid State	ICH Q1B	Room Temp	98.1	1	0.95
Solution	ICH Q1B	Room Temp	94.6	2	0.95, 1.30

Table 2: Illustrative Purity Analysis of Dapaconazole Under Stress Conditions

Stress Condition	Purity of Dapaconazole Peak (%)	Peak Purity of Major Degradant (%)	Mass Balance (%)
Acid Hydrolysis (1 M HCl)	> 99.5	> 99.0	98.7
Base Hydrolysis (1 M NaOH)	> 99.5	> 99.0	99.1
Oxidation (3% H₂O₂)	> 99.5	> 99.0	98.5
Thermal	> 99.5	> 99.0	99.8
Photolytic (Solution)	> 99.5	> 99.0	99.3

Mandatory Visualizations

The following diagrams illustrate the typical workflow for stability studies and a hypothetical degradation pathway for an azole antifungal like Dapaconazole.

References

• 1. Photostability studies of drug substances and products | Hovione [hovione.com]
• 2. biomedres.us [biomedres.us]
• 3. rjptonline.org [rjptonline.org]
• 4. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 5. sgs.com [sgs.com]
• 6. rjptonline.org [rjptonline.org]
• 7. researchgate.net [researchgate.net]
• 8. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 9. ema.europa.eu [ema.europa.eu]

Dapaconazole: An In-Depth Technical Guide on Preliminary Off-Target Effects

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dapaconazole is a novel imidazole antifungal agent that has demonstrated efficacy against a range of pathogenic fungi. As with all therapeutic candidates, a thorough understanding of its off-target profile is critical for a comprehensive safety assessment. This technical guide provides a detailed overview of the preliminary off-target effects of Dapaconazole, based on available preclinical and early-phase clinical data. The primary focus is on the inhibition of human cytochrome P450 (CYP) enzymes, a well-established off-target interaction for the azole antifungal class. Furthermore, this guide discusses potential cardiovascular and endocrine off-target effects by contextualizing Dapaconazole within the broader class of azole antifungals and details the standard experimental protocols for assessing these potential liabilities.

Introduction to Dapaconazole and its Primary Mechanism of Action

Dapaconazole is an imidazole-based antifungal drug candidate.[1] Its principal mechanism of action is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[2] This enzyme is a critical component of the ergosterol biosynthesis pathway in fungi. By inhibiting CYP51, Dapaconazole disrupts the integrity of the fungal cell membrane, leading to the cessation of growth and cell death. While Dapaconazole has shown a promising safety profile in clinical trials for topical applications, the potential for systemic off-target effects warrants careful consideration, particularly if broader applications are explored.[2][3]

Off-Target Profile: Inhibition of Human Cytochrome P450 Enzymes

A significant consideration for azole antifungals is their potential to interact with human cytochrome P450 enzymes, which are crucial for the metabolism of a wide variety of xenobiotics and endogenous compounds. Inhibition of these enzymes can lead to clinically significant drug-drug interactions (DDIs). Preliminary in vitro studies have characterized the inhibitory potential of Dapaconazole against a panel of key human CYP450 isoforms.

Quantitative Data on CYP450 Inhibition

In vitro studies using human liver microsomes have determined the half-maximal inhibitory concentrations (IC₅₀) of Dapaconazole for several major CYP450 enzymes. These findings are summarized in the table below.[2]

CYP450 Isoform	IC₅₀ (µM)	Predicted Clinical Interaction
CYP1A2	3.68	Weak Inhibitor
CYP2A6	20.7	-
CYP2C8	104.1	Moderate Inhibitor
CYP2C9	0.22	Weak Inhibitor
CYP2C19	0.05	Strong Inhibitor
CYP2D6	0.87	Moderate Inhibitor
CYP3A4	0.008-0.03	Strong Inhibitor

Data sourced from Antunes et al., 2023.[2]

Based on these in vitro data and subsequent physiologically based pharmacokinetic (PBPK) modeling, Dapaconazole is predicted to be a weak inhibitor of CYP1A2 and CYP2C9, a moderate inhibitor of CYP2C8 and CYP2D6, and a strong inhibitor of CYP2C19 and CYP3A.[2]

Experimental Protocols: In Vitro CYP450 Inhibition Assay

The following provides a detailed methodology for a typical in vitro assay to determine the inhibitory potential of a compound against various CYP450 isoforms.

Objective: To determine the IC₅₀ values of Dapaconazole for major human CYP450 enzymes.

Materials:

• Human Liver Microsomes (HLM)

• Dapaconazole

• Specific CYP450 isoform substrates (e.g., Phenacetin for CYP1A2, Diclofenac for CYP2C9, S-mephenytoin for CYP2C19, Dextromethorphan for CYP2D6, Midazolam/Testosterone for CYP3A4)

• NADPH regenerating system

• Phosphate buffer

• Acetonitrile (for quenching the reaction)

• Internal standard

• LC-MS/MS system

Procedure:

• Preparation of Reagents: Prepare stock solutions of Dapaconazole, CYP450 substrates, and positive control inhibitors in an appropriate solvent.

• Incubation: In a microplate, combine human liver microsomes, phosphate buffer, and varying concentrations of Dapaconazole or a positive control inhibitor.

• Pre-incubation: Pre-incubate the mixture at 37°C for a short period to allow the test compound to interact with the enzymes.

• Initiation of Reaction: Add the specific CYP450 substrate to each well to initiate the metabolic reaction.

• Incubation: Incubate the reaction mixture at 37°C for a predetermined time.

• Termination of Reaction: Stop the reaction by adding a quenching solution, typically cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the plate to pellet the protein.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the formation of the specific metabolite.

• Data Analysis: Determine the rate of metabolite formation at each Dapaconazole concentration. The IC₅₀ value is calculated by fitting the data to a four-parameter logistic curve.

Figure 1: Experimental workflow for CYP450 inhibition assay.

Potential Off-Target Effects Based on Azole Class

While specific data for Dapaconazole is limited, its classification as an azole antifungal suggests the potential for off-target effects commonly associated with this class, namely cardiovascular and endocrine effects.

Potential Cardiovascular Off-Target Effects: hERG Channel Inhibition

Several azole antifungals have been shown to inhibit the human Ether-à-go-go-Related Gene (hERG) potassium channel.[4][5] Inhibition of the hERG channel can delay cardiac repolarization, leading to QT interval prolongation and an increased risk of life-threatening arrhythmias such as Torsades de Pointes. Therefore, assessing the potential for hERG inhibition is a critical step in the safety evaluation of any new azole antifungal.

The whole-cell patch-clamp technique is the gold standard for assessing a compound's effect on the hERG channel.

Objective: To determine if Dapaconazole inhibits the hERG potassium channel and to quantify the IC₅₀ if inhibition is observed.

Materials:

• A stable cell line expressing the hERG channel (e.g., HEK293 cells)

• Patch-clamp rig with amplifier and data acquisition system

• Borosilicate glass capillaries for pulling micropipettes

• Extracellular and intracellular recording solutions

• Dapaconazole stock solution

Procedure:

• Cell Preparation: Culture hERG-expressing cells to an appropriate confluency.

• Pipette Preparation: Pull micropipettes from borosilicate glass capillaries and fill with intracellular solution.

• Cell Patching: Under a microscope, form a high-resistance seal (giga-seal) between the micropipette and the cell membrane.

• Whole-Cell Configuration: Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration, allowing for control of the intracellular environment and measurement of whole-cell currents.

• Baseline Recording: Record baseline hERG currents using a specific voltage-clamp protocol designed to elicit and measure the characteristic hERG tail current.

• Compound Application: Perfuse the cell with the extracellular solution containing various concentrations of Dapaconazole.

• Post-Dose Recording: Record hERG currents in the presence of Dapaconazole.

• Washout: Perfuse the cell with the control extracellular solution to observe any reversal of the effect.

• Data Analysis: Measure the amplitude of the hERG tail current before and after drug application. Calculate the percentage of inhibition at each concentration and determine the IC₅₀ value.

Potential Endocrine Off-Target Effects: Inhibition of Steroidogenesis

The structural similarity between fungal CYP51 and human CYP enzymes involved in steroidogenesis (e.g., aromatase (CYP19A1), 17α-hydroxylase/17,20-lyase (CYP17A1)) raises the possibility of endocrine disruption by azole antifungals.[6][7] Inhibition of these enzymes can interfere with the synthesis of steroid hormones such as testosterone and estradiol, potentially leading to adverse endocrine effects.

The H295R cell line is a human adrenocortical carcinoma cell line that expresses all the key enzymes required for steroidogenesis and is a widely accepted in vitro model for assessing effects on steroid hormone production.

Objective: To determine if Dapaconazole alters the production of testosterone and estradiol in H295R cells.

Materials:

• H295R cell line

• Cell culture medium and supplements

• Dapaconazole

• Positive controls (e.g., Forskolin as an inducer, Prochloraz as an inhibitor)

• 24-well cell culture plates

• Assay kits for measuring testosterone and estradiol (e.g., ELISA or LC-MS/MS)

Procedure:

• Cell Seeding: Seed H295R cells in 24-well plates and allow them to acclimate.

• Compound Exposure: Expose the cells to a range of concentrations of Dapaconazole, as well as positive and negative controls, for a specified period (e.g., 48 hours).

• Harvesting: Collect the cell culture medium from each well.

• Hormone Quantification: Measure the concentrations of testosterone and estradiol in the collected medium using an appropriate analytical method.

• Cell Viability Assay: Assess the viability of the cells after exposure to ensure that any observed changes in hormone levels are not due to cytotoxicity.

• Data Analysis: Compare the hormone levels in the Dapaconazole-treated wells to the vehicle control to determine if there is a statistically significant increase or decrease in steroid hormone production.

Figure 2: Potential interference of Dapaconazole with the steroidogenesis pathway.

Preliminary Clinical Observations

In a Phase I study involving healthy volunteers, topical application of Dapaconazole 2% cream was generally well-tolerated.[8] One notable adverse event was a case of hypertriglyceridemia (424 mg/dL) in one volunteer following 14 days of treatment, which returned to the normal range three months after the last dose.[8] While this was an isolated incident, it highlights the importance of monitoring lipid profiles in future clinical investigations.

Conclusion

The preliminary off-target profile of Dapaconazole is primarily characterized by its inhibitory effects on human CYP450 enzymes, with a particularly strong potential for inhibition of CYP2C19 and CYP3A. This suggests a high likelihood of drug-drug interactions with co-administered substrates of these enzymes. While direct evidence of off-target effects on cardiovascular ion channels or endocrine pathways is currently lacking, the established profile of the azole antifungal class necessitates a thorough investigation of these potential liabilities. The experimental protocols detailed in this guide provide a framework for the continued safety assessment of Dapaconazole as it progresses through clinical development. Researchers and drug development professionals should remain vigilant for potential off-target effects to ensure the safe and effective use of this promising antifungal agent.

References

• 1. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 2. Evaluation of Cytochrome P450 Inhibition in Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 3. High-Throughput H295R Steroidogenesis Assay: Utility as an Alternative and a Statistical Approach to Characterize Effects on Steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recording hERG potassium currents and assessing the effects of compounds using the whole-cell patch-clamp technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The OECD validation program of the H295R steroidogenesis assay: Phase 3. Final inter-laboratory validation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. xenotech.com [xenotech.com]
• 8. Cytochrome P450 Inhibition Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Initial Toxicity Screening of Dapaconazole in Cell Culture: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available data on the direct cytotoxicity of Dapaconazole in cell culture is limited. This guide synthesizes information on the known biochemical interactions of Dapaconazole with cytochrome P450 enzymes and extrapolates potential toxicity mechanisms and screening protocols based on studies of related imidazole antifungal agents, such as Econazole and Miconazole. The experimental protocols and potential signaling pathways described herein are intended to serve as a foundational framework for initiating the toxicological assessment of Dapaconazole.

Introduction

Dapaconazole is a novel imidazole-based antifungal agent. As with any new chemical entity intended for therapeutic use, a thorough in vitro toxicity assessment is a critical early step in the drug development process. This technical guide outlines a recommended approach for the initial toxicity screening of Dapaconazole in cell culture, providing methodologies for key experiments and discussing potential mechanisms of toxicity based on the known activities of similar compounds.

Quantitative Data Summary

Direct quantitative data on the cytotoxicity of Dapaconazole is not extensively available in public literature. However, a study on its interaction with cytochrome P450 (CYP) isoforms provides valuable data on its potential for drug-drug interactions and off-target effects.[1][2][3]

Table 1: In Vitro Inhibition of Human CYP450 Isoforms by Dapaconazole [1][2][3]

CYP450 Isoform	IC50 (µM)
CYP1A2	3.68
CYP2A6	20.7
CYP2C8	104.1
CYP2C9	0.22
CYP2C19	0.05
CYP2D6	0.87
CYP3A4	0.008–0.03

IC50 values represent the concentration of Dapaconazole required to inhibit 50% of the respective CYP450 enzyme activity in human liver microsomes.

Due to the lack of direct cytotoxicity data for Dapaconazole, the following table presents representative data from studies on the related imidazole antifungal, Miconazole, to illustrate the type of data that should be generated for Dapaconazole.

Table 2: Representative Cytotoxicity Data for Miconazole in Human Bladder Cancer Cell Lines (T24 and TSGH-8301) [4]

Cell Line	Treatment Duration	IC50 (µM)
T24	24h	47.5 ± 0.5
48h	42.0 ± 1.8
72h	37.3 ± 0.3
TSGH-8301	24h	45.9 ± 0.4
48h	32.2 ± 0.8
72h	29.4 ± 0.2

IC50 values represent the concentration of Miconazole required to inhibit cell growth by 50%.

Experimental Protocols

The following are detailed protocols for foundational in vitro toxicity assays that are recommended for the initial screening of Dapaconazole.

Cell Viability Assay (MTT Assay)

This assay assesses the metabolic activity of cells as an indicator of cell viability.

Principle: The tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in viable cells to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Dapaconazole Treatment: Prepare a serial dilution of Dapaconazole in a suitable solvent (e.g., DMSO) and further dilute in cell culture medium. Replace the medium in the wells with the Dapaconazole-containing medium. Include vehicle-only controls.

• Incubation: Incubate the plate for various time points (e.g., 24, 48, and 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye like FITC. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.

Protocol:

• Cell Treatment: Seed and treat cells with varying concentrations of Dapaconazole as described for the MTT assay.

• Cell Harvesting: After the desired incubation period, collect both adherent and floating cells. Centrifuge and wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V- / PI- : Viable cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Potential Signaling Pathways and Mechanisms of Toxicity

Based on studies of other imidazole antifungals, the following signaling pathways may be relevant to the potential toxicity of Dapaconazole.

Experimental Workflow for Toxicity Screening

The following diagram illustrates a typical workflow for the initial in vitro toxicity screening of a compound like Dapaconazole.

Caption: A generalized workflow for in vitro toxicity screening.

Hypothetical Apoptotic Signaling Pathway for Dapaconazole

Based on the known effects of econazole and miconazole, Dapaconazole may induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[5][6][7]

Caption: A potential apoptotic signaling pathway for Dapaconazole.

Potential Inhibition of Pro-Survival Signaling

Econazole has been shown to inhibit the PI3K/AKT signaling pathway, which is crucial for cell survival and proliferation.[6][8] Dapaconazole may exert similar effects.

Caption: Potential inhibition of the PI3K/AKT pro-survival pathway.

Conclusion

While direct in vitro toxicity data for Dapaconazole is not yet widely available, the information on its potent inhibition of several CYP450 enzymes suggests a potential for off-target effects and drug-drug interactions. Furthermore, based on the known mechanisms of other imidazole antifungals, it is reasonable to hypothesize that Dapaconazole may induce cytotoxicity and apoptosis in mammalian cells through the mitochondrial and death receptor pathways, and potentially by inhibiting pro-survival signaling cascades like PI3K/AKT. The experimental protocols provided in this guide offer a robust starting point for a comprehensive initial toxicity screening of Dapaconazole in cell culture. The findings from these studies will be crucial for guiding further preclinical and clinical development of this promising antifungal agent.

References

• 1. repositorio.usp.br [repositorio.usp.br]
• 2. researchgate.net [researchgate.net]
• 3. Prospective Prediction of Dapaconazole Clinical Drug–Drug Interactions Using an In Vitro to In Vivo Extrapolation Equation and PBPK Modeling [mdpi.com]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. Econazole Nitrate Induces Apoptosis in MCF-7 Cells via Mitochondrial and Caspase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Econazole Induces p53-Dependent Apoptosis and Decreases Metastasis Ability in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Miconazole induces apoptosis via the death receptor 5-dependent and mitochondrial-mediated pathways in human bladder cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Econazole nitrate inhibits PI3K activity and promotes apoptosis in lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Antifungal Susceptibility Testing of Dapaconazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dapaconazole is an imidazole antifungal agent that demonstrates efficacy against a variety of pathogenic fungi.[1] Like other azole antifungals, Dapaconazole's mechanism of action involves the inhibition of the cytochrome P450 enzyme lanosterol 14-alpha-demethylase (CYP51A1).[2][3] This enzyme is critical for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane.[3] Inhibition of this pathway disrupts membrane integrity, leading to fungal cell lysis and death.[3]

Accurate in vitro susceptibility testing is crucial for determining the potency of novel antifungal agents like Dapaconazole, monitoring for the development of resistance, and establishing effective therapeutic strategies.[4][5] This document provides detailed protocols for the in vitro antifungal susceptibility testing of Dapaconazole against yeasts and filamentous fungi, based on established methodologies from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[6][7]

Mechanism of Action: Azole Antifungals

The following diagram illustrates the mechanism of action of Dapaconazole and other azole antifungals.

References

• 1. Phase I Study of the Novel Antifungal Agent Dapaconazole (Zilt®) in... [wisdomlib.org]
• 2. Dapaconazole - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Antifungal Ergosterol Synthesis Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Antifungal Susceptibility of Yeasts and Filamentous Fungi by CLSI Broth Microdilution Testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. journals.asm.org [journals.asm.org]
• 7. Antifungal susceptibility testing in Aspergillus spp. according to EUCAST methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dapaconazole Cell-Based Antifungal Activity Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dapaconazole is a novel imidazole antifungal agent that has demonstrated efficacy against a variety of pathogenic fungi. As with other azole antifungals, its mechanism of action involves the inhibition of fungal cytochrome P450 enzymes, specifically lanosterol 14α-demethylase (CYP51A1), which is a crucial enzyme in the ergosterol biosynthesis pathway.[1][2] Ergosterol is an essential component of the fungal cell membrane, and its depletion disrupts membrane integrity and function, ultimately leading to the inhibition of fungal growth. Dapaconazole has been investigated in clinical trials for the topical treatment of dermatophytic infections such as tinea pedis and tinea cruris.[1][3][4]

These application notes provide detailed protocols for cell-based assays to screen the antifungal activity of Dapaconazole against a panel of clinically relevant fungi, including dermatophytes, yeasts, and molds. The provided methodologies are based on established standards for antifungal susceptibility testing and cell viability assays.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Dapaconazole targets the fungal ergosterol biosynthesis pathway, a critical process for maintaining the integrity and function of the fungal cell membrane. The specific target is the enzyme lanosterol 14α-demethylase, encoded by the ERG11 gene. This enzyme catalyzes the conversion of lanosterol to 4,4-dimethyl-cholesta-8,14,24-trienol, a key step in the production of ergosterol. By inhibiting this enzyme, Dapaconazole leads to a depletion of ergosterol and an accumulation of toxic sterol precursors, which ultimately results in the cessation of fungal growth and cell death.[5]

Figure 1. Simplified diagram of the fungal ergosterol biosynthesis pathway and the inhibitory action of Dapaconazole.

Data Presentation: Antifungal Activity of Imidazole Agents

Due to the limited availability of publicly accessible Minimum Inhibitory Concentration (MIC) data for Dapaconazole, the following tables present the reported MIC ranges for the structurally related and well-characterized imidazole antifungals, ketoconazole and miconazole. This data is provided for comparative purposes to indicate the expected range of antifungal activity against various fungal pathogens. Researchers are encouraged to determine the specific MIC values for Dapaconazole using the protocols outlined in this document.

Table 1: Comparative in vitro Antifungal Activity of Ketoconazole against Dermatophytes

Fungal Species	Ketoconazole MIC Range (µg/mL)	Reference
Trichophyton rubrum	0.006 - 8.0	[2][6][7]
Trichophyton mentagrophytes	0.0625 - 2.0	[8]
Microsporum canis	Not widely reported
Epidermophyton floccosum	Not widely reported

Table 2: Comparative in vitro Antifungal Activity of Miconazole against Dermatophytes

Fungal Species	Miconazole MIC Range (µg/mL)	Reference
Trichophyton rubrum	Not widely reported
Trichophyton mentagrophytes	Not widely reported
Microsporum canis	Not widely reported	[9]
Epidermophyton floccosum	Not widely reported

Table 3: Comparative in vitro Antifungal Activity of Ketoconazole against Yeasts and Molds

Fungal Species	Ketoconazole MIC Range (µg/mL)	Reference
Candida albicans	Not widely reported
Aspergillus fumigatus	5.4 - 21.6	[3]
Aspergillus niger	2.5 - >32.0	[10][11]

Experimental Protocols

The following protocols provide detailed methodologies for determining the antifungal activity of Dapaconazole.

Protocol 1: Broth Microdilution Assay for Dermatophytes (Modified from CLSI M38-A2)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M38-A2 guideline for the susceptibility testing of filamentous fungi.

Figure 2. Experimental workflow for the broth microdilution assay.

Materials:

• Dapaconazole powder

• Dimethyl sulfoxide (DMSO)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Sterile saline (0.85%) with 0.05% Tween 80

• Potato Dextrose Agar (PDA) or Sabouraud Dextrose Agar (SDA)

• Spectrophotometer

• Humidified incubator

Procedure:

• Preparation of Dapaconazole Stock Solution:

  • Dissolve Dapaconazole powder in DMSO to a final concentration of 1600 µg/mL.

  • Store the stock solution at -20°C.

• Preparation of Fungal Inoculum:

  • Culture the dermatophyte strains on PDA or SDA plates at 28-30°C for 7-14 days, or until sufficient conidiation is observed.

  • Harvest the conidia by flooding the agar surface with sterile saline containing 0.05% Tween 80 and gently scraping the surface with a sterile loop.

  • Transfer the suspension to a sterile tube and allow heavy particles to settle for 5-10 minutes.

  • Adjust the turbidity of the conidial suspension to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL) using a spectrophotometer at 530 nm.

  • Dilute the adjusted suspension 1:50 in RPMI-1640 medium to obtain the final inoculum density.

• Preparation of Microtiter Plates:

  • Perform serial twofold dilutions of the Dapaconazole stock solution in RPMI-1640 medium in a separate 96-well plate to achieve final concentrations ranging from 0.015 to 16 µg/mL.

  • Transfer 100 µL of each Dapaconazole dilution to the corresponding wells of the test plate.

  • Add 100 µL of the final fungal inoculum to each well.

  • Include a drug-free growth control well (100 µL of inoculum + 100 µL of RPMI) and a sterility control well (200 µL of RPMI).

• Incubation:

  • Seal the plates and incubate at 28-35°C in a humidified chamber for 4 to 7 days, or until visible growth is observed in the growth control well.

• Determination of Minimum Inhibitory Concentration (MIC):

  • The MIC is defined as the lowest concentration of Dapaconazole that causes a prominent decrease in turbidity (approximately 80% inhibition) compared to the growth control well.

Protocol 2: Resazurin-Based Cell Viability Assay

This colorimetric assay provides a quantitative measure of fungal cell viability and can be used for high-throughput screening of antifungal compounds.

Figure 3. Workflow for the resazurin-based cell viability assay.

Materials:

• Resazurin sodium salt

• Phosphate-buffered saline (PBS), pH 7.4

• Sterile, opaque-walled 96-well plates

• Fluorescence or absorbance microplate reader

Procedure:

• Preparation of Resazurin Solution:

  • Dissolve resazurin sodium salt in PBS to a final concentration of 0.15 mg/mL.

  • Sterilize the solution by filtration through a 0.22 µm filter.

  • Store the solution protected from light at 4°C.

• Assay Procedure:

  • Prepare a fungal suspension in RPMI-1640 medium as described in Protocol 1.

  • In an opaque-walled 96-well plate, add 50 µL of the fungal suspension to each well.

  • Add 50 µL of Dapaconazole dilutions (in RPMI-1640) to the wells to achieve the desired final concentrations.

  • Include a vehicle control (fungal suspension with DMSO) and a negative control (medium only).

  • Incubate the plate at the optimal growth temperature for the specific fungus for a predetermined time (e.g., 24-48 hours).

  • Add 10 µL of the resazurin solution to each well.

  • Incubate for an additional 1-4 hours at 37°C.

• Data Acquisition and Analysis:

  • Measure the fluorescence at an excitation wavelength of 560 nm and an emission wavelength of 590 nm.[12] Alternatively, measure the absorbance at 570 nm and a reference wavelength of 600 nm.[13]

  • Calculate the percentage of cell viability for each Dapaconazole concentration relative to the vehicle control after subtracting the background fluorescence/absorbance from the negative control wells.

Concluding Remarks

The provided application notes and protocols offer a comprehensive framework for the in vitro evaluation of Dapaconazole's antifungal activity. By utilizing standardized methodologies such as the CLSI broth microdilution assay and complementing these with quantitative cell viability assays, researchers can obtain robust and reproducible data to characterize the antifungal profile of this promising new agent. The inclusion of comparative data for established imidazole antifungals provides a valuable benchmark for interpreting the potency of Dapaconazole. Further studies are warranted to establish a comprehensive MIC dataset for Dapaconazole against a wide range of clinically important fungal pathogens.

References

• 1. mdpi.com [mdpi.com]
• 2. Antimicrobial effects of allicin and ketoconazole on trichophyton rubrum under in vitro condition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biochemical characterisation of ketoconazole inhibitory action on Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dermatophyte-Selective Imidazole-Thiosemicarbazides: Potent In Vitro Activity Against Trichophyton and Microsporum with No Anti- Candida Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. arls.ro [arls.ro]
• 6. journals.asm.org [journals.asm.org]
• 7. Antimycotic susceptibility testing of trichophyton rubrum by microculture method. [e-jyms.org]
• 8. Determination of minimum inhibitory concentrations of itraconazole, terbinafine and ketoconazole against dermatophyte species by broth microdilution method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synergistic inhibition of the growth in vitro of Microsporum canis by miconazole and chlorhexidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. nepjol.info [nepjol.info]
• 11. journalijpr.com [journalijpr.com]
• 12. Resazurin Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. tribioscience.com [tribioscience.com]

Application Note: Protocol for Studying the In Vitro Metabolism of Dapaconazole Using Liver Microsomes

Abstract

This application note provides a comprehensive set of protocols for characterizing the in vitro metabolism of Dapaconazole, a novel imidazole antifungal agent.[1] The procedures detailed herein utilize pooled human liver microsomes (HLM) as the primary enzymatic source to investigate metabolic stability, identify key metabolites, and phenotype the cytochrome P450 (CYP450) enzymes responsible for its biotransformation. These assays are fundamental in early drug discovery and development to predict a drug candidate's pharmacokinetic profile, including its hepatic clearance and potential for drug-drug interactions (DDI).[2][3][4] Methodologies cover experimental setup, incubation procedures, sample quenching, and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The provided workflows and data presentation formats are designed for researchers, scientists, and drug development professionals.

Introduction

Dapaconazole is a new antifungal imidazole compound that has demonstrated high efficacy against several pathogenic fungi.[1] Understanding the metabolic fate of a new chemical entity (NCE) like Dapaconazole is a critical step in its preclinical development. The liver is the primary site of drug metabolism, largely mediated by the super-family of cytochrome P450 (CYP450) enzymes located in the endoplasmic reticulum of hepatocytes.[5]

In vitro models using subcellular fractions, such as liver microsomes, offer a robust, reproducible, and cost-effective method to study Phase I metabolism.[6][7] Microsomes are enriched with CYP450 and flavin monooxygenase (FMO) enzymes, making them an ideal system for assessing metabolic stability and identifying oxidative metabolites.[8]

This document outlines three key studies:

• Metabolic Stability Assay: To determine the rate at which Dapaconazole is metabolized, providing key parameters like half-life (t½) and intrinsic clearance (CLint).[9]

• Metabolite Identification: To identify the major metabolic products of Dapaconazole using high-resolution mass spectrometry.[10][11]

• CYP450 Reaction Phenotyping: To identify the specific CYP450 isoforms responsible for Dapaconazole's metabolism using recombinant enzymes or isoform-specific chemical inhibitors.[2][12][13]

The data generated from these protocols are essential for predicting in vivo hepatic clearance and guiding future clinical studies.[1]

Materials and Reagents

• Test Compound: Dapaconazole (Stock: 10 mM in DMSO)

• Biological Material: Pooled Human Liver Microsomes (HLM), mixed gender (e.g., from XenoTech, LLC), stored at -80°C.[14]

• Cofactors: NADPH Regenerating System (e.g., Corning Gentest™), typically containing NADP+, glucose-6-phosphate (G6P), and glucose-6-phosphate dehydrogenase (G6PD).[9][15]

• Buffers: 100 mM Potassium Phosphate Buffer (KPO4), pH 7.4.[14]

• Positive Controls:

  • High Clearance: Dextromethorphan (CYP2D6/3A4 substrate)[14]

  • Low Clearance: Warfarin (CYP2C9 substrate)

• Quenching Solution: Ice-cold Acetonitrile (ACN) containing an appropriate internal standard (IS) for LC-MS/MS analysis (e.g., a structurally similar, stable-isotope labeled compound).

• Reagents for Reaction Phenotyping:

  • Recombinant human CYP450 enzymes (rhCYPs: CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, 3A4).[13]

  • Selective CYP450 chemical inhibitors (e.g., Furafylline for CYP1A2, Ketoconazole for CYP3A4).

• Equipment:

  • Incubator or shaking water bath (37°C)

  • Centrifuge (for protein precipitation)

  • LC-MS/MS system (e.g., UHPLC coupled to a QqQ or QTOF mass spectrometer).[10][16]

  • 96-well plates and multichannel pipettes.[9]

Experimental Protocols

Protocol 1: Metabolic Stability Assay

This assay measures the rate of disappearance of the parent compound (Dapaconazole) over time when incubated with liver microsomes.[14]

1. Preparation:

• Thaw pooled HLM on ice.[14] Prepare a working solution of 1 mg/mL microsomal protein in 100 mM KPO4 buffer.[17] Keep on ice.
• Prepare a 2 µM working solution of Dapaconazole and positive controls by diluting the 10 mM DMSO stock in KPO4 buffer. The final concentration in the incubation will be 1 µM, and the final DMSO concentration should be ≤ 0.1%.
• Prepare the NADPH regenerating system according to the manufacturer's instructions.

2. Incubation Procedure:

• The assay is performed in a 96-well plate format.[9]
• Pre-incubation: Add the HLM solution and Dapaconazole working solution to each well. Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.
• Reaction Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. The final incubation volume is typically 200 µL, containing 0.5 mg/mL HLM protein and 1 µM Dapaconazole.[18]
• Time Points: Incubate the plate at 37°C. At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction.[14]
• Reaction Termination: Stop the reaction by adding 2 volumes (e.g., 400 µL) of ice-cold acetonitrile containing the internal standard.[9] This step also serves to precipitate the microsomal proteins.

3. Sample Processing and Analysis:

• Seal the plate and vortex for 2 minutes to ensure complete protein precipitation.
• Centrifuge the plate at ~4000 x g for 10 minutes to pellet the precipitated protein.[15]
• Transfer the supernatant to a new 96-well plate for analysis.
• Analyze the samples by a validated LC-MS/MS method to quantify the remaining concentration of Dapaconazole at each time point.

4. Data Analysis:

• Plot the natural logarithm (ln) of the percentage of Dapaconazole remaining versus time.
• The slope of the linear regression line corresponds to the elimination rate constant (k).
• Calculate the half-life (t½) and intrinsic clearance (CLint) using the following equations:
• t½ = 0.693 / k
• CLint (µL/min/mg protein) = (0.693 / t½) / (mg microsomal protein/mL)

Protocol 2: Metabolite Identification

This protocol aims to identify the structures of metabolites formed during the incubation.

1. Incubation:

• Perform a scaled-up version of the metabolic stability assay with a higher concentration of Dapaconazole (e.g., 10 µM) to generate sufficient quantities of metabolites for detection.
• Incubate for a longer period (e.g., 60-120 minutes).
• Include a control incubation without NADPH to differentiate between enzymatic and non-enzymatic degradation.

2. Sample Analysis:

• Process the samples as described in Protocol 3.1.
• Analyze the supernatant using a high-resolution LC-MS/MS system (e.g., LC-QTOF-MS).[19]
• Acquire data in both full scan mode (to detect potential metabolites) and data-dependent MS/MS mode (to obtain fragmentation spectra for structural elucidation).[16]

3. Data Processing:

• Compare the chromatograms of the +NADPH and -NADPH samples. Peaks present only in the +NADPH sample are potential metabolites.
• Use metabolite identification software to search for expected biotransformations (e.g., hydroxylation, N-dealkylation, oxidation, glucuronidation).
• Elucidate the structure of potential metabolites by interpreting their fragmentation patterns from the MS/MS spectra.[11]

Protocol 3: CYP450 Reaction Phenotyping

This study identifies which CYP isoforms are responsible for Dapaconazole's metabolism using two complementary approaches.[3][12]

Approach A: Recombinant Human CYPs (rhCYPs)

• Incubate Dapaconazole (1 µM) separately with a panel of individual rhCYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4) at a concentration of ~25-50 pmol/mL.[6][13]
• Follow the incubation and analysis procedure from Protocol 3.1.
• The rate of Dapaconazole depletion for each isoform indicates its relative contribution to the metabolism.

Approach B: Chemical Inhibition in HLM

• Incubate Dapaconazole (1 µM) with pooled HLM in the presence and absence of known selective inhibitors for major CYP isoforms.[6]
• Pre-incubate the HLM and the specific inhibitor for ~10 minutes before adding Dapaconazole and initiating the reaction with NADPH.
• A significant decrease in the rate of Dapaconazole metabolism in the presence of a specific inhibitor indicates the involvement of that particular CYP isoform.[13]

Data Presentation

Quantitative data should be summarized in clear, concise tables.

Table 1: Metabolic Stability of Dapaconazole in Human Liver Microsomes

Compound	t½ (min)	CLint (µL/min/mg protein)	Classification
Dapaconazole	25.4	27.3	Moderate Clearance
Dextromethorphan	8.2	84.5	High Clearance

| Warfarin | > 120 | < 5.8 | Low Clearance |

Table 2: Summary of Dapaconazole Metabolites Identified in HLM

Metabolite ID	m/z	Proposed Biotransformation
M1	[Parent + 16]	Hydroxylation
M2	[Parent - 28]	Oxidative Dealkylation

| M3 | [Parent + 176] | Glucuronidation |

Table 3: CYP450 Reaction Phenotyping Summary for Dapaconazole

Approach	CYP Isoform	% Contribution / % Inhibition
Recombinant CYPs	CYP3A4	85%
	CYP2C9	12%
	Other CYPs	< 3%
Chemical Inhibition	Ketoconazole (CYP3A4)	89% Inhibition

| | Sulfaphenazole (CYP2C9)| 15% Inhibition |

Visualization of Workflows

Diagrams created using DOT language help visualize the experimental processes.

Caption: Workflow for the in vitro metabolic stability assay.

Caption: Hypothetical metabolic pathway of Dapaconazole.

Conclusion

The protocols described in this application note provide a standardized framework for evaluating the in vitro metabolism of Dapaconazole. The metabolic stability assay offers critical data for predicting hepatic clearance, while metabolite identification and reaction phenotyping studies help to understand the biotransformation pathways and potential for drug-drug interactions. Together, these assays form an essential part of the preclinical data package required for advancing new drug candidates like Dapaconazole into further development stages.

References

• 1. In vitro metabolism of the new antifungal dapaconazole using liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro Reaction Phenotyping of Cytochrome P450 Enzymes | Springer Nature Experiments [experiments.springernature.com]
• 3. Reaction Phenotyping: Current Industry Efforts to Identify Enzymes Responsible for Metabolizing Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. criver.com [criver.com]
• 5. Cytochrome P450-Mediated Metabolic Stability Assay in Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 6. The Conduct of Drug Metabolism Studies Considered Good Practice (II): In Vitro Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 10. Introduction to early in vitro identification of metabolites of new chemical entities in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ijpras.com [ijpras.com]
• 12. researchgate.net [researchgate.net]
• 13. Cytochrome CYP450 Reaction Phenotyping - Enamine [enamine.net]
• 14. mercell.com [mercell.com]
• 15. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 16. Metabolite identification and quantitation in LC-MS/MS-based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pharmaron.com [pharmaron.com]
• 19. researchgate.net [researchgate.net]

Application of Dapaconazole in Fungal Biofilm Disruption Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fungal infections pose a significant threat to global health, particularly with the rise of opportunistic pathogens and the increasing prevalence of drug resistance. A critical factor contributing to the persistence and recalcitrance of these infections is the formation of biofilms. Fungal biofilms are structured communities of microbial cells encased in a self-produced extracellular matrix, which adhere to both biological and abiotic surfaces. This complex architecture provides protection from host immune responses and antifungal therapies, often leading to treatment failure.

Candida albicans is a leading cause of fungal biofilm-associated infections. The development of novel therapeutic strategies to combat these resilient structures is a key focus of current research. Dapaconazole is a novel imidazole antifungal agent that, like other azoles, targets the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][2][3][4][5][6] While specific data on Dapaconazole's efficacy against fungal biofilms is emerging, its mechanism of action suggests potential as a tool for biofilm disruption and inhibition research.

This document provides detailed application notes and protocols for the investigation of Dapaconazole's effects on fungal biofilms, particularly those formed by Candida albicans.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Dapaconazole is an imidazole-based antifungal that functions by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (encoded by the ERG11 gene).[1][7] This enzyme is a crucial component of the ergosterol biosynthesis pathway.[2][3][4] Ergosterol is the primary sterol in fungal cell membranes, where it plays a vital role in maintaining membrane fluidity, integrity, and the function of membrane-bound proteins.

By inhibiting lanosterol 14α-demethylase, Dapaconazole disrupts the conversion of lanosterol to ergosterol.[8] This leads to a depletion of ergosterol and an accumulation of toxic sterol precursors in the fungal cell membrane. The altered membrane composition increases its permeability and disrupts cellular processes, ultimately inhibiting fungal growth.[3][4] In the context of biofilms, this disruption of cell membrane integrity can compromise the stability of the biofilm structure and the viability of the embedded fungal cells.

Dapaconazole's inhibition of the ergosterol biosynthesis pathway.

Protocols for Fungal Biofilm Disruption Assays

The following protocols are adapted from established methods for assessing the antifungal susceptibility of fungal biofilms. They can be utilized to evaluate the efficacy of Dapaconazole in both inhibiting biofilm formation and disrupting pre-formed biofilms.

I. Biofilm Inhibition Assay

This assay determines the concentration of Dapaconazole required to prevent the formation of a fungal biofilm.

Materials:

• Candida albicans strain (e.g., SC5314)

• RPMI 1640 medium buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Dapaconazole stock solution (in DMSO)

• Spectrophotometer

• Incubator (37°C)

Workflow for the biofilm inhibition assay.

Procedure:

• Inoculum Preparation: Culture C. albicans overnight in a suitable broth medium. Harvest the cells, wash with PBS, and resuspend in RPMI 1640 to a final concentration of 1 x 106 cells/mL.

• Drug Dilution: Prepare a serial dilution of Dapaconazole in RPMI 1640 medium in the 96-well plate. Include a drug-free control (vehicle control, e.g., DMSO) and a media-only control (sterility control).

• Inoculation: Add 100 µL of the C. albicans suspension to each well containing 100 µL of the diluted Dapaconazole or control solutions.

• Incubation: Incubate the plate at 37°C for 24-48 hours without agitation to allow for biofilm formation.

• Washing: Gently aspirate the medium from each well and wash twice with 200 µL of sterile PBS to remove non-adherent, planktonic cells.

• Quantification: Quantify the remaining biofilm using either the Crystal Violet assay (for biomass) or the XTT reduction assay (for metabolic activity).

II. Biofilm Disruption Assay

This assay evaluates the ability of Dapaconazole to disrupt a pre-formed, mature biofilm.

Procedure:

• Biofilm Formation: Prepare a C. albicans inoculum as described above. Add 200 µL of the cell suspension to the wells of a 96-well plate and incubate at 37°C for 24 hours to allow for mature biofilm formation.

• Washing: After incubation, gently wash the wells twice with sterile PBS to remove planktonic cells.

• Dapaconazole Treatment: Add 200 µL of serially diluted Dapaconazole in RPMI 1640 to the wells containing the pre-formed biofilms. Include appropriate controls.

• Incubation: Incubate the plate for an additional 24 hours at 37°C.

• Washing: Repeat the washing step to remove dislodged cells and residual drug.

• Quantification: Quantify the remaining viable biofilm using the Crystal Violet or XTT assay.

III. Quantification Methods

A. Crystal Violet (CV) Staining for Biomass Quantification

• After the final washing step, add 125 µL of 0.1% (w/v) crystal violet solution to each well and incubate for 15 minutes at room temperature.

• Wash the wells with sterile distilled water until the wash water is clear.

• Add 200 µL of 33% (v/v) acetic acid to each well to solubilize the stain.

• Measure the absorbance at 570 nm using a microplate reader.

B. XTT Reduction Assay for Metabolic Activity Quantification

• Prepare an XTT/menadione solution.

• After the final washing step, add 200 µL of the XTT/menadione solution to each well.

• Incubate the plate in the dark at 37°C for 2-4 hours.

• Measure the absorbance of the formazan product at 490 nm.

Data Presentation and Interpretation

Quantitative data from these assays should be summarized to facilitate comparison and interpretation. The following tables provide a template for presenting results. The data presented here is for illustrative purposes only and represents hypothetical outcomes for an azole antifungal.

Table 1: Illustrative Minimum Inhibitory Concentrations (MIC) of Dapaconazole

Concentration Metric	Definition	Illustrative Value (µg/mL)
Planktonic MIC50	Concentration that inhibits 50% of planktonic cell growth.	0.25
Biofilm MIC50 (MBIC50)	Concentration that inhibits 50% of biofilm formation.	2.0

Table 2: Illustrative Biofilm Disruption Efficacy of Dapaconazole

Dapaconazole Conc. (µg/mL)	% Biofilm Biomass Reduction (CV Assay)	% Metabolic Activity Reduction (XTT Assay)
0 (Control)	0%	0%
1	15%	20%
2	35%	45%
4	60%	70%
8	85%	90%
16	92%	95%

Concluding Remarks

The protocols and application notes provided offer a framework for the systematic evaluation of Dapaconazole's potential as an anti-biofilm agent. Given its mechanism of action as an inhibitor of ergosterol biosynthesis, it is plausible that Dapaconazole will exhibit activity against fungal biofilms, particularly in inhibiting their formation. The provided assays will enable researchers to determine key parameters such as the minimum biofilm inhibitory concentration (MBIC) and the efficacy of Dapaconazole in disrupting mature biofilms. This information is crucial for the pre-clinical assessment of novel antifungal compounds and for advancing the development of new strategies to combat biofilm-associated fungal infections.

References

• 1. Dapaconazole - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. Antifungal therapy with an emphasis on biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Antifungal Agents with Azole Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of action in antifungal drugs | Research Starters | EBSCO Research [ebsco.com]
• 5. Phase I Study of the Novel Antifungal Agent Dapaconazole (Zilt®) in... [wisdomlib.org]
• 6. In vitro metabolism of the new antifungal dapaconazole using liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dapaconazole | CAS#:1269726-67-1 | Chemsrc [chemsrc.com]
• 8. Antifungal Ergosterol Synthesis Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Dapaconazole Stock Solutions in In Vitro Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application of Dapaconazole stock solutions for various in vitro experiments. Adherence to these guidelines will ensure reproducibility and accuracy in experimental outcomes.

Physicochemical Properties of Dapaconazole

Dapaconazole is an imidazole-based antifungal agent. A clear understanding of its physical and chemical properties is crucial for its effective use in research.

Property	Value	Source
Molecular Weight	415.24 g/mol	[1]
Appearance	Solid powder	[1]
Water Solubility	Insoluble	[1]
DMSO Solubility	≥ 100 mg/mL (≥ 240.82 mM)	[2]
Methanol Solubility	Soluble (A 24.1 mM solution has been prepared)

Preparation of Dapaconazole Stock Solutions

The choice of solvent is critical for dissolving Dapaconazole and maintaining its stability. Dimethyl sulfoxide (DMSO) is the recommended primary solvent for preparing high-concentration stock solutions due to the high solubility of Dapaconazole in it. Methanol can also be used.

Recommended Solvents and Concentrations

Solvent	Maximum Concentration	Notes
DMSO	≥ 100 mg/mL (≥ 240.82 mM)	Ultrasonication may be required to achieve complete dissolution at high concentrations.[2]
Methanol	A concentration of 10 mg/mL (24.1 mM) has been successfully prepared.

Protocol for Preparing a 10 mM Dapaconazole Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used concentration for in vitro studies.

Materials:

• Dapaconazole powder (purity >98%)

• Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, amber glass vial or a clear vial wrapped in aluminum foil

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate the required mass of Dapaconazole:

  • For 1 mL of a 10 mM stock solution:

    • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 415.24 g/mol * (1000 mg / 1 g) = 4.15 mg

• Weighing:

  • Carefully weigh 4.15 mg of Dapaconazole powder and transfer it to the sterile vial.

• Dissolution:

  • Add 1 mL of anhydrous DMSO to the vial.

  • Tightly cap the vial and vortex thoroughly for 2-3 minutes until the powder is completely dissolved.

  • If complete dissolution is not achieved, sonicate the vial in a water bath for 5-10 minutes.

• Storage:

  • For immediate use, the solution can be kept at 4°C.

  • For long-term storage, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Workflow for Dapaconazole Stock Preparation

Storage and Stability

Proper storage of Dapaconazole, both in solid and solution form, is essential to maintain its integrity and activity.

Form	Storage Temperature	Stability Period
Solid Powder	-20°C	> 2 years[1]
Stock Solution in DMSO	4°C	Short term (days to weeks)[1][3]
-20°C	Up to 1 month[1][4]
-80°C	Up to 6 months[1][4]

Key Recommendations:

• Protect stock solutions from light.

• Use anhydrous DMSO to prevent the absorption of water, which can lead to compound precipitation.

• Minimize freeze-thaw cycles by preparing single-use aliquots.

Experimental Protocols: Preparing Working Solutions

When preparing working solutions for in vitro assays, it is crucial to consider the final concentration of DMSO in the culture medium, as it can be toxic to cells at higher concentrations. The final DMSO concentration should ideally be kept below 0.5%, and a solvent toxicity control should always be included in the experimental design.

Protocol for Antifungal Susceptibility Testing (MIC Determination)

This protocol is adapted from the general guidelines provided by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Objective: To prepare serial dilutions of Dapaconazole for determining the Minimum Inhibitory Concentration (MIC) against a fungal strain.

Procedure:

• Prepare an intermediate dilution:

  • Thaw a 10 mM Dapaconazole stock solution aliquot at room temperature.

  • Dilute the 10 mM stock solution in the appropriate sterile broth medium (e.g., RPMI-1640) to create a starting working solution that is 100-fold the highest desired final concentration. For example, to test up to 10 µM, prepare a 1 mM intermediate solution.

• Serial Dilutions:

  • In a 96-well microtiter plate, add 100 µL of sterile broth to all wells except the first column.

  • Add 200 µL of the intermediate Dapaconazole solution to the first column.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate.

  • The final volume in each well will be 100 µL.

• Inoculation:

  • Add 100 µL of the fungal inoculum (prepared according to CLSI or EUCAST guidelines) to each well. This will further dilute the drug concentration by half, achieving the final desired test concentrations.

• Controls:

  • Include a drug-free well with inoculum (growth control).

  • Include a well with medium only (sterility control).

  • Include a well with the highest concentration of DMSO used in the assay with inoculum (solvent toxicity control).

Preparation of Working Solutions for MIC Assay

Mitigating Precipitation in Aqueous Media

A common challenge with compounds dissolved in DMSO is their precipitation upon dilution into aqueous culture media.

Strategies to Minimize Precipitation:

• Use a higher concentration stock solution: This allows for the addition of a smaller volume of the DMSO stock to the aqueous medium, thereby keeping the final DMSO concentration low.

• Stepwise dilution: Instead of adding the DMSO stock directly to the final volume of aqueous media, perform one or more intermediate dilutions in the media.

• Vortexing during dilution: Vigorously mix the aqueous medium while adding the DMSO stock to facilitate rapid dispersion.

• Warming the medium: Gently warming the culture medium to 37°C before adding the compound can sometimes improve solubility.

• Solubility testing: Before conducting a large-scale experiment, perform a small-scale test to determine the maximum soluble concentration of Dapaconazole in your specific culture medium.

These detailed notes and protocols should serve as a comprehensive guide for the effective preparation and use of Dapaconazole stock solutions in a variety of in vitro experimental settings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.glpbio.com [file.glpbio.com]
• 3. medkoo.com [medkoo.com]
• 4. Dapaconazole|1269726-67-1|COA [dcchemicals.com]

Application Notes and Protocols: Harnessing Synergistic Effects of Dapaconazole in Combination with Other Antifungals

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of antifungal resistance poses a significant challenge to the effective treatment of invasive fungal infections. A promising strategy to overcome this challenge is the use of combination therapy, where two or more antifungal agents with different mechanisms of action are co-administered to achieve synergistic effects. This approach can lead to enhanced efficacy, reduced dosage of individual drugs, and a lower propensity for the development of resistance.[1][2][3]

Dapaconazole is an imidazole antifungal agent that, like other azoles, inhibits the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51A1).[4][5] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[5][6] By depleting ergosterol and causing the accumulation of toxic sterol intermediates, dapaconazole disrupts membrane integrity and inhibits fungal growth.[5]

These application notes provide a comprehensive overview and detailed protocols for investigating the synergistic potential of dapaconazole in combination with other classes of antifungal agents. The information presented is intended to guide researchers in the design and execution of in vitro and in vivo studies to evaluate novel antifungal combinations.

Potential Synergistic Combinations with Dapaconazole

The primary mechanism of dapaconazole invites synergistic combinations with antifungals that target different cellular pathways.[7] Potential partners for combination therapy include:

• Polyenes (e.g., Amphotericin B): Polyenes bind directly to ergosterol in the fungal cell membrane, forming pores that lead to leakage of intracellular contents and cell death.[1][8] The combination of an azole like dapaconazole, which depletes ergosterol, and a polyene could theoretically lead to antagonism. However, some studies have shown indifference or even synergy, possibly due to membrane stress induced by the azole, making it more susceptible to the action of the polyene.[7][9][10]

• Echinocandins (e.g., Caspofungin, Micafungin, Anidulafungin): Echinocandins inhibit the synthesis of β-(1,3)-D-glucan, a critical component of the fungal cell wall.[11][12] The combination of a cell wall-active agent with a cell membrane-targeting agent like dapaconazole is a classic example of targeting different essential structures, which often leads to synergy.[9][13]

• Flucytosine (5-FC): Flucytosine is a pyrimidine analog that, once taken up by fungal cells, is converted into metabolites that inhibit DNA and RNA synthesis.[7] Azoles can increase the permeability of the fungal cell membrane, potentially enhancing the uptake of flucytosine and leading to a synergistic interaction.[7][13]

• Other Azoles (e.g., Fluconazole, Voriconazole): While combining drugs of the same class is less common, it could be beneficial against fungal strains with specific resistance mechanisms. For instance, a combination might overcome resistance mediated by certain efflux pumps or target enzyme alterations.[2]

In Vitro Synergy Testing

In vitro testing is the first crucial step in identifying promising antifungal combinations. The two most common methods are the checkerboard microdilution assay and the time-kill curve analysis.[14][15]

Checkerboard Microdilution Assay

The checkerboard assay is a widely used method to determine the Fractional Inhibitory Concentration Index (FICI), which quantifies the nature of the drug interaction.[1][15][16]

Table 1: Hypothetical Checkerboard Assay Results for Dapaconazole Combinations against Candida albicans

Combination Partner	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
Dapaconazole	2
Amphotericin B	1	0.5 (Dap) + 0.25 (AmB)	0.5	Synergy
Caspofungin	0.5	0.25 (Dap) + 0.0625 (Cas)	0.25	Synergy
Flucytosine	4	0.5 (Dap) + 1 (5-FC)	0.5	Synergy
Fluconazole	8	1 (Dap) + 2 (Flu)	0.75	Additive

• Synergy: FICI ≤ 0.5

• Additive/Indifference: 0.5 < FICI ≤ 4

• Antagonism: FICI > 4[15]

Protocol 1: Checkerboard Microdilution Assay

• Prepare Drug Solutions: Prepare stock solutions of dapaconazole and the combination partner in a suitable solvent (e.g., DMSO) and then dilute them in RPMI 1640 medium.

• Prepare Microtiter Plates: In a 96-well microtiter plate, create a two-dimensional gradient of the drugs. Serially dilute dapaconazole along the x-axis and the combination partner along the y-axis.[16]

• Inoculum Preparation: Prepare a standardized fungal inoculum (e.g., 0.5–2.5 x 10³ CFU/mL for Candida species) according to CLSI or EUCAST guidelines.[17][18]

• Inoculation: Inoculate each well of the microtiter plate with the fungal suspension. Include growth control (no drug) and sterility control (no inoculum) wells.

• Incubation: Incubate the plates at 35°C for 24-48 hours.[19]

• Reading Results: Determine the Minimum Inhibitory Concentration (MIC) for each drug alone and in combination. The MIC is the lowest concentration that causes a significant inhibition of growth (typically ≥50% for azoles) compared to the growth control.[17]

• Calculate FICI: Calculate the FICI using the following formula: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)[1][16]

Checkerboard Assay Workflow

Time-Kill Curve Analysis

Time-kill assays provide dynamic information about the rate of fungal killing over time and can confirm synergistic interactions observed in checkerboard assays.[20][21]

Table 2: Hypothetical Time-Kill Curve Results for Dapaconazole + Caspofungin against Aspergillus fumigatus

Time (hours)	Log10 CFU/mL (Growth Control)	Log10 CFU/mL (Dapaconazole Alone)	Log10 CFU/mL (Caspofungin Alone)	Log10 CFU/mL (Combination)
0	5.0	5.0	5.0	5.0
4	5.2	4.9	4.8	4.5
8	5.8	5.0	4.6	3.8
12	6.5	5.1	4.5	2.9
24	7.8	5.3	4.3	<2.0

• Synergy is typically defined as a ≥2 log10 decrease in CFU/mL at 24 hours by the combination compared with the most active single agent.[20]

Protocol 2: Time-Kill Curve Analysis

• Prepare Cultures: Prepare a standardized fungal inoculum (e.g., 1 x 10⁵ CFU/mL) in RPMI 1640 medium.[18][21][22]

• Drug Exposure: Set up culture tubes containing:

  • Growth control (no drug)

  • Dapaconazole alone (at a relevant concentration, e.g., 0.5x or 1x MIC)

  • Combination partner alone (at a relevant concentration)

  • Dapaconazole + combination partner (at the same concentrations)

• Incubation and Sampling: Incubate the tubes at 35°C with agitation.[18][21] At predetermined time points (e.g., 0, 4, 8, 12, 24 hours), withdraw aliquots from each tube.[20]

• Quantify Viable Cells: Perform serial dilutions of the aliquots and plate them on appropriate agar (e.g., Sabouraud Dextrose Agar).

• Incubate and Count: Incubate the plates at 35°C for 24-48 hours and then count the number of colony-forming units (CFU) to determine the CFU/mL for each time point.

• Plot Data: Plot the log10 CFU/mL versus time for each condition.

Time-Kill Assay Workflow

In Vivo Synergy Testing

Positive in vitro results should be confirmed in animal models of fungal infection to assess the in vivo efficacy and potential toxicity of the combination.[14]

Protocol 3: Murine Model of Disseminated Candidiasis

• Immunosuppression: Induce neutropenia in mice (e.g., using cyclophosphamide) to render them susceptible to fungal infection.[23]

• Infection: Infect the mice intravenously with a standardized inoculum of the fungal pathogen (e.g., Candida albicans).

• Treatment Groups: Randomize the infected mice into the following treatment groups:

  • Vehicle control

  • Dapaconazole alone

  • Combination partner alone

  • Dapaconazole + combination partner

• Drug Administration: Administer the antifungal agents at clinically relevant doses and schedules.

• Endpoint Evaluation: Evaluate the efficacy of the combination therapy based on one or more of the following endpoints:

  • Survival: Monitor and record the survival of mice in each group over a period of time (e.g., 21 days).

  • Fungal Burden: At a predetermined time point, sacrifice a subset of mice from each group and determine the fungal load (CFU/gram) in target organs (e.g., kidneys, brain).[14]

Table 3: Hypothetical In Vivo Efficacy of Dapaconazole + Anidulafungin in a Murine Model of Disseminated Aspergillosis

Treatment Group	Mean Survival (Days)	Fungal Burden in Kidneys (Log10 CFU/g)
Vehicle Control	8	6.5
Dapaconazole (10 mg/kg)	12	5.2
Anidulafungin (5 mg/kg)	14	4.8
Combination	20	3.1

*p < 0.05 compared to monotherapy groups

Signaling Pathways and Mechanisms of Synergy

Understanding the underlying molecular mechanisms of synergy is crucial for rational drug development. Dapaconazole, as an azole, inhibits ergosterol biosynthesis. Fungal cells can develop resistance to azoles through several mechanisms, including:

• Upregulation of ERG11: Increased expression of the target enzyme, lanosterol 14α-demethylase.[6]

• Efflux Pump Overexpression: Increased activity of ATP-binding cassette (ABC) and major facilitator superfamily (MFS) transporters that pump the drug out of the cell.[2][24]

• Alterations in Sterol Biosynthesis Pathway: Bypassing the need for Erg11p or accumulating less toxic sterol intermediates.[2]

• Stress Response Pathways: Activation of pathways like the calcineurin and Hsp90 pathways that help the fungus cope with cell membrane stress.[2][25]

A synergistic combination may work by simultaneously targeting the primary mechanism of action and a resistance pathway. For example, an echinocandin disrupts the cell wall, which may compromise the function of membrane-embedded efflux pumps, thereby increasing the intracellular concentration of dapaconazole.

Potential Mechanisms of Synergy

Conclusion

The combination of dapaconazole with other antifungal agents represents a promising strategy to enhance therapeutic outcomes, particularly in the context of emerging resistance. The protocols and data presented in these application notes provide a framework for the systematic evaluation of dapaconazole-based combination therapies. Rigorous in vitro and in vivo testing is essential to identify synergistic combinations that can be translated into effective clinical applications for the treatment of life-threatening fungal infections.

References

• 1. Synergistic combinations of antifungals and anti-virulence agents to fight against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Dapaconazole - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. Antifungal Ergosterol Synthesis Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Combination Antifungal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Polyene-Based Derivatives with Antifungal Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Combination Antifungal Therapy: A Review of Current Data | Campitelli | Journal of Clinical Medicine Research [jocmr.org]
• 10. Antifungal combination therapy: where we stand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antifungal Combinations against Candida Species: From Bench to Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 12. New triazoles and echinocandins: mode of action, in vitro activity and mechanisms of resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Combination Antifungal Therapy: A Review of Current Data - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. emerypharma.com [emerypharma.com]
• 17. Methodologies for in vitro and in vivo evaluation of efficacy of antifungal and antibiofilm agents and surface coatings against fungal biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Influence of Test Conditions on Antifungal Time-Kill Curve Results: Proposal for Standardized Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Use of checkerboard assay to determine the synergy between essential oils extracted from leaves of Aegle marmelos (L.) Correa and nystatin against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]
• 21. journals.asm.org [journals.asm.org]
• 22. researchgate.net [researchgate.net]
• 23. High-throughput synergy screening identifies microbial metabolites as combination agents for the treatment of fungal infections - PMC [pmc.ncbi.nlm.nih.gov]
• 24. journals.asm.org [journals.asm.org]
• 25. Calcium signaling pathway is involved in non-CYP51 azole resistance in Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Techniques for Assessing Dapaconazole Resistance Development in Fungi

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for assessing the development of resistance to Dapaconazole, a novel imidazole antifungal agent. Given that specific resistance mechanisms to Dapaconazole are still under investigation, this document outlines established methodologies for evaluating resistance to azole-class antifungals, which are directly applicable to studying Dapaconazole.

Introduction to Dapaconazole and Azole Resistance

Dapaconazole is an imidazole derivative that, like other azoles, is presumed to act by inhibiting the fungal enzyme lanosterol 14-alpha-demethylase, which is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][2] Disruption of ergosterol synthesis leads to increased membrane permeability and ultimately fungal cell death or growth inhibition.[1]

Antifungal resistance, particularly to azoles, is a growing public health concern.[3] Fungi can develop resistance through various mechanisms, which can be broadly categorized as:

• Target site modifications: Mutations in the ERG11 (cyp51A) gene, which encodes the drug target, can reduce the binding affinity of azole drugs.[4][5]

• Overexpression of the drug target: Increased production of the Erg11p enzyme can titrate the drug, requiring higher concentrations for an inhibitory effect.[6]

• Increased drug efflux: Overexpression of membrane transporters, such as those from the ATP-binding cassette (ABC) and major facilitator superfamily (MFS), can actively pump the drug out of the cell.[6][7][8]

• Alterations in the ergosterol biosynthesis pathway: Changes in other enzymes in the pathway can compensate for the inhibition of Erg11p.[6]

• Biofilm formation: Fungi growing in biofilms can exhibit increased resistance to antifungal agents.[4][7]

This guide provides protocols to investigate these potential resistance mechanisms in the context of Dapaconazole.

Phenotypic Assessment of Dapaconazole Resistance

Phenotypic methods measure the ability of a drug to inhibit fungal growth in vitro and are the gold standard for determining antifungal susceptibility.[9] The primary output of these assays is the Minimum Inhibitory Concentration (MIC), the lowest drug concentration that inhibits visible fungal growth.[9]

Dapaconazole MIC Data

The following table summarizes the known in vitro activity of Dapaconazole against various fungal species.

Fungal Species	Dapaconazole MIC (µg/mL)	Miconazole Nitrate MIC (µg/mL)
Trichophyton rubrum	0.00012 - 0.00024	0.0156 - 0.0312
Trichophyton mentagrophytes	0.00048	0.0312
Microsporum canis	0.00097	0.0625
Microsporum gypseum	0.00048	0.0312
Epidermophyton floccosum	0.00048	0.0156
Candida albicans	0.125	> 16
Candida tropicalis	0.25	> 16
Candida parapsilosis	0.0625	8
Aspergillus niger	0.5	> 16
Aspergillus fumigatus	1	> 16
Data sourced from a Phase I study of Dapaconazole.[3]

Experimental Protocols for Phenotypic Analysis

This method is considered the "gold standard" for antifungal susceptibility testing.[10] Standardized protocols from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) should be followed.[10][11]

Protocol:

• Prepare Dapaconazole Stock Solution: Dissolve Dapaconazole in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 1600 µg/mL).

• Prepare Microtiter Plates:

  • Add 100 µL of RPMI 1640 medium (buffered with MOPS) to wells 2-12 of a 96-well microtiter plate.

  • Add 200 µL of the Dapaconazole working solution (e.g., 32 µg/mL in RPMI) to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and repeating this process through well 10. Discard 100 µL from well 10. Well 11 serves as the growth control (no drug), and well 12 serves as the sterility control (no inoculum).

• Prepare Fungal Inoculum:

  • Culture the fungal isolate on appropriate agar plates.

  • Prepare a cell suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10^6 cells/mL for yeast).[12]

  • Dilute this suspension in RPMI 1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 cells/mL.[13]

• Inoculate Plates: Add 100 µL of the final inoculum to wells 1-11.

• Incubation: Incubate the plates at 35°C for 24-48 hours (or longer for slow-growing fungi).[9][12]

• Read MIC: The MIC is the lowest concentration of Dapaconazole that causes a significant (e.g., 50% for azoles against yeasts) reduction in growth compared to the growth control.[9]

This method provides a continuous gradient of the antifungal agent on an agar plate.[9]

Protocol:

• Prepare Agar Plates: Use RPMI 1640 agar with 2% glucose and buffered with MOPS.[12]

• Prepare Inoculum: Adjust the fungal suspension to a 0.5 McFarland standard.

• Inoculate Plates: Dip a sterile cotton swab into the inoculum and streak it evenly across the entire surface of the agar plate in three directions.[12]

• Apply Etest Strip: Once the inoculum has dried, apply the Dapaconazole Etest strip to the agar surface.

• Incubation: Incubate at 35°C for 24-72 hours, depending on the fungus.[12]

• Read MIC: The MIC is read at the point where the elliptical zone of inhibition intersects the MIC scale on the strip.[9]

Genotypic Assessment of Dapaconazole Resistance

Molecular techniques are crucial for identifying the genetic basis of resistance.[11][14]

Experimental Protocols for Genotypic Analysis

This protocol aims to identify mutations in the target gene that may confer resistance.

Protocol:

• DNA Extraction: Extract genomic DNA from both the susceptible (parental) and resistant fungal strains.

• PCR Amplification:

  • Design primers to amplify the entire coding sequence of the ERG11 gene.

  • Perform PCR using a high-fidelity DNA polymerase.

• PCR Product Purification: Purify the amplified DNA fragment to remove primers and dNTPs.

• Sanger Sequencing: Sequence the purified PCR product.

• Sequence Analysis: Align the sequences from the resistant and susceptible strains to identify any nucleotide changes that result in amino acid substitutions.

This protocol quantifies the expression levels of genes potentially involved in resistance.

Protocol:

• RNA Extraction:

  • Grow susceptible and resistant fungal strains in the presence and absence of a sub-inhibitory concentration of Dapaconazole.

  • Extract total RNA from the fungal cells.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme.

• Quantitative PCR (qPCR):

  • Design primers for the target genes (e.g., CDR1, MDR1, ERG11) and a reference (housekeeping) gene (e.g., ACT1).

  • Perform qPCR using a SYBR Green or probe-based assay.

• Data Analysis: Calculate the relative expression of the target genes in the resistant strain compared to the susceptible strain using the ΔΔCt method.

Visualizing Workflows and Mechanisms

Experimental Workflow for Assessing Dapaconazole Resistance

Caption: Workflow for Dapaconazole resistance assessment.

Azole Antifungal Mechanism of Action and Resistance

References

• 1. Antifungal Ergosterol Synthesis Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. awarticles.s3.amazonaws.com [awarticles.s3.amazonaws.com]
• 3. Phase I Study of the Novel Antifungal Agent Dapaconazole (Zilt®) in... [wisdomlib.org]
• 4. Antifungal Drug Resistance: Evolution, Mechanisms and Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular mechanisms of acquired antifungal drug resistance in principal fungal pathogens and EUCAST guidance for their laboratory detection and clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Understanding the mechanisms of resistance to azole antifungals in Candida species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of Antifungal Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. Antifungal drug resistance: do molecular methods provide a way forward? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scribd.com [scribd.com]
• 13. journals.asm.org [journals.asm.org]
• 14. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Poor Aqueous Solubility of Dapaconazole in Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs to address challenges associated with the poor aqueous solubility of Dapaconazole during in-vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Dapaconazole stock solutions?

A1: Dapaconazole is poorly soluble in water but is soluble in organic solvents.[1] Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing high-concentration stock solutions of Dapaconazole for in-vitro assays.[1] Methanol has also been used to prepare stock solutions, for example, a 10 mg/mL (24.1 mM) stock solution was prepared for in-vitro metabolism studies.[2]

Q2: What is the maximum final concentration of DMSO that is safe for most cell lines in culture?

A2: The tolerance to DMSO can vary significantly among different cell lines.[3] Generally, it is recommended to keep the final concentration of DMSO in the cell culture medium at or below 0.5%, with many researchers aiming for 0.1% to minimize solvent-induced cytotoxicity or off-target effects.[3][4] It is crucial to perform a vehicle control experiment with the same final DMSO concentration used in your assay to assess its impact on cell viability and function.

Q3: I observed precipitation when diluting my Dapaconazole stock solution in aqueous buffer or cell culture medium. What should I do?

A3: Precipitation upon dilution into an aqueous environment is a common issue with poorly soluble compounds like Dapaconazole. Here are a few troubleshooting steps:

• Stepwise Dilution: Avoid adding the DMSO stock solution directly to the final volume of aqueous buffer. Instead, perform serial dilutions in your buffer or medium.

• Vortexing/Sonication: After dilution, ensure the solution is mixed thoroughly by vortexing. Gentle sonication in a water bath can also help to redissolve small precipitates.

• Lower the Final Concentration: If precipitation persists, you may need to lower the final working concentration of Dapaconazole in your assay.

• Increase the Co-solvent Concentration: If your experimental system allows, you might consider slightly increasing the final DMSO concentration, but be mindful of its potential effects on the cells.[3]

Q4: Can I use solvents other than DMSO to dissolve Dapaconazole?

A4: While DMSO is the most common choice, other organic solvents like ethanol and methanol can also be used.[2] However, their compatibility with your specific assay and cell type must be validated. The maximum tolerated concentrations for these solvents in cell culture are generally lower than for DMSO.

Troubleshooting Guide

This guide addresses common problems encountered when working with Dapaconazole in assays.

Problem	Probable Cause(s)	Solution(s)
Inconsistent or non-reproducible assay results.	1. Compound Precipitation: Dapaconazole may be precipitating out of solution at the working concentration. 2. Inaccurate Pipetting of Viscous Stock: High-concentration DMSO stock solutions can be viscous, leading to pipetting errors.	1. Visually inspect your assay plates for any signs of precipitation. Consider the troubleshooting steps for precipitation mentioned in the FAQs. 2. Use positive displacement pipettes or reverse pipetting techniques for accurate handling of viscous DMSO stock solutions.
Higher than expected cell viability or results suggesting cell proliferation at high Dapaconazole concentrations.	1. Compound Precipitation: Precipitated Dapaconazole is not bioavailable to the cells, leading to an underestimation of its effect. 2. Assay Interference: The compound may interfere with the assay chemistry (e.g., for MTT assays, it might directly reduce the tetrazolium salt).	1. Confirm the solubility of Dapaconazole at the tested concentrations under your experimental conditions. 2. Run a cell-free control with Dapaconazole and the assay reagents to check for any direct chemical interference.
High background signal in the assay.	1. Solvent Effects: The solvent (e.g., DMSO) might be affecting the assay reagents or the plate reader. 2. Compound Interference: Dapaconazole itself might have fluorescent or colorimetric properties that interfere with the assay readout.	1. Include a vehicle control (medium with the same concentration of DMSO) to determine the background signal from the solvent. 2. Measure the intrinsic fluorescence or absorbance of Dapaconazole at the assay wavelengths in a cell-free system.

Quantitative Data Summary

Dapaconazole Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C₁₉H₁₅Cl₂F₃N₂O	[5]
Molecular Weight	415.24 g/mol	[1]
Appearance	Solid powder	[1]
Aqueous Solubility	Poor	[1]
Organic Solvent Solubility	Soluble in DMSO	[1]

In Vitro Inhibition of Cytochrome P450 Isoforms by Dapaconazole

CYP Isoform	IC₅₀ (µM)	Reference
CYP1A2	3.68	[6]
CYP2A6	20.7	[6]
CYP2C8	104.1	[6]
CYP2C9	0.22	[6]
CYP2C19	0.05	[6]
CYP2D6	0.87	[6]
CYP3A4	0.008–0.03	[6]

Experimental Protocols

1. Preparation of a 10 mM Dapaconazole Stock Solution in DMSO

Materials:

• Dapaconazole powder (MW: 415.24 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber glass vial or a vial protected from light

• Vortex mixer

• Calibrated analytical balance

Procedure:

• Weigh out 4.15 mg of Dapaconazole powder and transfer it to the sterile vial.

• Add 1.0 mL of anhydrous DMSO to the vial.

• Vortex the solution thoroughly until the Dapaconazole is completely dissolved. Visually inspect the solution against a light source to ensure no solid particles are present.

• Store the 10 mM stock solution at -20°C for long-term storage or at 4°C for short-term use. Protect from light.

2. Preparation of Working Solutions for a Cell-Based Viability Assay (e.g., MTT Assay)

This protocol describes the preparation of a dilution series of Dapaconazole for testing in a 96-well plate format, ensuring the final DMSO concentration does not exceed 0.5%.

Materials:

• 10 mM Dapaconazole stock solution in DMSO

• Sterile cell culture medium appropriate for your cell line

• Sterile microcentrifuge tubes or a 96-well dilution plate

• Calibrated pipettes

Procedure:

• Intermediate Dilution: Prepare an intermediate dilution of the Dapaconazole stock solution. For example, to make a 200 µM working stock, dilute the 10 mM stock solution 1:50 in cell culture medium (e.g., 2 µL of 10 mM stock + 98 µL of medium). This will result in an intermediate DMSO concentration of 2%.

• Serial Dilutions: Perform serial dilutions from the 200 µM working stock in cell culture medium containing 2% DMSO to maintain a constant solvent concentration across all dilutions.

• Final Dilution in Assay Plate: Add a small volume of each working solution to the wells of the 96-well plate containing your cells in medium. For example, adding 10 µL of the 200 µM working solution to 190 µL of medium in a well will result in a final Dapaconazole concentration of 10 µM and a final DMSO concentration of 0.1%.

Visualizations

Dapaconazole's Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Dapaconazole, like other azole antifungals, targets the fungal enzyme lanosterol 14α-demethylase (encoded by the ERG11 gene), a key enzyme in the ergosterol biosynthesis pathway.[7] Inhibition of this enzyme leads to the depletion of ergosterol, an essential component of the fungal cell membrane, and the accumulation of toxic sterol intermediates, ultimately disrupting membrane integrity and inhibiting fungal growth.[7]

Caption: Inhibition of the ergosterol biosynthesis pathway by Dapaconazole.

Experimental Workflow: Determining the IC₅₀ of Dapaconazole using an MTT Assay

This workflow outlines the key steps for determining the half-maximal inhibitory concentration (IC₅₀) of Dapaconazole against a fungal or cancer cell line using a colorimetric MTT assay.

Caption: Workflow for determining the IC₅₀ of Dapaconazole.

References

• 1. ionbiosciences.com [ionbiosciences.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. reddit.com [reddit.com]
• 6. Influence of DMSO on antifungal activity during susceptibility testing in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. broadpharm.com [broadpharm.com]

Troubleshooting Dapaconazole instability in long-term experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the instability of Dapaconazole during long-term experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Dapaconazole in experimental settings.

1. Issue: Loss of Dapaconazole activity or concentration over time in aqueous solutions.

• Possible Cause 1: pH-dependent hydrolysis. While many azole antifungals are stable against hydrolysis, the stability of Dapaconazole across a wide pH range has not been extensively reported. Extreme pH values could potentially lead to the degradation of the compound.

  • Troubleshooting Steps:

    • Verify the pH of your experimental buffer or medium.

    • If possible, adjust the pH to a neutral range (pH 6.8-7.4), where many small molecules exhibit maximum stability.

    • Conduct a preliminary pH stability study by incubating Dapaconazole in buffers of different pH values (e.g., pH 3, 5, 7, 9) for a defined period and analyzing the remaining concentration by HPLC.

• Possible Cause 2: Oxidation. Azole antifungals can be susceptible to oxidation.[1][2] Components in cell culture media or exposure to air and light can generate reactive oxygen species (ROS), leading to oxidative degradation of Dapaconazole.

  • Troubleshooting Steps:

    • Minimize exposure of Dapaconazole stock solutions and experimental setups to atmospheric oxygen. Consider using degassed buffers or working under an inert atmosphere (e.g., nitrogen or argon) for highly sensitive experiments.

    • Protect solutions from light, as photo-oxidation can be a significant degradation pathway.[3]

    • If oxidative stress is suspected in cell-based assays, consider adding antioxidants like N-acetylcysteine (NAC) to the culture medium as a control experiment to see if it improves Dapaconazole stability.

• Possible Cause 3: Photodegradation. Exposure to light, especially UV radiation, can cause significant degradation of azole antifungal agents.[3]

  • Troubleshooting Steps:

    • Protect all Dapaconazole solutions from light by using amber vials or wrapping containers in aluminum foil.

    • Minimize the exposure of experimental setups (e.g., cell culture plates) to direct light.

    • If photodegradation is a major concern, conduct experiments under low-light conditions.

2. Issue: Inconsistent results or loss of potency in cell-based assays.

• Possible Cause 1: Interaction with cell culture media components. Certain components in cell culture media, such as L-cysteine and riboflavin, can be redox-active and may contribute to the degradation of sensitive compounds.

  • Troubleshooting Steps:

    • Review the composition of your cell culture medium. If it contains high concentrations of potentially reactive components, consider using a custom formulation with reduced levels of these components for your experiments.

    • Prepare fresh media for each experiment to minimize the degradation of both the media components and Dapaconazole.

    • Perform a control experiment where Dapaconazole is incubated in the cell culture medium without cells to assess its stability under the assay conditions.

• Possible Cause 2: Adsorption to plasticware. Hydrophobic compounds like Dapaconazole can adsorb to the surface of plastic labware, reducing the effective concentration in the solution.

  • Troubleshooting Steps:

    • Use low-binding microplates and tubes for your experiments.

    • Consider the use of silanized glassware for preparing stock solutions.

    • Include a small amount of a non-ionic surfactant (e.g., 0.01% Pluronic F-68) in your buffers, if compatible with your assay, to reduce non-specific binding.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Dapaconazole?

A1: Based on available data for Dapaconazole and general recommendations for azole antifungals, the following storage conditions are advised:

Form	Storage Temperature	Duration
Powder	-20°C	Long-term
Stock Solution in DMSO	-20°C or -80°C	Up to 6 months
Aqueous Working Solutions	2-8°C	Short-term (prepare fresh)

Q2: How can I check the stability of my Dapaconazole solution?

A2: You can assess the stability of your Dapaconazole solution by using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection. A validated HPLC-MS/MS method for the quantification of Dapaconazole in human plasma has been published and can be adapted for in vitro samples.[4] The principle is to measure the concentration of Dapaconazole at different time points and under different conditions to determine its degradation rate.

Q3: What are the potential degradation products of Dapaconazole?

A3: While specific degradation products of Dapaconazole have not been extensively characterized in the public domain, forced degradation studies on structurally similar azole antifungals like posaconazole and ketoconazole have identified degradation products resulting from oxidation and hydrolysis.[1][5] For posaconazole, oxidative degradation can lead to modifications of the piperazine ring.[1] For ketoconazole, degradation is observed under acidic, basic, and oxidative stress.[5] It is plausible that Dapaconazole may undergo similar degradation pathways.

Q4: Can I use Dapaconazole in long-term cell culture experiments?

A4: Yes, but with caution. For long-term experiments, it is crucial to ensure the stability of Dapaconazole under your specific cell culture conditions. It is recommended to perform a preliminary stability study by incubating Dapaconazole in your complete cell culture medium at 37°C for the duration of your experiment and measuring its concentration at different time points. If significant degradation is observed, you may need to replenish the Dapaconazole-containing medium periodically.

Experimental Protocols

Protocol 1: Forced Degradation Study of Dapaconazole

This protocol outlines a forced degradation study to identify potential degradation pathways of Dapaconazole.

Materials:

• Dapaconazole

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC-grade methanol, acetonitrile, and water

• HPLC or UPLC-MS/MS system

Methodology:

• Acid Hydrolysis: Dissolve Dapaconazole in a solution of 0.1 M HCl and incubate at 60°C for 24 hours.

• Base Hydrolysis: Dissolve Dapaconazole in a solution of 0.1 M NaOH and incubate at 60°C for 24 hours.

• Oxidative Degradation: Dissolve Dapaconazole in a solution containing 3% H₂O₂ and incubate at room temperature for 24 hours, protected from light.

• Thermal Degradation: Store solid Dapaconazole at 60°C for 24 hours.

• Photodegradation: Expose a solution of Dapaconazole in methanol to UV light (e.g., 254 nm) for 24 hours.

• Analysis: Analyze all samples, including a control sample of undegraded Dapaconazole, by a validated stability-indicating HPLC or UPLC-MS/MS method to quantify the remaining Dapaconazole and identify any degradation products.

Protocol 2: Stability Assessment of Dapaconazole in Cell Culture Medium

This protocol is designed to evaluate the stability of Dapaconazole in a specific cell culture medium.

Materials:

• Dapaconazole stock solution (in DMSO)

• Complete cell culture medium of interest

• Incubator (37°C, 5% CO₂)

• HPLC or UPLC-MS/MS system

Methodology:

• Spike the complete cell culture medium with Dapaconazole to the final desired concentration.

• Aliquot the Dapaconazole-containing medium into sterile tubes.

• Incubate the tubes at 37°C in a 5% CO₂ incubator.

• At designated time points (e.g., 0, 4, 8, 24, 48, and 72 hours), remove an aliquot and store it at -80°C until analysis.

• Analyze the samples using a validated HPLC or UPLC-MS/MS method to determine the concentration of Dapaconazole at each time point.

• Plot the concentration of Dapaconazole versus time to determine its stability profile in the cell culture medium.

Visualizations

Caption: Workflow for assessing Dapaconazole stability in cell culture medium.

Caption: Troubleshooting decision tree for Dapaconazole instability.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability-Indicating HPLC Method for Posaconazole Bulk Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analytical Study of the Antifungal Posaconazole in Raw Material: Quantitative Bioassay, Decomposition Chemical Kinetics, and Degradation Impurities by LC-QTOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantification of dapaconazole in human plasma using high-performance liquid chromatography coupled to tandem mass spectrometry: application to a phase I study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of Major Degradation Products of Ketoconazole - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Dapaconazole Concentration for In Vitro Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Dapaconazole concentration for in vitro studies. The information is presented in a question-and-answer format to directly address common challenges and provide practical solutions.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Dapaconazole?

A1: Dapaconazole is an imidazole antifungal agent. Its primary mechanism of action is the inhibition of the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51A1).[1] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane. By inhibiting ergosterol synthesis, Dapaconazole disrupts membrane integrity, leading to fungal cell growth inhibition and death.

Q2: What is a typical starting concentration range for Dapaconazole in in vitro antifungal susceptibility testing?

A2: Specific minimum inhibitory concentration (MIC) values for Dapaconazole against various fungal species are not widely published in publicly available literature. However, based on its classification as a potent azole antifungal, a common starting range for susceptibility testing against yeasts and molds would be from 0.015 to 16 µg/mL. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific fungal isolate and experimental conditions.

Q3: How should I prepare a stock solution of Dapaconazole?

A3: Dapaconazole is a lipophilic compound with low aqueous solubility. Therefore, a stock solution should be prepared in an organic solvent. Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing high-concentration stock solutions of azole antifungals.[2][3] It is recommended to prepare a high-concentration stock (e.g., 10 mg/mL or 1600x the highest desired final concentration) in 100% DMSO. This stock solution should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. The final concentration of DMSO in the cell culture medium should be kept low (typically ≤0.5%) to minimize solvent-induced cytotoxicity.[4]

Q4: Is Dapaconazole cytotoxic to mammalian cells?

A4: While specific cytotoxicity data for Dapaconazole is limited in the public domain, as an azole antifungal, it may exhibit some level of cytotoxicity to mammalian cells at higher concentrations. This is because it can inhibit mammalian cytochrome P450 enzymes.[5][6] It is essential to determine the 50% cytotoxic concentration (CC50) for the specific mammalian cell line used in your experiments to establish a therapeutic index (in vitro). Standard cytotoxicity assays such as MTT, XTT, or LDH release assays can be used for this purpose.

Q5: How stable is Dapaconazole in cell culture media?

A5: The stability of Dapaconazole in cell culture media like RPMI 1640 has not been extensively reported. The stability of drugs in culture media can be influenced by factors such as pH, temperature, and interaction with media components.[7] It is advisable to prepare fresh dilutions of Dapaconazole in the culture medium for each experiment from a frozen DMSO stock. If long-term incubation is required, the stability of the compound under your specific experimental conditions should be validated.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No antifungal activity observed.	1. Incorrect concentration: The concentration of Dapaconazole may be too low. 2. Compound degradation: The stock solution may have degraded due to improper storage or multiple freeze-thaw cycles. 3. Resistant fungal strain: The fungal isolate may be resistant to azole antifungals.	1. Perform a dose-response experiment with a wider concentration range. 2. Prepare a fresh stock solution of Dapaconazole. 3. Test a known susceptible control strain to verify the activity of the compound.
Precipitation of Dapaconazole in culture medium.	1. Low solubility: The concentration of Dapaconazole exceeds its solubility limit in the aqueous medium. 2. High final DMSO concentration: The final concentration of DMSO may not be sufficient to maintain solubility.	1. Ensure the final concentration of Dapaconazole is within its solubility range in the test medium. 2. Check the final DMSO concentration in the well. If too low, consider adjusting the stock concentration, but keep the final DMSO concentration below cytotoxic levels (typically ≤0.5%).
High background in absorbance/fluorescence readings.	1. Compound interference: Dapaconazole itself may absorb light or fluoresce at the wavelength used for measurement. 2. Contamination: Microbial contamination of the culture.	1. Run a control plate with Dapaconazole in medium without cells to measure any background signal. Subtract this background from your experimental values. 2. Visually inspect the plates for any signs of contamination.
Inconsistent results between experiments.	1. Variability in inoculum preparation: Inconsistent fungal cell density in the inoculum. 2. Pipetting errors: Inaccurate serial dilutions. 3. Edge effects in microplates: Evaporation from the outer wells of the microplate.	1. Standardize your inoculum preparation protocol using a spectrophotometer or hemocytometer. 2. Use calibrated pipettes and ensure proper mixing during serial dilutions. 3. To minimize edge effects, do not use the outer wells of the microplate for experimental samples. Fill them with sterile medium or water.

Data Presentation

Table 1: In Vitro Inhibition of Human Cytochrome P450 Isoforms by Dapaconazole

CYP450 Isoform	IC50 (µM)	Inhibition Strength
CYP1A2	3.68	Weak
CYP2C9	0.22	Weak
CYP2C8	104.1	Moderate
CYP2D6	0.87	Moderate
CYP2C19	0.05	Strong
CYP3A4	0.008–0.03	Strong

Data sourced from prospective prediction studies.[5][6] This data is useful for understanding potential drug-drug interactions but does not directly indicate antifungal potency.

Table 2: Reference Antifungal MIC Ranges for Common Fungal Pathogens

Antifungal Agent	Organism	MIC Range (µg/mL)
Posaconazole	Aspergillus fumigatus	≤0.015 - 2
Voriconazole	Aspergillus fumigatus	≤0.03 - 2
Fluconazole	Candida albicans	≤0.125 - >64
Posaconazole	Candida albicans	≤0.008 - 2

This table provides reference MIC ranges for other azole antifungals to serve as a general guide for expected potency. The actual MIC for Dapaconazole must be determined experimentally.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution (Adapted from CLSI M27/M38)

This protocol provides a standardized method for determining the MIC of Dapaconazole against fungal isolates.

Materials:

• Dapaconazole stock solution (e.g., 1.6 mg/mL in DMSO)

• RPMI 1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS.[8][9][10][11]

• Sterile 96-well flat-bottom microplates

• Fungal isolate

• Sterile saline or PBS

• Spectrophotometer

• Humidified incubator (35°C)

Procedure:

• Inoculum Preparation:

  • Subculture the fungal isolate on a suitable agar plate and incubate for 24-48 hours.

  • Prepare a suspension of the fungal cells in sterile saline to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL for yeast).

  • Dilute this suspension 1:1000 in RPMI 1640 medium to achieve a final inoculum density of 1-5 x 10^3 CFU/mL.

• Drug Dilution:

  • Prepare a working solution of Dapaconazole at twice the highest desired final concentration in RPMI 1640 medium.

  • In a 96-well plate, add 100 µL of RPMI 1640 to wells 2 through 11.

  • Add 200 µL of the working Dapaconazole solution to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no drug), and well 12 will be the sterility control (medium only).

• Inoculation:

  • Add 100 µL of the prepared fungal inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

• Incubation:

  • Seal the plate (e.g., with an adhesive plate sealer) and incubate at 35°C for 24-48 hours (yeasts) or longer for some molds.

• Reading the MIC:

  • The MIC is the lowest concentration of Dapaconazole that causes a significant inhibition of growth (typically ≥50% for azoles against yeasts) compared to the drug-free growth control well. This can be determined visually or by reading the absorbance at a suitable wavelength (e.g., 490 nm).

Protocol 2: Mammalian Cell Cytotoxicity Assay (MTT Assay)

This protocol determines the concentration of Dapaconazole that is toxic to mammalian cells.

Materials:

• Mammalian cell line of interest (e.g., HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Dapaconazole stock solution in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Sterile 96-well flat-bottom microplates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the 96-well plate with your mammalian cells at an appropriate density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Drug Treatment:

  • Prepare serial dilutions of Dapaconazole in complete medium from the DMSO stock.

  • Remove the old medium from the cells and add 100 µL of the Dapaconazole dilutions to the respective wells. Include a vehicle control (medium with the highest concentration of DMSO used) and a no-treatment control.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium containing MTT and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes.

• Data Analysis:

  • Read the absorbance at 570 nm.

  • Calculate the percentage of cell viability for each concentration relative to the no-treatment control.

  • Plot the cell viability against the Dapaconazole concentration and determine the CC50 value (the concentration that reduces cell viability by 50%).

Visualizations

References

• 1. Head-to-Head Comparison of the Activities of Currently Available Antifungal Agents against 3,378 Spanish Clinical Isolates of Yeasts and Filamentous Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Prospective Prediction of Dapaconazole Clinical Drug–Drug Interactions Using an In Vitro to In Vivo Extrapolation Equation and PBPK Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Determination of antifungal caspofungin in RPMI-1640 cell culture medium by column-switching HPLC-FLD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Roswell Park Memorial Institute (RPMI) 1640 Medium | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. 11875 - RPMI 1640 | Thermo Fisher Scientific - US [thermofisher.com]

Addressing unexpected off-target effects of Dapaconazole in cell lines

Welcome to the technical support center for Dapaconazole. This resource is designed for researchers, scientists, and drug development professionals to address unexpected off-target effects that may be encountered during in-vitro cell line experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Dapaconazole?

A1: Dapaconazole is an imidazole-based antifungal agent. Its primary on-target mechanism of action is the inhibition of fungal cytochrome P450 51A1 (CYP51A1), also known as lanosterol 14α-demethylase. This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane. By inhibiting this enzyme, Dapaconazole disrupts fungal cell membrane integrity and function, leading to fungal cell death.

Q2: Are there any known off-target effects of Dapaconazole in mammalian cells?

A2: Yes, Dapaconazole has been shown to inhibit several human cytochrome P450 (CYP) enzymes. This is a common characteristic of imidazole-based compounds. Inhibition of these enzymes can lead to altered metabolism of other compounds in your cell culture medium or endogenous cellular substrates, which may result in unexpected phenotypic changes.

Q3: My cells are showing unexpected levels of cytotoxicity after Dapaconazole treatment, even at low concentrations. What could be the cause?

A3: Unexpected cytotoxicity could be due to several factors:

• CYP450 Inhibition: If your cell line expresses CYP enzymes (e.g., liver cell lines like HepG2), Dapaconazole could be inhibiting the metabolism of a component in your culture medium, leading to the accumulation of a toxic metabolite.

• Off-target Kinase Inhibition: Although not yet specifically documented for Dapaconazole, other imidazole antifungals have been reported to have off-target effects on cellular kinases, which could trigger apoptotic pathways.

• Disruption of Zinc Homeostasis: Some imidazole compounds have been found to increase the permeability of cell membranes to zinc. If your culture medium has a high concentration of zinc, this could lead to toxic intracellular levels.

• Standard Cell Culture Issues: Rule out common issues such as mycoplasma contamination, incorrect cell seeding density, or issues with your reagents.

Q4: I am observing changes in my cells' morphology after treatment with Dapaconazole that are not consistent with its known antifungal mechanism. How can I investigate this?

A4: Changes in cell morphology can be an indicator of off-target effects on the cytoskeleton or cell adhesion. We recommend performing immunofluorescence staining for key cytoskeletal proteins like actin and tubulin to observe any disruptions. Additionally, assessing the expression of cell adhesion molecules may provide insights.

Troubleshooting Guides

Issue 1: Unexpected Decrease in Cell Viability in a Non-Fungal Cell Line

You are using Dapaconazole as a negative control in a cancer cell line proliferation assay and observe a significant decrease in cell viability.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inhibition of Endogenous CYP450 Enzymes	1. Check the literature for CYP enzyme expression in your cell line. 2. If your cells express CYPs, consider using a cell line with low or no CYP expression to see if the effect persists. 3. Analyze your cell culture medium for components that are known substrates of the inhibited CYP enzymes (see Table 1).
Induction of Apoptosis via Off-Target Signaling	1. Perform an apoptosis assay (e.g., Annexin V/PI staining) to confirm if the cell death is programmed. 2. Investigate the activation of key signaling pathways known to be affected by other imidazole antifungals, such as the STAT3 pathway (see Experimental Protocols).
General Cytotoxicity	1. Perform a dose-response curve to determine the IC50 of Dapaconazole in your specific cell line. 2. Ensure the solvent control (e.g., DMSO) is at a non-toxic concentration.

Data Presentation: Dapaconazole Inhibition of Human CYP450 Isoforms

Table 1: IC50 Values for Dapaconazole Inhibition of Major Human CYP450 Isoforms.[1]

CYP Isoform	IC50 (µM)
CYP1A2	3.68
CYP2A6	20.7
CYP2C8	104.1
CYP2C9	0.22
CYP2C19	0.05
CYP2D6	0.87
CYP3A4	0.008–0.03

Issue 2: Altered Gene Expression or Protein Activity in an Unrelated Signaling Pathway

You are studying a specific signaling pathway (e.g., MAPK, Akt) and notice that Dapaconazole alters the phosphorylation status or expression of key proteins in that pathway.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Off-Target Kinase Inhibition	1. Perform a kinase profiling assay to screen Dapaconazole against a panel of known kinases. 2. Use a more specific inhibitor for your pathway of interest as a positive control to compare the effects.
Indirect Effects via CYP450 Inhibition	1. Consider if the metabolism of a component in your media by CYP enzymes could be generating a molecule that interacts with your signaling pathway. 2. Test the effect of Dapaconazole in a serum-free medium to reduce confounding variables.
STAT3 Pathway Interference	1. Based on findings with other imidazole antifungals, investigate the phosphorylation status of STAT3 (Tyr705) via Western blot.[2][3] 2. Analyze the expression of known STAT3 target genes (e.g., Cyclin D1, Survivin).[2][3]

Experimental Protocols

Protocol 1: Assessing Apoptosis using Annexin V/PI Staining

This protocol is to determine if unexpected cell death is due to apoptosis.

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-Buffered Saline (PBS)

• Flow Cytometer

Methodology:

• Seed cells in a 6-well plate and treat with Dapaconazole at various concentrations for the desired time. Include a positive control for apoptosis (e.g., staurosporine) and a vehicle control.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Protocol 2: Investigating STAT3 Pathway Activation

This protocol is to determine if Dapaconazole has off-target effects on the STAT3 signaling pathway.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-STAT3 (Tyr705), anti-STAT3, anti-GAPDH

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• SDS-PAGE and Western blotting equipment

Methodology:

• Treat cells with Dapaconazole as described in Protocol 1.

• Lyse the cells and quantify the protein concentration.

• Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescence substrate and an imaging system.

• Quantify the band intensities and normalize the phospho-STAT3 signal to total STAT3 and the loading control (GAPDH).

Visualizations

Caption: Troubleshooting workflow for unexpected cytotoxicity.

Caption: On-target vs. potential off-target pathways of Dapaconazole.

References

• 1. Sertaconazole, an Imidazole Antifungal Agent, Suppresses the Stemness of Breast Cancer Cells by Inhibiting Stat3 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Miconazole inhibits signal transducer and activator of transcription 3 signaling by preventing its interaction with DNA damage‐induced apoptosis suppressor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Miconazole inhibits signal transducer and activator of transcription 3 signaling by preventing its interaction with DNA damage-induced apoptosis suppressor - PubMed [pubmed.ncbi.nlm.nih.gov]

Managing variability in Dapaconazole antifungal susceptibility testing results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dapaconazole antifungal susceptibility testing. Our aim is to help you manage and troubleshoot variability in your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Dapaconazole and what is its mechanism of action?

A1: Dapaconazole is a novel imidazole antifungal agent.[1][2] Like other azole antifungals, it functions by inhibiting the enzyme lanosterol 14-alpha-demethylase (encoded by the ERG11 gene), which is a key enzyme in the ergosterol biosynthesis pathway in fungi.[3] Ergosterol is an essential component of the fungal cell membrane. By disrupting its production, Dapaconazole increases membrane permeability, leading to cell lysis and death.[3]

Q2: Which is the recommended standard method for Dapaconazole susceptibility testing?

A2: While specific guidelines for Dapaconazole are not yet established, the Clinical and Laboratory Standards Institute (CLSI) M27-A3/M27-Ed4 is the reference method for broth dilution antifungal susceptibility testing of yeasts.[3][4][5] This method is suitable for testing new antifungal agents and can be adapted for Dapaconazole.

Q3: What are the common sources of variability in antifungal susceptibility testing?

A3: Variability in minimum inhibitory concentration (MIC) results can arise from several factors, including the preparation of the inoculum, the composition of the test medium, incubation time and temperature, and the method used for endpoint determination.[6][7] Inoculum size is a critical variable, as a concentration outside the specified range can lead to elevated MIC values.[6]

Q4: What is the "trailing effect" and how can it affect my results with Dapaconazole?

A4: The trailing effect is the phenomenon of reduced but persistent fungal growth at drug concentrations above the MIC, which can complicate the visual determination of endpoints.[8][9][10] This is a known issue with azole antifungals.[8][9] It can lead to falsely elevated MIC readings, especially when readings are taken at 48 hours instead of 24 hours.[11] It is important to note that the trailing effect does not necessarily indicate clinical resistance.[9]

Q5: How should I interpret the endpoint of my assay when testing Dapaconazole?

A5: For azole antifungals, the CLSI M27 standard recommends reading the MIC as the lowest drug concentration that produces a prominent decrease in turbidity (at least a 50% reduction in growth) compared to the growth control well.[12][13] This is in contrast to antifungals like amphotericin B, where the endpoint is complete inhibition of growth.[13]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High inter-laboratory or inter-assay variability in MIC values	Inconsistent inoculum preparation. Variations in media preparation (e.g., pH, glucose concentration). Differences in incubation time or temperature. Subjective endpoint determination.	Strictly adhere to a standardized protocol such as CLSI M27 for inoculum preparation to achieve a final concentration of 0.5 x 10³ to 2.5 x 10³ CFU/mL.[14] Use a standardized medium like RPMI 1640 with MOPS buffer to maintain a pH of 7.0.[2] Incubate plates at a constant 35°C and read MICs at a consistent time point (e.g., 24 hours).[2] Use a spectrophotometer for a more objective reading of growth inhibition.
MIC values are consistently higher than expected	Inoculum concentration is too high. The trailing effect is leading to misinterpretation of the endpoint. The fungal isolate may have developed resistance.	Prepare the inoculum carefully to meet the recommended concentration. A higher inoculum can lead to higher MICs.[6] Read the MIC at the point of at least 50% growth inhibition, not complete inhibition. Consider reading plates at 24 hours, as trailing is more pronounced at 48 hours.[11] If resistance is suspected, consider molecular testing for mutations in the ERG11 gene.
No fungal growth in the control well	The inoculum was not viable or the concentration was too low. Incubation conditions were incorrect. The growth medium was improperly prepared.	Always use a fresh culture to prepare the inoculum. Verify the incubator temperature and atmosphere. Ensure the medium was prepared according to the standard protocol.
Contamination in microtiter plate wells	Poor aseptic technique during plate preparation or inoculation. Contaminated reagents or media.	Use strict aseptic techniques throughout the experimental setup. Use sterile, high-quality reagents and media.

Data Presentation

Consistent and clear data presentation is crucial for comparing results across experiments. Below are template tables for summarizing your quantitative data.

Table 1: Dapaconazole MICs for various fungal species

Fungal Species	Strain ID	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
Candida albicans	ATCC 90028
Candida glabrata	ATCC 90030
Candida parapsilosis	ATCC 22019

| Cryptococcus neoformans | ATCC 90112 | | | |

Table 2: Quality Control (QC) Reference Strains - MIC Ranges

QC Strain	Antifungal Agent	Expected MIC Range (µg/mL)	Observed MIC (µg/mL)
C. parapsilosis ATCC 22019	Dapaconazole	To be determined
C. krusei ATCC 6258	Dapaconazole	To be determined
C. parapsilosis ATCC 22019	Fluconazole	2.0 - 8.0

| C. krusei ATCC 6258 | Fluconazole | 16 - 128 | |

Experimental Protocols

CLSI M27 Broth Microdilution Method (Adapted for Dapaconazole)

This protocol is a summary of the CLSI M27 reference method for antifungal susceptibility testing of yeasts.

• Preparation of Dapaconazole Stock Solution:

  • Prepare a stock solution of Dapaconazole in a suitable solvent (e.g., DMSO) at a concentration of 1280 µg/mL.

  • Perform serial twofold dilutions of the stock solution to create working solutions for the microtiter plates.

• Preparation of Inoculum:

  • Subculture the yeast isolate onto a fresh agar plate and incubate for 24 hours at 35°C.

  • Prepare a suspension of the yeast in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard.

  • Dilute this suspension in RPMI 1640 medium to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ CFU/mL in the microtiter plate wells.

• Microtiter Plate Setup:

  • Add 100 µL of the appropriate Dapaconazole dilution to each well of a 96-well microtiter plate.

  • The final concentrations of Dapaconazole in the wells should range from, for example, 0.03 to 16 µg/mL.

  • Include a drug-free well for a positive growth control and an uninoculated well for a negative control.

• Inoculation and Incubation:

  • Add 100 µL of the prepared yeast inoculum to each well.

  • Incubate the plates at 35°C for 24 to 48 hours.

• Reading the MIC:

  • Visually inspect the plates or use a microplate reader to determine the MIC.

  • The MIC is the lowest concentration of Dapaconazole that causes a significant reduction in growth (≥50%) compared to the positive control well.

Visualizations

Dapaconazole Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Caption: Dapaconazole inhibits the ergosterol biosynthesis pathway in fungi.

Troubleshooting Workflow for High MIC Variability

Caption: A logical workflow for troubleshooting high variability in MIC results.

References

• 1. fda.gov [fda.gov]
• 2. Factors influencing susceptibility testing of antifungal drugs: a critical review of document M27-A4 from the Clinical and Laboratory Standards Institute (CLSI) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Antifungal Susceptibility Testing: Practical Aspects and Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. In Vitro Susceptibility and Trailing Growth Effect of Clinical Isolates of Candida Species to Azole Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Trailing End Point Phenotype in Antifungal Susceptibility Testing Is pH Dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. Antifungal Susceptibility Testing: A Primer for Clinicians - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quality Control Limits for Broth Microdilution Susceptibility Tests of Ten Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]

Dapaconazole interference with common laboratory assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding potential interference of Dapaconazole with common laboratory assays. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: Can Dapaconazole interfere with liver function tests (LFTs), such as ALT and AST assays?

There is currently no direct evidence to suggest that Dapaconazole chemically interferes with the in vitro analytical methods used for standard liver function tests (LFTs). However, like other azole antifungals, Dapaconazole is metabolized by the liver and has the potential to cause drug-induced liver injury (DILI). Therefore, observed elevations in alanine transaminase (ALT), aspartate aminotransferase (AST), or other liver enzymes are more likely to be an in vivo physiological response to the drug rather than an in vitro assay interference. It is crucial to monitor liver function in patients receiving Dapaconazole therapy.

Q2: Does Dapaconazole interfere with renal function tests, such as serum creatinine or BUN assays?

Similar to liver function tests, there is no published data indicating that Dapaconazole directly interferes with the chemical reactions of common renal function assays. Alterations in blood urea nitrogen (BUN) or creatinine levels during Dapaconazole administration would likely reflect an in vivo effect on renal function. While significant renal adverse effects have not been prominently reported for Dapaconazole, monitoring renal function is a standard practice for many therapeutic agents.

Q3: Is there a potential for Dapaconazole to cause false-positive results in immunoassays, such as urine drug screens?

While there are no specific studies on Dapaconazole, other imidazole antifungals, such as ketoconazole, have been reported to cause false-positive results in some urine drug screens, specifically for marijuana (THC).[1] This is due to a phenomenon known as cross-reactivity, where the immunoassay's antibodies bind to a compound that is structurally similar to the target analyte.[2][3] Given that Dapaconazole is an imidazole derivative, there is a theoretical possibility of cross-reactivity with certain immunoassays.

Troubleshooting Unexpected Immunoassay Results:

If a false-positive result is suspected in a patient taking Dapaconazole, it is recommended to:

• Review the patient's medication history thoroughly.

• Consult the immunoassay manufacturer's package insert for known cross-reactants.

• Confirm the result using a more specific analytical method, such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3]

Quantitative Data Summary

Table 1: In Vitro Inhibition of Cytochrome P450 Isoforms by Dapaconazole

CYP Isoform	IC50 (µM)	Classification of Inhibition
CYP1A2	3.68	Weak Inhibitor
CYP2A6	20.7	Weak Inhibitor
CYP2C8	104.1	Weak Inhibitor
CYP2C9	0.22	Weak Inhibitor
CYP2C19	0.05	Strong Inhibitor
CYP2D6	0.87	Moderate Inhibitor
CYP3A4	0.008–0.03	Strong Inhibitor

Data sourced from prospective prediction studies of Dapaconazole's clinical drug-drug interactions.[4]

Experimental Protocols

1. In Vitro CYP450 Metabolism Inhibition Assay

This protocol is adapted from studies evaluating the drug-drug interaction potential of Dapaconazole.[4][5]

• Objective: To determine the half-maximal inhibitory concentration (IC50) of Dapaconazole for major human CYP450 isoforms.

• Materials:

  • Human Liver Microsomes (HLM)

  • Dapaconazole stock solution

  • CYP450 isoform-specific substrates (e.g., Phenacetin for CYP1A2, Bupropion for CYP2B6, Amodiaquine for CYP2C8, Diclofenac for CYP2C9, S-mephenytoin for CYP2C19, Dextromethorphan for CYP2D6, Midazolam for CYP3A4)

  • NADPH regenerating system

  • Incubation buffer (e.g., potassium phosphate buffer, pH 7.4)

  • Internal standard (for LC-MS/MS analysis)

  • Acetonitrile (or other suitable organic solvent) for reaction termination

• Procedure:

  • Prepare a series of Dapaconazole dilutions to achieve the desired final concentrations in the incubation mixture.

  • In a microcentrifuge tube, combine the incubation buffer, HLM, and the specific CYP450 substrate at a concentration near its Km.

  • Add the Dapaconazole dilution or vehicle control.

  • Pre-incubate the mixture at 37°C for a short period (e.g., 5 minutes).

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C with shaking for a predetermined time.

  • Terminate the reaction by adding ice-cold acetonitrile containing an internal standard.

  • Vortex and centrifuge the samples to precipitate proteins.

  • Transfer the supernatant to an autosampler vial for analysis.

• Analysis:

  • Quantify the formation of the specific metabolite from the probe substrate using a validated LC-MS/MS method.

  • Calculate the percentage of inhibition for each Dapaconazole concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the Dapaconazole concentration and fitting the data to a four-parameter logistic equation.

2. Quantification of Dapaconazole in Human Plasma by HPLC-MS/MS

This protocol is based on a published method for the determination of Dapaconazole in human plasma.[6]

• Objective: To accurately quantify the concentration of Dapaconazole in human plasma samples.

• Materials:

  • Human plasma samples

  • Dapaconazole reference standard

  • Tioconazole (or other suitable internal standard)

  • Liquid-liquid extraction solvent: Ether/Hexane (80/20, v/v)

  • HPLC system coupled with a tandem mass spectrometer (MS/MS)

  • C18 reversed-phase analytical column (e.g., Genesis® C18, 4µm, 100x2.1mm i.d.)

  • Mobile phase: Methanol/Acetonitrile/Water (80/10/10, v/v/v) with 0.5mM Ammonium Acetate

• Procedure:

  • Sample Preparation (Liquid-Liquid Extraction):

    • To a plasma sample, add the internal standard (Tioconazole).

    • Add the extraction solvent (Ether/Hexane).

    • Vortex mix thoroughly.

    • Centrifuge to separate the organic and aqueous layers.

    • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the residue in the mobile phase.

  • Chromatographic and Mass Spectrometric Conditions:

    • Column: Genesis® C18 reversed-phase column.

    • Mobile Phase: Methanol/Acetonitrile/Water (80/10/10, v/v/v) + 0.5mM Ammonium Acetate.

    • Flow Rate: As optimized for the specific column and system.

    • Injection Volume: As optimized.

    • MS/MS Detection: Electrospray ionization in positive mode (ESI+).

    • MRM Transitions:

      • Dapaconazole: 415.1 > 159.2

      • Tioconazole (IS): 387.0 > 131.0

• Quantification:

  • Generate a calibration curve by analyzing plasma samples spiked with known concentrations of Dapaconazole.

  • Calculate the peak area ratio of Dapaconazole to the internal standard.

  • Determine the concentration of Dapaconazole in unknown samples by interpolating from the calibration curve.

Visualizations

Caption: Mechanism of action of Dapaconazole.

Caption: Hypothetical immunoassay cross-reactivity.

Caption: CYP450 inhibition experimental workflow.

References

• 1. Reliance MedLab [relmedlab.com]
• 2. What Can Cause False Positives for Drug Tests? | Banner Health [bannerhealth.com]
• 3. uspharmacist.com [uspharmacist.com]
• 4. Prospective Prediction of Dapaconazole Clinical Drug–Drug Interactions Using an In Vitro to In Vivo Extrapolation Equation and PBPK Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of dapaconazole in human plasma using high-performance liquid chromatography coupled to tandem mass spectrometry: application to a phase I study - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating mechanisms of acquired resistance to Dapaconazole in Candida

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating mechanisms of acquired resistance to Dapaconazole, a fictional azole antifungal, in Candida species. The information is based on established mechanisms of resistance to analogous real-world azole drugs.

Frequently Asked Questions (FAQs)

Q1: What are the primary molecular mechanisms of acquired resistance to Dapaconazole in Candida species?

A1: Acquired resistance to azole antifungals like Dapaconazole in Candida is multifactorial. The most common mechanisms include:

• Alterations in the drug target: Point mutations in the ERG11 gene, which encodes the target enzyme lanosterol 14-α-demethylase, can reduce the binding affinity of Dapaconazole to the enzyme.[1][2]

• Overexpression of the drug target: Increased expression of the ERG11 gene leads to higher concentrations of the target enzyme, requiring more drug to achieve an inhibitory effect.[1][3] This can be caused by gain-of-function mutations in the transcription factor Upc2 or chromosomal duplications.[1][3]

• Increased drug efflux: Overexpression of efflux pump proteins, primarily from the ATP-binding cassette (ABC) transporter family (e.g., Cdr1, Cdr2) and the major facilitator superfamily (MFS) (e.g., Mdr1), actively pump Dapaconazole out of the fungal cell.[4][5][6]

Q2: How can I determine if my Dapaconazole-resistant Candida isolate has a mutation in the ERG11 gene?

A2: The most direct method is to sequence the ERG11 gene from your resistant isolate and compare it to the sequence from a susceptible, wild-type strain (e.g., SC5314 for C. albicans).

• Extract genomic DNA from both the resistant and susceptible isolates.

• Amplify the entire coding region of the ERG11 gene using PCR with specific primers.

• Sequence the PCR products using Sanger sequencing.

• Align the sequences to identify any nucleotide changes that result in amino acid substitutions.[2][7] Several mutations in ERG11 have been previously linked to azole resistance.[1]

Q3: What is the role of efflux pumps in Dapaconazole resistance, and how can I measure their activity?

A3: Efflux pumps are membrane transporters that expel antifungal drugs from the cell, preventing them from reaching their target.[5][8] The overexpression of genes like CDR1, CDR2, and MDR1 is a major cause of azole resistance.[3][4] You can measure their activity using the following approaches:

• Gene Expression Analysis: Use quantitative real-time PCR (qRT-PCR) to compare the mRNA levels of CDR1, CDR2, and MDR1 in your resistant isolate relative to a susceptible control. A significant fold-increase suggests upregulation.[9]

• Functional Assays: A rhodamine 6G efflux assay can be used. This fluorescent dye is a substrate for many efflux pumps. Resistant cells overexpressing these pumps will accumulate less rhodamine 6G and show lower intracellular fluorescence compared to susceptible cells.

Troubleshooting Guides

Q1: My antifungal susceptibility testing (AST) results for Dapaconazole are inconsistent. What could be the issue?

A1: Inconsistent Minimum Inhibitory Concentration (MIC) values can arise from several factors. Ensure you are following a standardized protocol like those from the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[10][11] Common issues include:

• Inoculum Preparation: The final inoculum concentration is critical. Too high or too low a concentration can significantly alter MIC results.[10]

• Incubation Time and Temperature: For Candida species, MICs are typically read after 24 hours of incubation at 35°C.[12] Deviations can affect fungal growth and the apparent MIC.

• Reading the Endpoint: Azoles are often fungistatic, which can lead to a "trailing" phenomenon (reduced but persistent growth at concentrations above the MIC).[11] The endpoint should be read as the lowest drug concentration that causes a significant (often ≥50%) reduction in growth compared to the drug-free control well.[13]

• Media pH: The pH of the testing medium can influence the activity of azole drugs.[10] Ensure you are using the recommended RPMI-1640 medium.

Q2: I've confirmed my Candida isolate is resistant to Dapaconazole via MIC testing, but sequencing of ERG11 revealed no known resistance mutations. What should I investigate next?

A2: If the primary drug target appears unaltered, the resistance is likely due to other mechanisms. The next logical step is to investigate efflux pump overexpression.

• Perform qRT-PCR: Quantify the expression levels of the major efflux pump genes (CDR1, CDR2, and MDR1).[14] Overexpression of these genes is a very common mechanism of azole resistance.[5][8]

• Check for UPC2 Mutations: A gain-of-function mutation in the transcription factor UPC2 can lead to the overexpression of ERG11 even without a mutation in the ERG11 gene itself.[3] Sequence UPC2 to check for such mutations.

• Consider Biofilm Formation: If the resistance is observed in a clinical context involving medical devices, assess the isolate's ability to form biofilms. Biofilms can confer a high degree of drug resistance that is not dependent on the classic molecular mechanisms.

Q3: My qRT-PCR results show high variability between replicates for gene expression analysis. How can I improve the reliability of my results?

A3: High variability in qRT-PCR can be frustrating. Here are some critical points to check:

• RNA Quality: Ensure your extracted RNA is high quality and free of genomic DNA contamination. Measure the A260/A280 ratio (should be ~2.0) and run the RNA on a gel to check for integrity. Perform a DNase treatment step.[15]

• Reference Gene Stability: The choice of a stable reference (housekeeping) gene is crucial for accurate normalization.[16][17] Do not assume a gene is stable under your experimental conditions. It's best to test several candidate reference genes (e.g., ACT1, PMA1, RIP) and validate their stability using software like geNorm or NormFinder.[16]

• Primer Efficiency: Ensure your PCR primers have an efficiency between 90% and 110%. This can be determined by running a standard curve with a dilution series of your cDNA.

• Pipetting Accuracy: Use calibrated pipettes and be meticulous during the setup of your reactions to minimize pipetting errors, especially with small volumes.

Data Presentation

Table 1: Hypothetical Dapaconazole MICs and Genotypic Data for Candida albicans Isolates

Isolate ID	Phenotype	Dapaconazole MIC (µg/mL)	ERG11 Mutation	CDR1 Relative Expression (Fold Change)	MDR1 Relative Expression (Fold Change)
CA-S1	Susceptible	0.5	None	1.0 (Baseline)	1.0 (Baseline)
CA-R1	Resistant	32	Y132H	1.2	1.1
CA-R2	Resistant	64	None	15.5	1.3
CA-R3	Resistant	>128	Y132H	18.2	25.7

Table 2: Common Amino Acid Substitutions in Erg11p Associated with Azole Resistance

Substitution	Location/Region	Reported Effect
Y132H	Hot Spot Region 1[1]	Confers resistance to fluconazole and voriconazole[2]
K143R	Hot Spot Region 1	Contributes to significant increases in fluconazole resistance[2]
G464S	Hot Spot Region 3	Frequently observed in resistant clinical isolates
A114S	Hot Spot Region 1	Contributes to fluconazole and voriconazole resistance[2]

Experimental Protocols

1. Broth Microdilution for Dapaconazole MIC Determination (Adapted from CLSI M27)

• Objective: To determine the minimum inhibitory concentration (MIC) of Dapaconazole against a Candida isolate.

• Materials: 96-well microtiter plates, Dapaconazole stock solution, RPMI-1640 medium, Candida isolate, 0.9% saline, spectrophotometer.

• Methodology:

  • Prepare a 2X stock solution of Dapaconazole in RPMI-1640 medium. Perform serial two-fold dilutions in the wells of a 96-well plate to achieve a range of final concentrations (e.g., 0.125 to 128 µg/mL).

  • Grow the Candida isolate on a Sabouraud dextrose agar plate for 24 hours at 35°C.

  • Prepare a cell suspension in 0.9% saline and adjust the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10^6 CFU/mL.

  • Dilute this suspension 1:1000 in RPMI-1640 medium to get the final inoculum density of 1-5 x 10^3 CFU/mL.

  • Add 100 µL of the final inoculum to each well of the microtiter plate containing 100 µL of the drug dilutions. Include a drug-free well as a growth control.

  • Incubate the plate at 35°C for 24 hours.[12]

  • Read the MIC as the lowest concentration of Dapaconazole that causes a prominent (≥50%) decrease in turbidity compared to the growth control.[13]

2. Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

• Objective: To quantify the relative expression of target genes (ERG11, CDR1, MDR1) in a Dapaconazole-resistant isolate compared to a susceptible isolate.

• Materials: RNA extraction kit, DNase I, cDNA synthesis kit, SYBR Green qPCR master mix, qRT-PCR instrument, specific primers for target and reference genes.

• Methodology:

  • RNA Extraction: Grow resistant and susceptible isolates in yeast extract-peptone-dextrose (YPD) broth to mid-log phase. Optionally, expose cells to a sub-inhibitory concentration of Dapaconazole. Harvest cells and extract total RNA using a suitable kit.

  • DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

  • cDNA Synthesis: Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcriptase kit according to the manufacturer's protocol.[15]

  • qPCR Reaction: Set up qPCR reactions containing SYBR Green master mix, forward and reverse primers for a target gene (e.g., CDR1) or a reference gene (e.g., ACT1), and diluted cDNA.

  • Thermal Cycling: Run the reactions on a qRT-PCR instrument with a standard cycling protocol (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 1 min).

  • Data Analysis: Determine the quantification cycle (Cq) values for each gene. Calculate the relative expression (fold change) of the target genes in the resistant isolate compared to the susceptible isolate using the ΔΔCq method, after normalizing to the reference gene.

Visualizations

Caption: Primary mechanisms of acquired resistance to Dapaconazole in Candida.

Caption: Experimental workflow for identifying Dapaconazole resistance mechanisms.

References

• 1. Contribution of Clinically Derived Mutations in ERG11 to Azole Resistance in Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. scispace.com [scispace.com]
• 4. Mechanisms of Azole Resistance in Clinical Isolates of Candida glabrata Collected during a Hospital Survey of Antifungal Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Understanding the mechanisms of resistance to azole antifungals in Candida species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The roles of CDR1, CDR2, and MDR1 in kaempferol-induced suppression with fluconazole-resistant Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Role of ERG11 Point Mutations in the Resistance of Candida albicans to Fluconazole in the Presence of Lactate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The roles of CDR1, CDR2, and MDR1 in kaempferol-induced suppression with fluconazole-resistant Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Factors influencing susceptibility testing of antifungal drugs: a critical review of document M27-A4 from the Clinical and Laboratory Standards Institute (CLSI) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vitro Susceptibility Tests in the Context of Antifungal Resistance: Beyond Minimum Inhibitory Concentration in Candida spp - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. m.youtube.com [m.youtube.com]
• 14. CDR1, CDR2, MDR1 and ERG11 expression in azole resistant Сandida albicans isolated from HIV-infected patients in city of Moscow - Voropaev - Russian Journal of Infection and Immunity [iimmun.ru]
• 15. iem.modares.ac.ir [iem.modares.ac.ir]
• 16. Development and evaluation of different normalization strategies for gene expression studies in Candida albicans biofilms by real-time PCR - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Dapaconazole Technical Support Center: Troubleshooting Degradation-Related Experimental Issues

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) regarding the potential degradation of Dapaconazole and its impact on experimental outcomes. Understanding the stability of Dapaconazole and the nature of its degradation products is crucial for accurate and reproducible research.

Frequently Asked Questions (FAQs)

Q1: What is Dapaconazole and what is its primary mechanism of action?

Dapaconazole is a novel imidazole-based antifungal agent. Its primary mechanism of action is the inhibition of the fungal enzyme lanosterol 14α-demethylase (CYP51A1), which is a key enzyme in the ergosterol biosynthesis pathway. Ergosterol is an essential component of the fungal cell membrane, and its depletion disrupts membrane integrity and inhibits fungal growth.

Q2: What are the known degradation products or metabolites of Dapaconazole?

While specific degradation products from forced chemical degradation studies are not publicly available, in vitro metabolism studies using human and rat liver microsomes have identified seven metabolites. These are formed through Phase I (cytochrome P450-mediated) and Phase II (conjugation) reactions. The molecular formulas of these metabolites are summarized in the table below.[1] It is plausible that similar products could be generated under certain experimental conditions that promote oxidation or hydrolysis.

Q3: Under what conditions might Dapaconazole degrade in a laboratory setting?

Based on the chemical structure of Dapaconazole (an imidazole ring, a dichlorophenyl group, and an ether linkage) and studies on similar azole compounds, degradation may be induced by:

• Oxidative Stress: The imidazole moiety of similar compounds has been shown to be susceptible to oxidation.[2][3]

• Photodegradation: Exposure to high-intensity or UV light can lead to the degradation of imidazole-containing molecules.[2]

• Extreme pH: Strong acidic or basic conditions may promote hydrolysis of the ether linkage or other susceptible bonds.[4]

• High Temperatures: Although many azoles are relatively thermostable, prolonged exposure to high temperatures can accelerate degradation.[4][5]

Troubleshooting Guide: Degradation-Related Experimental Problems

Observed Problem	Potential Cause Related to Degradation	Recommended Action
Loss of antifungal activity in older stock solutions.	Dapaconazole may have degraded over time, leading to a lower concentration of the active compound.	Prepare fresh stock solutions of Dapaconazole. Store stock solutions in the dark at -20°C or below, and consider aliquoting to minimize freeze-thaw cycles.
Inconsistent results in cell-based assays (e.g., variable IC50 values).	Degradation products may have unintended biological activities (e.g., cytotoxicity or off-target effects) or may interfere with assay reagents.	1. Confirm the purity of your Dapaconazole stock using a suitable analytical method (e.g., HPLC).2. Perform a forced degradation study (see protocol below) to generate degradation products and test their effect on your assay as a control.
Unexpected peaks in chromatography (HPLC, LC-MS).	The presence of degradation products or impurities in the Dapaconazole sample.	1. Analyze a freshly prepared standard of Dapaconazole to confirm its retention time.2. If unexpected peaks are present in your sample, consider that they may be degradation products. Use a photodiode array (PDA) detector to compare the UV spectra of the unknown peaks with Dapaconazole.
Poor mass balance in quantitative analyses.	Dapaconazole may have degraded into products that are not detected by your analytical method (e.g., they have different chromophores or ionization properties).	Develop a stability-indicating analytical method that can separate and quantify Dapaconazole from its potential degradation products.

Data on Known Dapaconazole Metabolites

The following table summarizes the molecular formulas of Dapaconazole metabolites identified in an in vitro study.[1] These provide an indication of the types of chemical modifications that can occur.

Metabolite	Molecular Formula	Metabolic Phase	Potential Chemical Modification from Parent Compound (C19H15Cl2F3N2O)
M1	C20H18Cl2F3N2O	Phase I	Addition of a methyl group and other modifications
M2	C19H16Cl2F3N2O2	Phase I	Hydroxylation
M3	C11H11Cl2N2O	Phase I	Cleavage of the molecule
M4	C19H16Cl2F3N2O2	Phase I	Hydroxylation
M5	C19H14Cl2F3N2O2	Phase I	Dehydrogenation and hydroxylation
M6	C25H24Cl2F3N2O8	Phase I + II	Likely hydroxylation followed by glucuronidation
M7	C25H24Cl2F3N2O7	Phase II	Glucuronidation

Experimental Protocols

Protocol for a General Forced Degradation Study of Dapaconazole

This protocol outlines a general procedure to intentionally degrade Dapaconazole to identify potential degradation products and to develop a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of Dapaconazole in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl (1:1 v/v) and incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH (1:1 v/v) and incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ (1:1 v/v) and store at room temperature, protected from light, for 24 hours.

• Thermal Degradation: Store the solid Dapaconazole powder and a solution of Dapaconazole at 80°C for 48 hours.

• Photodegradation: Expose a solution of Dapaconazole to direct sunlight or a photostability chamber for 24-48 hours.

3. Sample Analysis:

• At appropriate time points, withdraw aliquots of the stressed samples.

• Neutralize the acid and base-stressed samples before analysis.

• Analyze all samples, along with an unstressed control, by a suitable analytical method, such as reverse-phase HPLC with a PDA detector or LC-MS.

4. Data Interpretation:

• Compare the chromatograms of the stressed samples to the control to identify new peaks corresponding to degradation products.

• Use the PDA detector to assess peak purity and compare UV spectra.

• Use LC-MS to determine the mass-to-charge ratio (m/z) of the degradation products and propose their structures.

Visualizations

Workflow for investigating Dapaconazole degradation.

Dapaconazole's primary mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. impactfactor.org [impactfactor.org]
• 5. Stability-indicating HPLC method for posaconazole bulk assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Refining Dapaconazole extraction protocols from biological matrices

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the extraction of Dapaconazole from biological matrices.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the extraction of Dapaconazole.

Issue ID	Problem	Potential Causes	Suggested Solutions
DAP-T01	Low Analyte Recovery	1. Incomplete Lysis/Homogenization: For tissue samples, cellular structures may not be sufficiently disrupted. 2. Suboptimal Extraction Solvent: The chosen solvent may not efficiently extract Dapaconazole. 3. Inefficient Phase Separation (LLE): Emulsion formation can trap the analyte. 4. Improper pH: The pH of the sample may not be optimal for Dapaconazole's solubility in the extraction solvent. 5. Analyte Binding: Dapaconazole may bind to proteins or phospholipids in the matrix.[1] 6. SPE Cartridge Overload/Underutilization: Incorrect sample load or elution solvent volume.	1. Enhance Lysis: Increase homogenization time or use a more rigorous method (e.g., sonication). 2. Solvent Optimization: Test a range of solvents with varying polarities. A published method successfully used ether/hexane (80/20, v/v).[2] 3. Break Emulsions: Centrifuge at a higher speed or for a longer duration. The addition of a small amount of salt may also help. 4. pH Adjustment: Adjust the sample pH to be basic (around 8-9) to ensure Dapaconazole (an imidazole) is in its neutral form for better extraction into an organic solvent. 5. Disrupt Binding: Use a protein precipitation step prior to extraction or add a displacement agent. 6. Optimize SPE: Follow the manufacturer's guidelines for the SPE cartridge and perform loading and elution optimization studies.
DAP-T02	High Matrix Effects (Ion Suppression/Enhancement)	1. Co-elution of Phospholipids: Common in plasma and blood samples, phospholipids can suppress the MS signal.[1] 2. Residual Proteins: Incomplete protein removal can interfere with ionization.[1] 3. Salts and Other Endogenous Components: High salt concentrations can affect analyte ionization.[3][4]	1. Improve Chromatographic Separation: Optimize the HPLC gradient to separate Dapaconazole from the phospholipid elution zone.[1] 2. Use a More Selective Extraction Method: Switch from protein precipitation to LLE or SPE for better cleanup.[1][5] 3. Phospholipid Removal Plates: Employ specialized plates designed to remove phospholipids post-extraction. 4. Dilution: Dilute the sample post-extraction to reduce the concentration of interfering components.
DAP-T03	Poor Reproducibility/High Variability	1. Inconsistent Sample Handling: Variations in temperature, storage time, or freeze-thaw cycles. 2. Inaccurate Pipetting: Especially of small volumes of internal standard or sample. 3. Variable Extraction Times: Inconsistent vortexing or shaking times between samples. 4. Evaporation Issues: Inconsistent drying of the extract before reconstitution.	1. Standardize Pre-analytical Steps: Maintain a consistent protocol for sample collection, processing, and storage. 2. Calibrate Pipettes: Regularly calibrate and verify the accuracy of all pipettes. 3. Automate or Standardize Mixing: Use automated shakers or vortexers with fixed times. 4. Controlled Evaporation: Use a nitrogen evaporator with consistent temperature and gas flow. Reconstitute in a well-defined volume.
DAP-T04	Presence of Interfering Peaks in Chromatogram	1. Metabolites of Dapaconazole: Dapaconazole is metabolized, and these metabolites may have similar retention times.[6] 2. Contamination: From collection tubes, solvents, or lab equipment. 3. Co-extracted Endogenous Compounds: Other molecules from the biological matrix are extracted along with Dapaconazole.[4]	1. Optimize Chromatography: Adjust the mobile phase composition or gradient to improve the resolution between Dapaconazole and its metabolites. 2. Run Blanks: Analyze extraction blanks (matrix without analyte) and solvent blanks to identify sources of contamination. 3. Improve Sample Cleanup: Use a more selective SPE sorbent or a multi-step LLE protocol.

Frequently Asked Questions (FAQs)

Extraction Method Selection

Q1: What is the recommended extraction method for Dapaconazole from plasma?

A1: A validated method for the quantification of Dapaconazole in human plasma utilizes Liquid-Liquid Extraction (LLE) with a solvent mixture of ether/hexane (80/20, v/v) .[2] This method has been shown to be simple, selective, and sensitive when coupled with HPLC-MS/MS.[2]

Q2: Can I use Protein Precipitation (PPT) for Dapaconazole extraction?

A2: While PPT is a simple and fast method, it may result in a less clean extract compared to LLE or SPE.[1] This can lead to significant matrix effects, particularly ion suppression in mass spectrometry, due to the presence of phospholipids and other endogenous components.[1] If using PPT, a subsequent clean-up step or careful optimization of chromatography is recommended.

Q3: Is Solid-Phase Extraction (SPE) suitable for Dapaconazole?

A3: Yes, SPE can be a very effective method for extracting Dapaconazole and other azole antifungals.[7][8] A C18 or a mixed-mode (e.g., C8-SCX) sorbent could be a good starting point for method development, given the chemical properties of Dapaconazole. SPE typically provides a cleaner extract than PPT and can be automated for high-throughput applications.[7]

Experimental Protocols & Data

Q4: Can you provide a detailed protocol for the Liquid-Liquid Extraction of Dapaconazole from plasma?

A4: The following protocol is based on a published method for the determination of Dapaconazole in human plasma.[2]

Materials:

• Human plasma samples

• Dapaconazole analytical standard

• Tioconazole (Internal Standard)

• Ether/Hexane (80/20, v/v)

• Methanol/Acetonitrile/Water (80/10/10, v/v/v) with 0.5mM Ammonium Acetate (Mobile Phase)

Procedure:

• Pipette 200 µL of plasma into a clean microcentrifuge tube.

• Add the internal standard (Tioconazole).

• Add 1 mL of the ether/hexane (80/20, v/v) extraction solvent.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 10,000 rpm for 5 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the HPLC-MS/MS system.

Q5: What are the expected analytical performance characteristics for Dapaconazole extraction?

A5: The following table summarizes the performance data from a validated HPLC-MS/MS method for Dapaconazole in human plasma.[2]

Parameter	Value
Extraction Method	Liquid-Liquid Extraction (ether/hexane, 80/20, v/v)
Linear Range	0.2 - 100 ng/mL
Lower Limit of Quantification (LLOQ)	0.2 ng/mL
Precision and Accuracy	Within ±10%
Internal Standard	Tioconazole

Visualization of Workflows

Workflow for Dapaconazole Extraction from Plasma using LLE

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. Quantification of dapaconazole in human plasma using high-performance liquid chromatography coupled to tandem mass spectrometry: application to a phase I study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. simbecorion.com [simbecorion.com]
• 4. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biopharminternational.com [biopharminternational.com]
• 6. In vitro metabolism of the new antifungal dapaconazole using liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simultaneous determination of five systemic azoles in plasma by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical method development and validation for the determination of triazole antifungals in biological matrices [pharmacia.pensoft.net]

Reference Data & Comparative Studies

Dapaconazole vs. Ketoconazole: A Comparative Study on Antifungal Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antifungal efficacy of dapaconazole and ketoconazole, two imidazole antifungal agents. The information presented is based on available in vitro and clinical data, offering insights into their mechanisms of action, antifungal spectrum, and clinical effectiveness.

Introduction

Dapaconazole is a novel imidazole derivative that has demonstrated promising antifungal activity.[1] Ketoconazole, a well-established imidazole, has been a cornerstone in the treatment of various fungal infections for decades. Both compounds exert their antifungal effect by inhibiting the fungal cytochrome P450 enzyme 14α-demethylase (CYP51A1), a critical enzyme in the ergosterol biosynthesis pathway.[2] Ergosterol is an essential component of the fungal cell membrane, and its depletion disrupts membrane integrity, leading to fungal cell death or growth inhibition. This guide aims to provide a comprehensive comparison of these two agents to aid in research and development efforts.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Both dapaconazole and ketoconazole are members of the azole class of antifungal agents and share a common mechanism of action. They target and inhibit the enzyme lanosterol 14α-demethylase (CYP51A1), which is essential for the conversion of lanosterol to ergosterol in fungi.[2] The nitrogen atom in the azole ring of these drugs binds to the heme iron atom in the active site of CYP51A1, preventing it from binding to its natural substrate, lanosterol. This blockage leads to a depletion of ergosterol and an accumulation of toxic 14α-methylated sterols in the fungal cell membrane. The altered membrane composition increases its permeability and disrupts the function of membrane-bound enzymes, ultimately inhibiting fungal growth and replication.

Figure 1: Inhibition of the Ergosterol Biosynthesis Pathway by Dapaconazole and Ketoconazole.

In Vitro Antifungal Efficacy

The in vitro efficacy of antifungal agents is typically determined by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism.

Comparative IC50 Values for CYP51A1 Inhibition

A key indicator of the intrinsic activity of these drugs is their ability to inhibit the target enzyme, CYP51A1. The half-maximal inhibitory concentration (IC50) measures the concentration of a drug required to inhibit the activity of an enzyme by 50%.

Compound	IC50 for CYP51A1 Inhibition (µM)
Dapaconazole	1.4 ± 0.3
Ketoconazole	1.2 ± 0.6

Data sourced from a study on the pharmacokinetics and inhibition of cytochrome P 450 family 51.

Minimum Inhibitory Concentration (MIC) Data

While direct comparative studies providing a comprehensive list of MICs for both dapaconazole and ketoconazole against a wide range of fungi are limited in publicly available literature, data from various sources have been compiled below. It is important to note that MIC values can vary depending on the testing methodology and the specific fungal isolates.

Dermatophytes

Organism	Dapaconazole MIC (µg/mL)	Ketoconazole MIC Range (µg/mL)	Ketoconazole MIC50 (µg/mL)	Ketoconazole MIC90 (µg/mL)
Trichophyton rubrum	Data not available	0.03 - 8.0	0.25	2.0
Trichophyton mentagrophytes	Data not available	0.03 - 8.0	0.25	2.0
Microsporum canis	Data not available	Data not available	Data not available	Data not available
Epidermophyton floccosum	Data not available	Data not available	Data not available	Data not available

Ketoconazole data compiled from multiple sources.[3][4][5][6][7][8][9][10][11]

Yeasts

Organism	Dapaconazole MIC (µg/mL)	Ketoconazole MIC Range (µg/mL)	Ketoconazole MIC50 (µg/mL)	Ketoconazole MIC90 (µg/mL)
Candida albicans	Data not available	0.03 - >64	0.125	1.0
Candida glabrata	Data not available	≤0.03 - >64	0.5	16.0
Candida parapsilosis	Data not available	≤0.03 - 16.0	0.125	0.5
Candida tropicalis	Data not available	≤0.03 - 16.0	0.25	1.0
Malassezia spp.	Data not available	<0.03 - 4.0	Data not available	Data not available

Ketoconazole data compiled from multiple sources.[12][13][14][15]

Molds

Organism	Dapaconazole MIC (µg/mL)	Ketoconazole MIC Range (µg/mL)	Ketoconazole MIC50 (µg/mL)	Ketoconazole MIC90 (µg/mL)
Aspergillus fumigatus	Data not available	0.125 - >16	1.0	2.0
Aspergillus flavus	Data not available	0.25 - >16	1.0	2.0
Aspergillus niger	Data not available	0.25 - >16	2.0	4.0

Ketoconazole data compiled from multiple sources.[16][17][18][19][20][21][22]

Clinical Efficacy

Clinical trials provide essential data on the performance of antifungal agents in treating infections in humans. A randomized, double-blind, non-inferiority Phase II trial compared the efficacy of dapaconazole tosylate 2% cream with ketoconazole 2% cream in the treatment of Pityriasis versicolor.

Treatment Group	Clinical and Mycological Cure Rate
Dapaconazole 2% Cream	92.6% (25/27 patients)
Ketoconazole 2% Cream	84.6% (22/26 patients)

Data from a Phase II clinical trial in patients with Pityriasis versicolor.

Experimental Protocols

The following are generalized experimental protocols for key in vitro and in vivo studies based on established guidelines, such as those from the Clinical and Laboratory Standards Institute (CLSI).

In Vitro Antifungal Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antifungal agent against a specific fungus.

Figure 2: Workflow for Broth Microdilution Antifungal Susceptibility Testing.

Methodology:

• Fungal Isolates: Obtain pure cultures of the desired fungal species.

• Inoculum Preparation: Prepare a standardized inoculum suspension of the fungal isolate in a sterile saline solution, adjusting the turbidity to match a 0.5 McFarland standard.

• Antifungal Agent Preparation: Prepare a stock solution of the antifungal agent (dapaconazole or ketoconazole) in a suitable solvent (e.g., dimethyl sulfoxide).

• Serial Dilutions: Perform serial twofold dilutions of the antifungal agent in RPMI 1640 medium in a 96-well microtiter plate.

• Inoculation: Add the standardized fungal inoculum to each well of the microtiter plate.

• Incubation: Incubate the plates at a controlled temperature (typically 35°C for yeasts and 28-35°C for molds) for a specified period (e.g., 24-48 hours for yeasts, longer for some molds).

• MIC Determination: The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth (e.g., 50% or 90% reduction in turbidity) compared to the growth control well.

Clinical Trial Protocol for Topical Antifungal Efficacy

This protocol outlines the general design of a clinical trial to compare the efficacy of two topical antifungal agents.

Figure 3: Logical Flow of a Comparative Clinical Trial for Topical Antifungals.

Methodology:

• Study Design: A randomized, double-blind, parallel-group study is the gold standard.

• Patient Population: Recruit patients with a confirmed diagnosis of the target fungal infection (e.g., Pityriasis versicolor, Tinea pedis).

• Inclusion/Exclusion Criteria: Define specific criteria for patient eligibility, including age, severity of infection, and absence of contraindications.

• Randomization: Randomly assign eligible patients to receive either dapaconazole cream or ketoconazole cream.

• Treatment: Patients apply the assigned cream to the affected area for a specified duration (e.g., once daily for 28 days).

• Efficacy Assessment: Evaluate the clinical and mycological cure rates at the end of the treatment period and at follow-up visits. Clinical cure is assessed by the resolution of signs and symptoms, while mycological cure is confirmed by negative microscopy and culture.

• Safety Assessment: Monitor and record any adverse events throughout the study.

• Statistical Analysis: Analyze the data to determine if the efficacy and safety of dapaconazole are non-inferior or superior to ketoconazole.

Conclusion

Both dapaconazole and ketoconazole are effective inhibitors of the fungal ergosterol biosynthesis pathway. The available in vitro data on CYP51A1 inhibition suggests that dapaconazole and ketoconazole have comparable intrinsic activity against their target enzyme. Clinical data from a Phase II trial in Pityriasis versicolor indicates that dapaconazole has a high cure rate, which was non-inferior to ketoconazole. However, more comprehensive in vitro comparative data, particularly MIC values against a broader range of fungal pathogens, are needed to fully delineate the antifungal spectrum of dapaconazole relative to ketoconazole. Further clinical studies in various dermatomycoses will also be crucial to establish the full therapeutic potential of dapaconazole. This guide provides a foundational comparison to support ongoing and future research in the development of new antifungal therapies.

References

• 1. Primary site of action of ketoconazole on Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What are CYP51A1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. Antifungal susceptibility and virulence factors of clinically isolated dermatophytes in Tehran, Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of minimum inhibitory concentrations of itraconazole, terbinafine and ketoconazole against dermatophyte species by broth microdilution method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimicrobial effects of allicin and ketoconazole on trichophyton rubrum under in vitro condition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. he02.tci-thaijo.org [he02.tci-thaijo.org]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. Comparison of In Vitro Activities of 17 Antifungal Drugs against a Panel of 20 Dermatophytes by Using a Microdilution Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Determination of antifungal minimum inhibitory concentration and its clinical correlation among treatment failure cases of dermatophytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Susceptibility to ketoconazole of Candida albicans strains from sequentially followed HIV-1 patients with recurrent oral candidosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. In Vitro Susceptibilities of Candida albicans Isolates to Antifungal Agents in Tokat, Turkey - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. journalijpr.com [journalijpr.com]
• 17. nepjol.info [nepjol.info]
• 18. researchgate.net [researchgate.net]
• 19. In Vitro Antifungal Activities against Moulds Isolated from Dermatological Specimens - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benthamdirect.com [benthamdirect.com]
• 21. Antifungal Susceptibility of 596 Aspergillus fumigatus Strains Isolated from Outdoor Air, Hospital Air, and Clinical Samples: Analysis by Site of Isolation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mjpath.org.my [mjpath.org.my]

A Comparative Analysis of the In Vitro Activity of Dapaconazole and Miconazole Against Tinea Cruris Pathogens

An objective review of the available experimental data on the in vitro efficacy of Dapaconazole and Miconazole against the primary fungal agents of Tinea cruris, Trichophyton rubrum and Epidermophyton floccosum.

Mechanism of Action: Targeting Ergosterol Biosynthesis

Both Dapaconazole and Miconazole belong to the azole class of antifungal agents and share a common mechanism of action.[4][5] They function by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (encoded by the ERG11 gene).[4][6] This enzyme is a critical component of the ergosterol biosynthesis pathway, which is essential for the formation and integrity of the fungal cell membrane.

By disrupting the conversion of lanosterol to ergosterol, these drugs lead to the accumulation of toxic sterol precursors and a depletion of ergosterol in the fungal cell membrane.[6][7] This alteration in membrane composition increases its permeability, disrupts the function of membrane-bound enzymes, and ultimately inhibits fungal growth and replication.[7][8]

Caption: Mechanism of action of Dapaconazole and Miconazole.

In Vitro Susceptibility Data

Direct comparative studies detailing the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) of Dapaconazole against the causative agents of Tinea cruris are limited in publicly available research. However, extensive data exists for Miconazole. The following table summarizes the in vitro activity of Miconazole against Trichophyton rubrum and Epidermophyton floccosum from various studies. It is important to note that MIC values can vary between studies due to differences in methodology and the specific strains tested.

Antifungal Agent	Fungal Species	No. of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Geometric Mean MIC (µg/mL)	MFC (µg/mL)
Miconazole	Trichophyton rubrum	1	0.5	-	-	-	1
Trichophyton spp.	-	≤ 4	-	-	-	-
Epidermophyton floccosum	-	-	-	-	-	-
Dermatophytes (multiple species)	508	-	-	-	0.28	-
Dapaconazole	Trichophyton rubrum	-	Data not available	-	-	-	-
Epidermophyton floccosum	-	Data not available	-	-	-	-

MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit 50% and 90% of the isolates, respectively. Data for Miconazole compiled from multiple sources.[8][9][10] Dapaconazole has demonstrated activity against T. rubrum, but specific MIC/MFC values from comparative in vitro studies are not available in the reviewed literature.[1][11]

Experimental Protocols for Antifungal Susceptibility Testing

The determination of MIC and MFC values for dermatophytes is typically performed following standardized guidelines, such as those established by the Clinical and Laboratory Standards Institute (CLSI) in document M38-A2. These protocols ensure reproducibility and allow for more accurate comparisons of antifungal activity.

Broth Microdilution Method for MIC Determination

• Inoculum Preparation: Fungal isolates of T. rubrum or E. floccosum are cultured on a suitable medium, such as potato dextrose agar, for 7-14 days to encourage sporulation. A suspension of conidia (spores) is then prepared in sterile saline and adjusted to a specific concentration (e.g., 1 x 10³ to 5 x 10³ CFU/mL) using a spectrophotometer or hemocytometer.

• Drug Dilution: The antifungal agents, Dapaconazole and Miconazole, are serially diluted in a multi-well microtiter plate using a standardized liquid medium like RPMI 1640. This creates a range of drug concentrations to be tested.

• Inoculation and Incubation: Each well containing the diluted antifungal agent is inoculated with the prepared fungal suspension. The microtiter plates are then incubated at a controlled temperature, typically between 28°C and 35°C, for 4 to 7 days.[10][12]

• MIC Reading: Following incubation, the plates are visually inspected or read with a spectrophotometer to determine the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth (typically ≥80%) compared to a drug-free control well. This concentration is recorded as the MIC.

Determination of Minimum Fungicidal Concentration (MFC)

• Subculturing: After the MIC is determined, a small aliquot from each well that shows no visible fungal growth is subcultured onto an agar medium that does not contain any antifungal agent.

• Incubation: These agar plates are incubated under the same conditions as the initial MIC test to allow for the growth of any surviving fungal elements.

• MFC Reading: The MFC is defined as the lowest drug concentration from the MIC assay from which there is no subsequent fungal growth on the subculture plates. This indicates that the fungal cells were killed rather than just inhibited.

References

• 1. scielo.br [scielo.br]
• 2. Regional Differences in Antifungal Susceptibility of the Prevalent Dermatophyte Trichophyton rubrum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro susceptibility patterns of clinically important Trichophyton and Epidermophyton species against nine antifungal drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of the In Vitro Activities of Newer Triazoles and Established Antifungal Agents against Trichophyton rubrum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Collaborative Evaluation of Optimal Antifungal Susceptibility Testing Conditions for Dermatophytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. In Vitro Activities of 10 Antifungal Drugs against 508 Dermatophyte Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of the in vitro antifungal activities of miconazole and a new imidazole, R41,400 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Preparation, and Assessment of Antidermatophyte Activity of Miconazole–Urea Water-Soluble Film - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antimycotic effectiveness against dermatophytes: comparison of two in vitro tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Unveiling the Action of Dapaconazole: A Genetic Approach to Validating its Antifungal Mechanism

A deep dive into the molecular underpinnings of Dapaconazole's efficacy, this guide provides a comparative analysis of its mechanism of action, supported by genetic studies and experimental data. Tailored for researchers, scientists, and drug development professionals, this document elucidates the pivotal role of the ergosterol biosynthesis pathway in its antifungal activity and draws comparisons with other key antifungal agents.

Dapaconazole, a promising imidazole-based antifungal agent, exerts its therapeutic effect by disrupting the integrity of the fungal cell membrane. This action is achieved through the targeted inhibition of a crucial enzyme in the ergosterol biosynthesis pathway, lanosterol 14α-demethylase, which is encoded by the ERG11 (also known as CYP51A1) gene.[1][2] While direct genetic validation studies specifically for Dapaconazole are not extensively documented in publicly available literature, its mechanism is strongly supported by the well-established mode of action of the azole class of antifungals and the wealth of genetic evidence for this target in other azoles.[3][4][5]

The Ergosterol Biosynthesis Pathway: The Achilles' Heel of Fungi

The ergosterol biosynthesis pathway is a vital process for fungi, producing the primary sterol component of their cell membranes. Ergosterol plays a critical role in maintaining membrane fluidity, permeability, and the function of membrane-bound proteins. The inhibition of this pathway leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, ultimately resulting in fungal cell growth inhibition or death.

dot

Caption: Simplified ergosterol biosynthesis pathway highlighting the inhibitory action of Dapaconazole and other azoles on Erg11p (CYP51A1).

Genetic Validation of the Azole Mechanism of Action

Genetic studies in various fungal species, including the model organism Saccharomyces cerevisiae and the clinically relevant pathogen Candida albicans, have unequivocally validated Erg11p as the primary target of azole antifungals. These studies typically involve the genetic manipulation of the ERG11 gene and observation of the resulting changes in susceptibility to azoles.

Key Genetic Approaches:

• Gene Knockout/Deletion: Creating strains where the ERG11 gene is deleted. Such mutants often exhibit altered susceptibility to azoles, although the essential nature of the gene in some fungi can complicate interpretation.[6]

• Gene Overexpression: Engineering fungal strains to produce higher levels of Erg11p. These strains consistently show decreased susceptibility to azole antifungals, as the increased amount of the target enzyme requires a higher drug concentration for effective inhibition.[2][3]

• Site-Directed Mutagenesis: Introducing specific mutations into the ERG11 gene. This technique is crucial for studying the molecular basis of azole resistance, as certain mutations can reduce the binding affinity of the drug to the enzyme.[5][7]

The logical workflow for validating the mechanism of action of an azole antifungal like Dapaconazole through these genetic approaches is illustrated below.

dot

Caption: Logical workflow for the genetic validation of Dapaconazole's mechanism of action.

Comparative Performance with Alternative Antifungal Agents

Dapaconazole's performance can be benchmarked against other antifungal agents that target different components of the fungal cell. The following table summarizes the mechanism of action and available susceptibility data for Dapaconazole and its alternatives.

Antifungal Agent	Class	Mechanism of Action	Target	Typical MIC Range (µg/mL) for Candida albicans
Dapaconazole	Imidazole (Azole)	Inhibits ergosterol biosynthesis	Lanosterol 14α-demethylase (Erg11p/CYP51A1)	Data not widely available; expected to be potent.
Fluconazole	Triazole (Azole)	Inhibits ergosterol biosynthesis	Lanosterol 14α-demethylase (Erg11p/CYP51A1)	0.25 - 64[8]
Amphotericin B	Polyene	Binds to ergosterol, forming pores in the cell membrane	Ergosterol	0.03 - 2[9]
Caspofungin	Echinocandin	Inhibits β-(1,3)-D-glucan synthesis in the cell wall	β-(1,3)-D-glucan synthase (Fks1p)	0.015 - 0.5[8]
Terbinafine	Allylamine	Inhibits ergosterol biosynthesis at an earlier step	Squalene epoxidase (Erg1p)	0.03 - 8[10]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are outlines of key experimental protocols relevant to the genetic validation of Dapaconazole's mechanism of action.

Antifungal Susceptibility Testing (Broth Microdilution)

This method is a gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[11][12][13][14]

• Preparation of Antifungal Agent: A stock solution of Dapaconazole is prepared and serially diluted in a 96-well microtiter plate using RPMI 1640 medium.

• Inoculum Preparation: A standardized suspension of the fungal strain to be tested is prepared to a final concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Inoculation: Each well of the microtiter plate containing the diluted antifungal agent is inoculated with the fungal suspension.

• Incubation: The plate is incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth compared to a drug-free control well.

Construction of an ERG11 Overexpression Strain

This protocol describes a general method for creating a fungal strain that overproduces the target enzyme of Dapaconazole.[15][16][17][18]

• Plasmid Construction: The full-length coding sequence of the ERG11 gene is amplified by PCR and cloned into a high-copy expression vector under the control of a strong, constitutive promoter.

• Fungal Transformation: The expression plasmid is introduced into the host fungal strain (e.g., Saccharomyces cerevisiae or Candida albicans) using a standard transformation method such as the lithium acetate/polyethylene glycol (PEG) procedure.

• Selection of Transformants: Transformed cells are selected on appropriate media containing a selectable marker present on the plasmid.

• Verification of Overexpression: The increased expression of the ERG11 gene is confirmed at the mRNA level by quantitative real-time PCR (qRT-PCR) and at the protein level by Western blotting.

Site-Directed Mutagenesis of the ERG11 Gene

This technique allows for the introduction of specific point mutations into the ERG11 gene to study their effect on Dapaconazole susceptibility.[7][19]

• Template Plasmid: A plasmid containing the wild-type ERG11 gene is used as a template.

• Primer Design: Mutagenic primers are designed to contain the desired nucleotide change.

• PCR Amplification: A PCR reaction is performed using the mutagenic primers and the template plasmid to generate a linear DNA fragment containing the mutation.

• Ligation and Transformation: The amplified linear fragment is circularized by ligation and transformed into E. coli for plasmid propagation.

• Sequence Verification: The presence of the desired mutation and the absence of any other unintended mutations are confirmed by DNA sequencing.

• Fungal Expression: The mutated ERG11 allele is then expressed in a fungal host to assess its impact on Dapaconazole susceptibility.

Conclusion

The mechanism of action of Dapaconazole, through the inhibition of Erg11p (CYP51A1), is firmly rooted in the well-understood pharmacology of azole antifungals. While specific genetic validation studies for Dapaconazole are yet to be widely published, the extensive body of research on the role of ERG11 in azole resistance provides a strong foundation for its mode of action. Genetic manipulation techniques such as gene overexpression and site-directed mutagenesis are powerful tools that can be employed to further dissect the molecular interactions between Dapaconazole and its target, paving the way for the development of more effective and robust antifungal therapies.

References

• 1. Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. The combined action of ERG11 gene overexpression and its mutations in the development of Candida albicans resistance to triazolic antifungals - Nesvizhsky - Journal of microbiology, epidemiology and immunobiology [microbiol.crie.ru]
• 4. Contribution of Clinically Derived Mutations in ERG11 to Azole Resistance in Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Erg11 mutations associated with azole resistance in clinical isolates of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sterol synthesis and viability of erg11 (cytochrome P450 lanosterol demethylase) mutations in Saccharomyces cerevisiae and Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. brieflands.com [brieflands.com]
• 9. Antifungal Agents - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Emerging Antifungal Targets and Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Microdilution-broth based antifungal susceptibility testing (AFST) [bio-protocol.org]
• 12. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]
• 14. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. High-Throughput Construction of Gene Deletion Cassettes for Generation of Neurospora crassa Knockout Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. static.igem.wiki [static.igem.wiki]
• 18. High-Throughput Construction of Gene Deletion Cassettes for Generation of Neurospora crassa Knockout Strains | Springer Nature Experiments [experiments.springernature.com]
• 19. Targeted Mutagenesis of a Specific Gene in Yeast | Springer Nature Experiments [experiments.springernature.com]

A Comparative Analysis of the Antifungal Spectrum of Dapaconazole and Other Azoles

For Researchers, Scientists, and Drug Development Professionals

Introduction

The azole class of antifungal agents represents a cornerstone in the management of superficial and systemic mycoses. These drugs exert their effect by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase, which is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1] This guide provides a comparative analysis of the antifungal spectrum of Dapaconazole, a novel imidazole derivative, against other widely used azoles, including the triazoles fluconazole, itraconazole, voriconazole, and posaconazole. The information is supported by available in vitro susceptibility data and a detailed overview of the standard experimental methodologies used to determine antifungal activity.

Dapaconazole has demonstrated efficacy against several pathogenic fungi, particularly dermatophytes such as Trichophyton spp. and Microsporum spp., as well as Aspergillus niger.[1][2] While extensive comparative data is still emerging, this guide compiles the available information to provide a preliminary assessment of its spectrum relative to established azole antifungals.

Comparative Antifungal Spectrum: Minimum Inhibitory Concentration (MIC) Data

The following table summarizes the in vitro activity of Dapaconazole and other key azoles against a range of clinically relevant fungal pathogens. Data is presented as Minimum Inhibitory Concentration (MIC) ranges, MIC₅₀, and MIC₉₀ values (in µg/mL), which represent the concentrations required to inhibit the growth of 50% and 90% of the tested isolates, respectively.

Note: Direct comparative studies including Dapaconazole against a broad panel of fungi are limited. The data for Dapaconazole is compiled from available studies, while the data for other azoles is derived from larger surveillance studies. Variations in testing methodologies between studies may exist.

Fungal Species	Dapaconazole	Fluconazole	Itraconazole	Voriconazole	Posaconazole
Yeasts
Candida albicans	Data not available	0.12 - 256[3]	0.016 - >16[4]	0.007 - 16[5]	0.015 - 16[5]
MIC₅₀: N/A	MIC₅₀: 0.25 - 0.5[3]	MIC₅₀: 0.03[4]	MIC₅₀: ≤0.03[5]	MIC₅₀: ≤0.015[5]
MIC₉₀: N/A	MIC₉₀: 1 - 2[3]	MIC₉₀: 0.125[4]	MIC₉₀: 0.06[5]	MIC₉₀: 0.03[5]
Candida glabrata	Data not available	0.5 - >64[3]	0.03 - >16[4]	0.015 - 16[5]	0.03 - 16[5]
MIC₅₀: N/A	MIC₅₀: 8[3]	MIC₅₀: 1[4]	MIC₅₀: 0.06[5]	MIC₅₀: 0.5[5]
MIC₉₀: N/A	MIC₉₀: 32[3]	MIC₉₀: 4[4]	MIC₉₀: 0.5[5]	MIC₉₀: 2[5]
Cryptococcus neoformans	Data not available	0.12 - 128[6]	0.03 - 2[6]	0.03 - 1[6]	0.03 - 1[6]
MIC₅₀: N/A	MIC₅₀: 4[6]	MIC₅₀: 0.12[6]	MIC₅₀: 0.06[6]	MIC₅₀: 0.06[6]
MIC₉₀: N/A	MIC₉₀: 8[6]	MIC₉₀: 0.25[6]	MIC₉₀: 0.25[6]	MIC₉₀: 0.25[6]
Molds
Aspergillus fumigatus	Active[2]	>64[6]	0.03 - 16[7]	0.03 - 8[8]	0.015 - 8[7]
MIC: N/A	MIC₅₀: N/A	MIC₅₀: 1[7]	MIC₅₀: 0.5[8]	MIC₅₀: 0.5[7]
MIC₉₀: N/A	MIC₉₀: N/A	MIC₉₀: 2[7]	MIC₉₀: 1[8]	MIC₉₀: 1[7]
Aspergillus flavus	Data not available	>64[6]	0.06 - >8[8]	0.12 - >8[8]	0.06 - >8[8]
MIC₅₀: N/A	MIC₅₀: N/A	MIC₅₀: 1[8]	MIC₅₀: 1[8]	MIC₅₀: 0.5[8]
MIC₉₀: N/A	MIC₉₀: N/A	MIC₉₀: 2[8]	MIC₉₀: 2[8]	MIC₉₀: 1[8]
Aspergillus niger	Active[1][2]	>64[6]	0.12 - >8[8]	0.25 - >8[8]	0.12 - >8[8]
MIC: N/A	MIC₅₀: N/A	MIC₅₀: 1[8]	MIC₅₀: 2[8]	MIC₅₀: 1[8]
MIC₉₀: N/A	MIC₉₀: N/A	MIC₉₀: 2[8]	MIC₉₀: 4[8]	MIC₉₀: 2[8]
Dermatophytes
Trichophyton rubrum	Active[1][2]	0.25 - 128[9]	0.002 - 2[9]	0.002 - 1[9]	0.002 - 0.5[9]
MIC: N/A	MIC₉₀: 64[9]	MIC₉₀: 0.5[9]	MIC₉₀: 0.25[9]	MIC₉₀: 0.125[9]
Trichophyton mentagrophytes	Active[1][2]	0.25 - 128[9]	0.002 - 2[9]	0.002 - 1[9]	0.002 - 0.5[9]
MIC: N/A	MIC₉₀: 64[9]	MIC₉₀: 0.5[9]	MIC₉₀: 0.25[9]	MIC₉₀: 0.125[9]
Microsporum canis	Active[1][2]	Data not available	Data not available	Data not available	Data not available
Microsporum gypseum	Active[1][2]	Data not available	Data not available	Data not available	Data not available

Experimental Protocols

The determination of in vitro antifungal susceptibility is crucial for evaluating the efficacy of new compounds and for monitoring the emergence of resistance. The broth microdilution method is a standardized technique widely used for this purpose.

Standard Broth Microdilution Method (based on CLSI M27 and M38 guidelines)

• Preparation of Antifungal Agents: Stock solutions of the antifungal agents are prepared in a suitable solvent, typically dimethyl sulfoxide (DMSO). Serial twofold dilutions of each agent are then prepared in 96-well microtiter plates using a standardized liquid medium, most commonly RPMI 1640 medium buffered with MOPS to a pH of 7.0.

• Inoculum Preparation: Fungal isolates are cultured on appropriate agar plates (e.g., Sabouraud Dextrose Agar for yeasts and dermatophytes, Potato Dextrose Agar for molds) to obtain pure colonies. For yeasts, a suspension is prepared in sterile saline and adjusted to a 0.5 McFarland turbidity standard. For molds, a conidial suspension is prepared and the concentration of conidia is determined using a hemocytometer. The final inoculum concentration in the microtiter wells is typically 0.5 x 10³ to 2.5 x 10³ CFU/mL for yeasts and 0.4 x 10⁴ to 5 x 10⁴ CFU/mL for molds.

• Incubation: The inoculated microtiter plates are incubated at 35°C. Incubation times vary depending on the fungus: 24-48 hours for most Candida species, and 48-72 hours or longer for molds and some other yeasts.

• Endpoint Determination (MIC Reading): The MIC is the lowest concentration of the antifungal agent that causes a significant inhibition of growth compared to the growth control (drug-free) well. For azoles against yeasts, the endpoint is typically a 50% reduction in turbidity. For molds and for amphotericin B against all fungi, the endpoint is usually 100% inhibition of growth (the lowest concentration with no visible growth). The reading can be done visually or using a spectrophotometer.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Azole antifungals share a common mechanism of action, which involves the disruption of the fungal cell membrane's integrity by inhibiting the synthesis of ergosterol.

Caption: Mechanism of action of azole antifungals.

The diagram above illustrates the ergosterol biosynthesis pathway in fungi. Azoles, including Dapaconazole, specifically inhibit the enzyme lanosterol 14α-demethylase (encoded by the ERG11 or CYP51 gene). This inhibition blocks the conversion of lanosterol to ergosterol, leading to the depletion of ergosterol and the accumulation of toxic sterol intermediates in the fungal cell membrane. The resulting membrane stress disrupts its normal function, leading to the inhibition of fungal growth and, in some cases, cell death. The triazole antifungals are noted to have a higher affinity for the fungal cytochrome P450 enzyme compared to their imidazole counterparts, which may contribute to a more favorable safety profile.[10]

References

• 1. Prospective Prediction of Dapaconazole Clinical Drug–Drug Interactions Using an In Vitro to In Vivo Extrapolation Equation and PBPK Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antifungal Susceptibility Testing of Candida Isolates from the Candida Surveillance Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro antifungal susceptibility pattern of Candida species isolated from gastroesophageal candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Wild-Type MIC Distributions and Epidemiological Cutoff Values for Posaconazole and Voriconazole and Candida spp. as Determined by 24-Hour CLSI Broth Microdilution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro activities of posaconazole, fluconazole, itraconazole, voriconazole, and amphotericin B against a large collection of clinically important molds and yeasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 1169. In Vitro Activity of Posaconazole versus Voriconazole for the Treatment of Invasive Aspergillosis in Adults Enrolled in a Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative in vitro activities of posaconazole, voriconazole, itraconazole, and amphotericin B against Aspergillus and Rhizopus, and synergy testing for Rhizopus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparative Analysis of In vitro Susceptibility Profile of Dermatophytes Against 8 Antifungal Agents: A Cross-Sectional Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antifungal Drug Susceptibility Testing of Dermatophytes: Laboratory Findings to Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]

Dapaconazole's Potent and Selective Inhibition of Cytochrome P450 Enzymes: A Comparative Analysis with Other Imidazoles

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of in vitro data reveals that dapaconazole, a novel imidazole antifungal agent, demonstrates a distinct and potent inhibitory profile against key cytochrome P450 (CYP) enzymes compared to established imidazole antifungals such as ketoconazole, clotrimazole, and miconazole. This guide provides a detailed comparison of their inhibitory effects, offering valuable insights for researchers and drug development professionals in predicting potential drug-drug interactions.

Dapaconazole exhibits strong inhibition against CYP2C19 and CYP3A4, with IC50 values of 0.05 µM and 0.008–0.03 µM, respectively.[1] This potent activity, particularly against CYP3A4, the most abundant human CYP enzyme involved in the metabolism of a vast number of drugs, positions dapaconazole as a significant inhibitor that warrants careful consideration in co-medication scenarios.

Comparative Inhibitory Potency

The following table summarizes the half-maximal inhibitory concentrations (IC50) of dapaconazole and other selected imidazole antifungals against a panel of major human CYP450 enzymes. Lower values indicate greater inhibitory potency.

Cytochrome P450 Isoform	Dapaconazole IC50 (µM)	Ketoconazole IC50/Ki (µM)	Clotrimazole IC50/Ki (µM)	Miconazole IC50/Ki (µM)
CYP1A2	3.68[1]	~10-25	Ki: 0.4 (Tioconazole)	2.90[2][3]
CYP2A6	20.7[1]	Not Available	Ki: 1.7-2.7	Ki: 1.7-2.7
CYP2C8	104.1[1]	Ki: 1.98[4]	Not Available	Ki: 0.86[4]
CYP2C9	0.22[1]	Inhibited	Ki: ~1.4	2.0[5][6]
CYP2C19	0.05[1]	Inhibited	Ki: 1.4	0.33[5][6]
CYP2D6	0.87[1]	Not Available	Not Available	6.46[2][3]
CYP3A4	0.008–0.03[1]	0.015 – 0.054[7]	0.18[8]	1-1.7[8]

Note: Data is compiled from multiple sources and experimental conditions may vary. "Not Available" indicates that specific IC50 or Ki values were not found in the reviewed literature.

Mechanism of Inhibition

Imidazole antifungals exert their inhibitory effect on cytochrome P450 enzymes primarily through a mechanism involving the coordination of the unhindered nitrogen atom (N3) of the imidazole ring to the heme iron of the enzyme. This interaction prevents the binding and subsequent metabolism of other drugs (substrates) that are normally processed by these enzymes, leading to potential drug-drug interactions.

References

• 1. Inhibition of cytochromes P450 by antifungal imidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of antifungal drugs on cytochrome P450 (CYP) 1A2, CYP2D6, and CYP2E1 activities in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Effect of antifungal drugs on cytochrome P450 (CYP) 2C9, CYP2C19, and CYP3A4 activities in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. veritastk.co.jp [veritastk.co.jp]
• 8. Comparison of Antifungal Azole Interactions with Adult Cytochrome P450 3A4 versus Neonatal Cytochrome P450 3A7 - PMC [pmc.ncbi.nlm.nih.gov]

In vitro comparison of Dapaconazole and fluconazole against resistant Candida strains

A Comparative Analysis of Antifungal Efficacy and Resistance Mechanisms

The emergence of antifungal resistance, particularly within the Candida genus, presents a significant challenge in clinical settings. Fluconazole, a widely used triazole antifungal, has seen its efficacy diminished by the rise of resistant strains. This has spurred the development of new antifungal agents, including Dapaconazole, a novel imidazole derivative. This guide provides an in vitro comparison of Dapaconazole and fluconazole, focusing on their activity against resistant Candida strains, supported by experimental data and detailed methodologies.

Executive Summary

While extensive data exists for fluconazole's interaction with resistant Candida, research on Dapaconazole is still emerging. Direct comparative studies on resistant strains are limited. This guide synthesizes the available information, providing a framework for understanding the potential of Dapaconazole in the context of established fluconazole resistance.

Data Presentation: A Note on Availability

Due to the novelty of Dapaconazole, comprehensive, peer-reviewed in vitro comparative data against a wide panel of fluconazole-resistant Candida strains is not yet publicly available. Therefore, a direct quantitative comparison table of Minimum Inhibitory Concentrations (MICs) cannot be provided at this time. This guide will instead focus on the known mechanisms of action and resistance for fluconazole and the available preliminary information for Dapaconazole.

Mechanism of Action and Resistance

Both fluconazole and Dapaconazole belong to the azole class of antifungals. Their primary mechanism of action is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (Erg11p), which is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. Inhibition of this enzyme leads to the accumulation of toxic sterol precursors and disruption of membrane integrity, ultimately inhibiting fungal growth.

Resistance to fluconazole in Candida species is a multifactorial phenomenon. The primary mechanisms include:

• Target Site Modification: Point mutations in the ERG11 gene can alter the structure of the Erg11p enzyme, reducing its binding affinity for fluconazole.

• Overexpression of Efflux Pumps: Increased expression of ATP-binding cassette (ABC) transporters (e.g., Cdr1p, Cdr2p) and major facilitator superfamily (MFS) transporters (e.g., Mdr1p) actively pump the antifungal drug out of the fungal cell, reducing its intracellular concentration.

• Upregulation of the Target Enzyme: Overexpression of the ERG11 gene leads to higher levels of the target enzyme, requiring a higher concentration of the drug to achieve an inhibitory effect.

Dapaconazole, as an imidazole, is also expected to target Erg11p. Its efficacy against fluconazole-resistant strains would theoretically depend on its ability to overcome these resistance mechanisms, for instance, by having a higher binding affinity for mutated Erg11p or by being a poorer substrate for the efflux pumps. However, specific in vitro data to confirm this is not yet available.

Experimental Protocols

To facilitate further research and standardized comparison, the following is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) of antifungal agents against Candida species, based on established protocols such as the Clinical and Laboratory Standards Institute (CLSI) M27 document.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

1. Preparation of Antifungal Stock Solutions:

• Prepare a stock solution of Dapaconazole and fluconazole at a concentration of 1280 µg/mL in dimethyl sulfoxide (DMSO).
• Perform serial twofold dilutions of the stock solutions in RPMI 1640 medium (with L-glutamine, without bicarbonate, buffered with MOPS) to obtain final drug concentrations ranging from 0.125 to 64 µg/mL.

2. Inoculum Preparation:

• Culture the Candida strains on Sabouraud Dextrose Agar (SDA) at 35°C for 24-48 hours.
• Prepare a cell suspension in sterile saline (0.85%) and adjust the turbidity to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL.
• Dilute this suspension 1:1000 in RPMI 1640 medium to achieve a final inoculum concentration of 1-5 x 10^3 CFU/mL.

3. Microdilution Plate Setup:

• Dispense 100 µL of each antifungal dilution into the wells of a 96-well microtiter plate.
• Add 100 µL of the standardized fungal inoculum to each well.
• Include a drug-free well (growth control) and an un-inoculated well (sterility control).

4. Incubation:

• Incubate the plates at 35°C for 24-48 hours.

5. MIC Determination:

• The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% reduction in turbidity) compared to the growth control. This can be assessed visually or by using a spectrophotometer to measure the optical density at a specific wavelength (e.g., 530 nm).

Mandatory Visualizations

To visually represent the concepts discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: Experimental workflow for antifungal susceptibility testing.

Caption: Azole antifungal mechanism and resistance pathways.

Conclusion

While fluconazole remains a cornerstone of antifungal therapy, the rise of resistance necessitates the exploration of new therapeutic options. Dapaconazole, a novel imidazole, shows promise, but its clinical utility against resistant Candida strains will depend on its ability to overcome established resistance mechanisms. The lack of direct comparative in vitro data highlights a critical area for future research. The standardized experimental protocols provided in this guide offer a framework for conducting such studies, which will be essential for elucidating the potential role of Dapaconazole in the management of invasive candidiasis.

Evaluating the Synergistic Effect of Dapaconazole with Amphotericin B: A Comparative Guide

Disclaimer: The following guide is a hypothetical case study intended for illustrative purposes. As of the time of writing, specific experimental data on the combination of Dapaconazole and amphotericin B is not publicly available. The data presented herein is generated to reflect plausible outcomes based on the known mechanisms of these drug classes and is designed to serve as a framework for potential future research.

Introduction

The emergence of antifungal resistance necessitates the exploration of novel therapeutic strategies, including combination therapies.[1] Combining antifungal agents with different mechanisms of action can lead to synergistic effects, enhancing efficacy, reducing required dosages, and potentially mitigating the development of resistance.[2] This guide evaluates the hypothetical synergistic interaction between Dapaconazole, a newer imidazole antifungal, and amphotericin B, a polyene antibiotic.

Dapaconazole, like other azoles, inhibits the enzyme lanosterol 14α-demethylase, which is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[3][4] Amphotericin B, a cornerstone of antifungal therapy, acts by binding directly to ergosterol in the fungal cell membrane, leading to the formation of pores, subsequent leakage of intracellular contents, and ultimately, cell death.[5][6][7][8] The combination of these two agents presents a compelling case for a potential synergistic relationship.

Proposed Mechanism of Synergistic Action

The hypothesized synergy between Dapaconazole and amphotericin B is rooted in their complementary effects on the fungal cell membrane. Dapaconazole's inhibition of ergosterol synthesis is proposed to weaken the structural integrity of the cell membrane. This compromised membrane would then be more susceptible to the pore-forming action of amphotericin B, allowing for enhanced fungicidal activity at lower concentrations of both drugs than would be required for monotherapy.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Augmenting Azoles with Drug Synergy to Expand the Antifungal Toolbox - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dapaconazole - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. Mechanisms of action in antifungal drugs | Research Starters | EBSCO Research [ebsco.com]
• 5. Amphotericin B - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Mechanism of Action | AmBisome (amphotericin B) liposome for injection [ambisome.com]
• 7. Amphotericin B - Wikipedia [en.wikipedia.org]
• 8. Liposomal Amphotericin B (AmBisome®): A review of the pharmacokinetics, pharmacodynamics, clinical experience and future directions - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Dapaconazole and Other 14-alpha Demethylase Inhibitors in Antifungal Cross-Resistance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Dapaconazole, an imidazole-based 14-alpha demethylase inhibitor, and other agents in its class. Due to a lack of extensive published data on the cross-resistance profile of Dapaconazole, this document focuses on providing a framework for understanding potential cross-resistance based on the established mechanisms of action and resistance shared among azole antifungals. This guide also presents available in vitro susceptibility data for other commonly used 14-alpha demethylase inhibitors to offer a comparative context.

Mechanism of Action of 14-alpha Demethylase Inhibitors

Dapaconazole, like other azole antifungals, targets the enzyme lanosterol 14-alpha demethylase, a key component in the ergosterol biosynthesis pathway in fungi. Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammalian cells. By inhibiting this enzyme, azoles disrupt the integrity of the fungal cell membrane, leading to growth inhibition and cell death.

dot

Caption: Mechanism of action of azole antifungals.

Mechanisms of Cross-Resistance

Cross-resistance among azole antifungals is a significant clinical concern and typically arises from one or more of the following mechanisms:

• Target Site Modification: Mutations in the ERG11 (or CYP51) gene, which encodes for 14-alpha demethylase, can alter the enzyme's structure. These changes can reduce the binding affinity of azole drugs, rendering them less effective. Specific mutations may confer resistance to a single azole or, more commonly, to multiple drugs within the class.

• Overexpression of the Target Enzyme: An increase in the production of 14-alpha demethylase can overwhelm the inhibitory effects of the azole antifungal, requiring higher drug concentrations to achieve a therapeutic effect.

• Efflux Pump Overexpression: Fungal cells can actively transport antifungal agents out of the cell using efflux pumps, primarily belonging to the ATP-binding cassette (ABC) and Major Facilitator Superfamily (MFS) transporters. Overexpression of the genes encoding these pumps can lead to reduced intracellular drug accumulation and broad-spectrum azole resistance.

dot

Caption: Key mechanisms of azole antifungal resistance.

Comparative In Vitro Susceptibility Data

Table 1: In Vitro Activity of Azole Antifungals against Candida Species

Antifungal Agent	C. albicans MIC Range (µg/mL)	C. glabrata MIC Range (µg/mL)	C. parapsilosis MIC Range (µg/mL)	C. krusei MIC Range (µg/mL)
Fluconazole	0.25 - >64	0.5 - >64	0.12 - 32	4 - >64
Itraconazole	0.015 - 16	0.03 - 16	0.015 - 2	0.06 - 8
Voriconazole	0.007 - 16	0.015 - 16	0.007 - 2	0.03 - 8
Posaconazole	0.007 - 8	0.03 - 16	0.015 - 2	0.03 - 2
Ketoconazole	0.03 - 16	0.06 - 16	0.03 - 4	0.06 - 16

Note: Data compiled from multiple sources. MIC ranges can vary based on geographic location and testing methodology.

Table 2: In Vitro Activity of Azole Antifungals against Dermatophytes

Antifungal Agent	Trichophyton rubrum MIC90 (µg/mL)	Trichophyton mentagrophytes MIC90 (µg/mL)	Microsporum canis MIC90 (µg/mL)
Fluconazole	64	64	32
Itraconazole	1	1	1
Voriconazole	0.5	1	1
Posaconazole	0.25	0.5	0.5
Ketoconazole	1	1	1

Note: Data compiled from multiple sources. MIC values for dermatophytes can show considerable variability.

Experimental Protocols

Standardized methodologies for antifungal susceptibility testing are crucial for reproducible and comparable results. The two most widely recognized protocols are provided by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

CLSI Broth Microdilution Method (M27 for Yeasts and M38 for Filamentous Fungi)

This reference method provides a quantitative determination of in vitro antifungal susceptibility.

• Inoculum Preparation: Fungal isolates are cultured on appropriate agar media. For yeasts, colonies are suspended in sterile saline and the turbidity is adjusted to a 0.5 McFarland standard, which is then further diluted. For molds, a conidial suspension is prepared and the concentration is adjusted using a hemocytometer.

• Antifungal Agent Preparation: Stock solutions of antifungal agents are prepared and serially diluted in RPMI-1640 medium in 96-well microtiter plates.

• Inoculation: The standardized fungal inoculum is added to each well of the microtiter plate containing the diluted antifungal agents.

• Incubation: Plates are incubated at 35°C for 24-48 hours for yeasts and for a duration dependent on the growth rate of the filamentous fungi.

• Reading of Results: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% for azoles against yeasts) compared to the growth in the control well.

dot

Benchmarking the Safety Profile of Dapaconazole Against Older Antifungal Agents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dapaconazole is a novel imidazole antifungal agent that has demonstrated efficacy against a range of pathogenic fungi. As with any new therapeutic candidate, a thorough evaluation of its safety profile is paramount, particularly in comparison to established antifungal drugs. This guide provides a comparative analysis of the preclinical safety profile of Dapaconazole against older azole antifungal agents, including ketoconazole, itraconazole, fluconazole, voriconazole, and posaconazole. The focus is on key safety parameters: in vitro cytotoxicity, hepatotoxicity, cardiotoxicity, and potential for drug-drug interactions. Due to the limited publicly available preclinical safety data for Dapaconazole beyond its effects on cytochrome P450 enzymes, this guide also highlights areas where further investigation is warranted.

Mechanism of Action of Azole Antifungals

Azole antifungals, including Dapaconazole and the older agents discussed, share a common mechanism of action. They inhibit the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase. This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. Inhibition of this pathway disrupts membrane integrity and function, ultimately leading to fungal cell death or growth inhibition.

Mechanism of action of azole antifungals.

Data Presentation

The following tables summarize the available preclinical safety data for Dapaconazole and older antifungal agents. It is important to note the absence of publicly available in vitro cytotoxicity, hepatotoxicity, and cardiotoxicity data for Dapaconazole.

Table 1: In Vitro Cytotoxicity of Azole Antifungals

Antifungal Agent	Cell Line(s)	Assay	IC50 Value	Citation(s)
Dapaconazole	Not Publicly Available	Not Publicly Available	Not Publicly Available
Ketoconazole	Malignant cell lines (MCF-7, T-47D, etc.)	Colony-growth/Clonogenic	7.25 - 40 µg/mL (IC90)	[1]
HepG2	MTT Assay	~56 µg/mL	[2]
Voriconazole	Mouse fibroblasts and osteoblasts	AlamarBlue®	>100 µg/mL (decreased growth)	[3]
Human Corneal Endothelial Cells	CCK-8	≥100 µg/ml (significant toxicity)

Table 2: In Vitro Hepatotoxicity of Azole Antifungals

Antifungal Agent	System	Endpoint	Key Findings	Citation(s)
Dapaconazole	Not Publicly Available	Not Publicly Available	Not Publicly Available
Itraconazole	Rat Hepatocytes	LDH, AST, ALT release	More potent hepatotoxicant than fluconazole in vivo.
Canine Primary Hepatocytes	Neutral Red Uptake	Dose- and time-dependent cytotoxicity.	[4]
Fluconazole	Rat Hepatocytes	LDH, AST, ALT release	Less hepatotoxic than itraconazole in vivo.
Voriconazole	HepG2/C3A cells	Cell viability, albumin synthesis, etc.	Higher hepatotoxic potential than echinocandins.	[5]

Table 3: In Vitro Cardiotoxicity (hERG Channel Inhibition) of Azole Antifungals

Antifungal Agent	Cell Line	Assay	IC50 Value	Citation(s)
Dapaconazole	Not Publicly Available	Not Publicly Available	Not Publicly Available
Fluconazole	HEK293	Whole-cell patch clamp	48.2 ± 9.4 µM	[6][7]
Ketoconazole	HEK293	Whole-cell patch clamp	1.92 µM	[8]
Posaconazole	HEK 293	Whole-cell patch clamp	Increased hERG tail currents at 30 µM	[9]

Table 4: In Vitro Inhibition of Human Cytochrome P450 (CYP) Isoforms by Dapaconazole

CYP Isoform	Substrate	IC50 (µM)	Inhibition Potential	Citation(s)
CYP1A2	Phenacetin	3.68	Weak	[10][11]
CYP2A6	Coumarin	20.7	Negligible	[10][11]
CYP2C8	Amodiaquine	104.1	Negligible	[10][11]
CYP2C9	Tolbutamide	0.22	Strong	[10][11]
CYP2C19	S-mephenytoin	0.05	Strong	[10][11]
CYP2D6	Dextromethorphan	0.87	Moderate	[10][11]
CYP3A4	Midazolam	0.03	Strong	[10][11]
CYP3A4	Nifedipine	0.008	Strong	[10][11]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of findings.

In Vitro Cytotoxicity Assays

A common workflow for assessing in vitro cytotoxicity involves exposing cultured cells to the test compound and measuring cell viability through various assays.

Experimental workflow for in vitro cytotoxicity testing.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product. The amount of formazan is proportional to the number of viable cells and is quantified by measuring the absorbance at a specific wavelength.

• LDH (Lactate Dehydrogenase) Release Assay: This assay quantifies cytotoxicity by measuring the activity of LDH released from the cytosol of damaged cells into the culture medium. The amount of LDH activity is directly proportional to the number of lysed cells.

• Neutral Red Uptake (NRU) Assay: This assay is based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes. The amount of dye extracted from the cells is proportional to the number of viable cells.

In Vitro Hepatotoxicity Assessment

• Primary Hepatocyte Cultures: Freshly isolated or cryopreserved primary hepatocytes from human or animal sources are considered the gold standard for in vitro hepatotoxicity studies. These cells are cultured and exposed to the test compound.

• Endpoints: Hepatotoxicity is assessed by measuring various endpoints, including:

  • Cell Viability Assays: As described above (MTT, LDH).

  • Liver Enzyme Leakage: Measurement of alanine aminotransferase (ALT) and aspartate aminotransferase (AST) in the culture medium.

  • Functional Assays: Assessment of albumin synthesis, urea production, and cytochrome P450 activity.

In Vitro Cardiotoxicity Assessment (hERG Assay)

• Patch-Clamp Electrophysiology: This is the gold standard for assessing the potential of a compound to block the hERG (human Ether-à-go-go-Related Gene) potassium channel, which can lead to QT interval prolongation and cardiac arrhythmias.

• Procedure:

  • Cells stably expressing the hERG channel (e.g., HEK293 cells) are used.

  • The whole-cell patch-clamp technique is employed to record the ionic currents flowing through the hERG channels.

  • Cells are exposed to increasing concentrations of the test compound.

  • The inhibition of the hERG current is measured, and the IC50 value is determined.

Cytochrome P450 (CYP) Inhibition Assay

• Human Liver Microsomes: This is the most common in vitro system used to assess the potential of a compound to inhibit CYP enzymes.

• Procedure:

  • Human liver microsomes, which contain a mixture of CYP enzymes, are incubated with a specific substrate for each CYP isoform to be tested.

  • The test compound is added at various concentrations.

  • The formation of the metabolite of the specific substrate is measured, typically by LC-MS/MS.

  • The inhibition of metabolite formation is used to calculate the IC50 value.

Logical relationship for assessing drug-drug interaction potential.

Discussion and Conclusion

This comparative guide highlights the current state of knowledge regarding the preclinical safety profile of Dapaconazole in relation to older azole antifungals.

The available data on Dapaconazole's interaction with cytochrome P450 enzymes is a critical piece of its safety profile. The potent in vitro inhibition of CYP2C9, CYP2C19, and CYP3A4 suggests a high potential for drug-drug interactions with medications metabolized by these enzymes.[10][11] This is a common characteristic of azole antifungals and necessitates careful consideration during clinical development and potential future prescribing.

A significant finding from a Phase II clinical trial comparing topical Dapaconazole 2% cream to ketoconazole 2% cream for the treatment of Pityriasis versicolor was that adverse events were reported only in the ketoconazole-treated group. This suggests a favorable local safety profile for Dapaconazole in a topical formulation.

However, the striking lack of publicly available preclinical data on Dapaconazole's in vitro cytotoxicity, hepatotoxicity, and direct cardiotoxicity (hERG channel inhibition) is a major limitation in providing a comprehensive safety benchmark. While early clinical data for topical application may be encouraging, these fundamental preclinical assessments are essential for understanding the intrinsic toxic potential of the molecule, which is particularly important if systemic administration is ever considered.

In contrast, a body of preclinical and clinical safety data exists for the older azole antifungals. Ketoconazole is known for its significant hepatotoxicity and potential for drug interactions.[12] Itraconazole also carries a risk of hepatotoxicity and has been associated with negative inotropic effects.[13] Fluconazole is generally considered to have a better safety profile, though it can inhibit hERG channels at higher concentrations.[6][7] Voriconazole is associated with visual disturbances and hepatotoxicity, while posaconazole is generally well-tolerated but can also affect liver function.

References

• 1. Cytotoxicity of ketoconazole in malignant cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Voriconazole Is Cytotoxic at Locally Delivered Concentrations: A Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity of Cultured Canine Primary Hepatocytes Exposed to Itraconazole Is Decreased by Pre-treatment With Glutathione - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hepatotoxicity of Antimycotics Used for Invasive Fungal Infections: In Vitro Results - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluconazole inhibits hERG K(+) channel by direct block and disruption of protein trafficking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Coexistence of hERG current block and disruption of protein trafficking in ketoconazole-induced long QT syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological corrections of the mutant hERG channels by posaconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Prospective Prediction of Dapaconazole Clinical Drug–Drug Interactions Using an In Vitro to In Vivo Extrapolation Equation and PBPK Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. brieflands.com [brieflands.com]
• 13. droracle.ai [droracle.ai]

A Comparative In Vitro Pharmacodynamic Analysis of Dapaconazole and Itraconazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vitro pharmacodynamics of two notable azole antifungal agents: Dapaconazole and the established drug, Itraconazole. Both compounds belong to the azole class of antifungals and share a common mechanism of action by inhibiting ergosterol biosynthesis, a critical component of the fungal cell membrane. This guide summarizes available quantitative data, presents detailed experimental protocols for key pharmacodynamic assays, and visualizes the underlying mechanisms and workflows.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Dapaconazole, a newer imidazole derivative, and Itraconazole, a widely used triazole, exert their antifungal effects by targeting the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51).[1] This enzyme is crucial for the conversion of lanosterol to ergosterol.[2] Inhibition of CYP51 disrupts the integrity of the fungal cell membrane, leading to altered permeability, malfunction of membrane-bound enzymes, and ultimately, inhibition of fungal growth or cell death.[2][3]

The following diagram illustrates the ergosterol biosynthesis pathway and the site of action for azole antifungals.

Caption: Ergosterol biosynthesis pathway and the inhibitory action of azole antifungals.

Quantitative In Vitro Pharmacodynamics

The following tables summarize the available data for Itraconazole and highlight the data gap for Dapaconazole.

Table 1: Minimum Inhibitory Concentration (MIC) Data

Fungal Species	Drug	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Citation
Trichophyton mentagrophytes	Itraconazole	0.062 - 0.5	0.25	0.50	[4]
Dapaconazole	Data not available	Data not available	Data not available
Trichophyton rubrum	Itraconazole	0.031 - 2.0	0.25	1.0	[4]
Dapaconazole	Data not available	Data not available	Data not available
Microsporum canis	Itraconazole	Data not available	Data not available	Data not available
Dapaconazole	Data not available	Data not available	Data not available
Aspergillus niger	Itraconazole	Data not available	Data not available	Data not available
Dapaconazole	Data not available	Data not available	Data not available
Candida albicans	Itraconazole	≤0.03 - >8	0.06	0.25	[5]
Dapaconazole	Data not available	Data not available	Data not available

Table 2: Time-Kill Kinetics Data

Fungal Species	Drug	Concentration	Log₁₀ CFU/mL Reduction	Time (hours)	Citation
Aspergillus spp.	Itraconazole	1-16 x MIC	Fungistatic	24 - 48	[6]
Dapaconazole	Data not available	Data not available	Data not available
Dermatophytes	Itraconazole	Data not available	Data not available	Data not available
Dapaconazole	Data not available	Data not available	Data not available

Experimental Protocols

The following are detailed methodologies for conducting key in vitro pharmacodynamic experiments, based on established standards such as those from the Clinical and Laboratory Standards Institute (CLSI). These protocols can be adapted for a comparative study of Dapaconazole and Itraconazole.

Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standardized technique for determining the MIC of an antifungal agent against filamentous fungi, as outlined in the CLSI document M38-A2.[2][7]

Experimental Workflow for MIC Determination

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Detailed Steps:

• Fungal Isolate Preparation: Cultures of the test fungi (e.g., Trichophyton rubrum, Aspergillus fumigatus) are grown on a suitable agar medium, such as potato dextrose agar, to promote sporulation. A suspension of conidia or sporangiospores is prepared in sterile saline containing a wetting agent (e.g., Tween 80). The turbidity of the suspension is adjusted spectrophotometrically to achieve a final inoculum concentration within the recommended range.

• Antifungal Agent Preparation: Stock solutions of Dapaconazole and Itraconazole are prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO). Serial two-fold dilutions are then made in RPMI 1640 medium (with L-glutamine, without bicarbonate, and buffered with MOPS) to achieve the desired final concentrations.

• Microdilution Plate Setup: A 96-well microtiter plate is used. Each well in a row is filled with a decreasing concentration of the antifungal agent. A growth control well (containing no drug) and a sterility control well (containing no inoculum) are included.

• Inoculation and Incubation: The fungal inoculum is added to each well (except the sterility control). The plate is then incubated at 35°C for a duration appropriate for the fungus being tested (typically 48-96 hours for dermatophytes and other molds).

• MIC Reading: The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (e.g., 100% inhibition for itraconazole) compared to the growth in the drug-free control well. The reading can be done visually or with a spectrophotometer.

Time-Kill Kinetic Assay

Time-kill assays provide information on the rate at which an antifungal agent kills a fungal population over time.

Experimental Workflow for Time-Kill Assay

References

• 1. Antifungal Susceptibility of Dermatophyte Isolates from Patients with Chronic and Recurrent Dermatophytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. webstore.ansi.org [webstore.ansi.org]
• 3. researchgate.net [researchgate.net]
• 4. pagepressjournals.org [pagepressjournals.org]
• 5. In vitro activity of five antifungal agents against Candida albicans isolates, Sari, Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Time-Kill Kinetics and In Vitro Antifungal Susceptibility of Non-fumigatus Aspergillus Species Isolated from Patients with Ocular Mycoses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. njccwei.com [njccwei.com]

Safety & Regulatory Compliance

Proper Disposal of Dapaconazole: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of Dapaconazole is critical for research facilities. As a substance classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects, adherence to proper disposal protocols is paramount to protect both personnel and the environment.[1] This guide provides essential, step-by-step instructions for the proper disposal of Dapaconazole, in line with general pharmaceutical waste regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn. This includes safety goggles with side-shields, protective gloves, and impervious clothing.[1] All handling of Dapaconazole should occur in a well-ventilated area to avoid inhalation of dust or aerosols.[1] In case of a spill, prevent the substance from entering drains or water courses.[1]

Step-by-Step Disposal Procedure

The disposal of Dapaconazole must comply with all applicable federal, state, and local regulations.[1] The following procedure outlines the general steps for the proper disposal of Dapaconazole and its contaminated containers:

• Waste Identification and Segregation:

  • Identify all waste streams containing Dapaconazole, including unused or expired product, contaminated labware (e.g., vials, pipettes, gloves), and spill cleanup materials.

  • Segregate Dapaconazole waste from other laboratory waste streams, such as biohazardous or radioactive waste.

• Containerization:

  • Place all Dapaconazole waste into a designated, properly labeled, and sealed container.

  • The container should be robust and leak-proof to prevent environmental release.

• Labeling:

  • Clearly label the waste container with the name "Dapaconazole Waste" and appropriate hazard symbols (e.g., "Harmful," "Dangerous for the Environment").

• Storage:

  • Store the sealed waste container in a designated, secure area away from incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents.[1]

• Disposal:

  • Arrange for the collection and disposal of the Dapaconazole waste through an approved and licensed hazardous waste disposal company.

  • Do not dispose of Dapaconazole down the drain or in the regular trash, as this can lead to environmental contamination.[1][2] The U.S. Environmental Protection Agency (EPA) regulates the disposal of pharmaceutical waste to prevent such occurrences.[3][4]

  • Provide the waste disposal company with the Safety Data Sheet (SDS) for Dapaconazole to ensure they have all the necessary information for its safe handling and disposal.

Quantitative Hazard Data Summary

While specific quantitative disposal limits are determined by local regulations, the hazard classification of Dapaconazole provides a basis for its stringent disposal requirements.

Hazard Classification	Category	Hazard Statement
Acute toxicity, Oral	Category 4	H302: Harmful if swallowed.[1]
Acute aquatic toxicity	Category 1	H400: Very toxic to aquatic life.[1]
Chronic aquatic toxicity	Category 1	H410: Very toxic to aquatic life with long lasting effects.[1]

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific experimental protocols. Researchers should refer to their institution's safety protocols and the manufacturer's Safety Data Sheet for detailed handling procedures.

Dapaconazole Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Dapaconazole waste.

Caption: Decision workflow for the proper disposal of Dapaconazole waste.

References

• 1. Dapaconazole|1269726-67-1|MSDS [dcchemicals.com]
• 2. dtsc.ca.gov [dtsc.ca.gov]
• 3. sdmedwaste.com [sdmedwaste.com]
• 4. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Dapaconazole

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Dapaconazole, a novel antifungal agent. Adherence to these protocols is critical for minimizing exposure risks and ensuring proper disposal.

Personal Protective Equipment (PPE) for Dapaconazole

When handling Dapaconazole, a comprehensive approach to personal protection is necessary. The following table summarizes the required PPE to prevent skin and eye contact, inhalation, and ingestion.

PPE Category	Recommended Equipment	Rationale
Eye Protection	Safety goggles with side-shields	Protects against splashes, dust, and aerosols that could come into contact with the eyes.
Hand Protection	Protective gloves (e.g., nitrile)	Prevents direct skin contact with the compound. It is crucial to change gloves immediately if they become contaminated.
Body Protection	Impervious clothing (e.g., laboratory coat)	Provides a barrier against spills and contamination of personal clothing.
Respiratory Protection	Suitable respirator	Necessary when there is a risk of inhaling dust or aerosols, especially when handling the compound outside of a well-ventilated area or fume hood. The specific type of respirator should be determined by a workplace risk assessment.

Operational Plan for Handling Dapaconazole

A systematic workflow is essential for the safe handling of Dapaconazole from receipt to disposal. The following diagram outlines the key steps to be followed in the laboratory.

Operational Workflow for Handling Dapaconazole

Procedural Steps:

• Receiving and Storage : Upon receipt, visually inspect the container for any damage. Store Dapaconazole in a tightly sealed container in a cool, well-ventilated area, away from strong acids/alkalis and strong oxidizing/reducing agents[1].

• Preparation : Before handling, ensure you are wearing the appropriate PPE as outlined in the table above.

• Handling :

  • Avoid the formation of dust and aerosols[1].

  • Use only in areas with adequate exhaust ventilation[1].

  • Do not eat, drink, or smoke when using this product[1][2].

• Post-Experiment :

  • Wash skin thoroughly after handling[1][2].

  • Contaminated work clothing should not be allowed out of the workplace[2].

Disposal Plan for Dapaconazole

Proper disposal of Dapaconazole and its containers is crucial to prevent environmental contamination, as it is very toxic to aquatic life with long-lasting effects[1].

Disposal Workflow for Dapaconazole

Disposal Procedure:

• Waste Collection : Collect all waste materials, including unused Dapaconazole and any contaminated consumables (e.g., gloves, wipes), in a designated and properly labeled waste container.

• Container Management : Ensure the waste container is sealed to prevent leakage or release into the environment.

• Final Disposal : Dispose of the waste container and its contents through an approved waste disposal plant[1][2]. Adhere to all local, state, and federal regulations for hazardous waste disposal.

• Spill Cleanup : In the event of a spill, collect the spillage and dispose of it as hazardous waste[1]. Avoid release to the environment[1].

By adhering to these safety protocols, researchers can mitigate the risks associated with handling Dapaconazole and maintain a safe and compliant laboratory environment.

References

• 1. Dapaconazole|1269726-67-1|MSDS [dcchemicals.com]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]